3-Bromo-2-fluorophenylacetic acid

• CAS: 1375964-39-8

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Chemical Characteristics of 3-Bromo-2-fluorophenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-fluorophenylacetic acid is a halogenated aromatic carboxylic acid. Its structural features, including the presence of bromine and fluorine atoms on the phenyl ring, make it a compound of interest in synthetic organic chemistry and potentially in the development of novel pharmaceuticals. The electronic properties conferred by the halogen substituents can influence the molecule's reactivity, lipophilicity, and metabolic stability, which are critical parameters in drug design. This technical guide provides a comprehensive overview of the known chemical characteristics of 3-Bromo-2-fluorophenylacetic acid, including its physical and spectral properties, alongside hypothetical experimental protocols and potential biological relevance based on related compounds.

Chemical and Physical Properties

Quantitative data for 3-Bromo-2-fluorophenylacetic acid is not extensively reported in publicly available literature. The following table summarizes its basic properties, with some data for a related isomer provided for comparative purposes.

Property	Value	Source
Molecular Formula	C₈H₆BrFO₂	[1]
Molecular Weight	233.036 g/mol	[1]
CAS Number	1375964-39-8	[1]
Appearance	White to off-white solid	General observation for similar compounds
Melting Point	Data not available for 3-Bromo-2-fluorophenylacetic acid. For the isomer 3-Bromo-4-fluorophenylacetic acid, the melting point is 65-69 °C.[2]
Boiling Point	Data not available
Density	Data not available
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, and dimethyl sulfoxide.	General solubility of similar phenylacetic acids

Spectral Data

Spectroscopy	Expected Characteristics
¹H NMR	Aromatic protons (multiplets in the range of 7.0-7.6 ppm), a singlet for the methylene (-CH₂) protons adjacent to the carboxylic acid group (around 3.7 ppm), and a broad singlet for the carboxylic acid proton (>10 ppm).
¹³C NMR	Signals for the carboxyl carbon (~175 ppm), aromatic carbons (110-140 ppm), and the methylene carbon (~40 ppm). The carbon atoms attached to bromine and fluorine will show characteristic shifts and coupling.
IR Spectroscopy	A broad O-H stretch from the carboxylic acid (2500-3300 cm⁻¹), a sharp C=O stretch (~1700 cm⁻¹), C-Br stretch (500-600 cm⁻¹), and C-F stretch (1000-1300 cm⁻¹).
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight, along with a characteristic isotopic pattern due to the presence of bromine (¹⁹Br and ⁸¹Br in approximately 1:1 ratio).

Experimental Protocols

Due to the lack of specific published methods for 3-Bromo-2-fluorophenylacetic acid, the following are hypothetical experimental protocols based on the synthesis and purification of analogous compounds like 3-Bromophenylacetic acid[3].

Hypothetical Synthesis of 3-Bromo-2-fluorophenylacetic acid

This proposed synthesis follows a Willgerodt-Kindler reaction followed by hydrolysis.

Materials:

• 3-Bromo-2-fluoroacetophenone

• Sulfur

• Morpholine

• Glacial Acetic Acid

• Concentrated Sulfuric Acid

• Sodium Hydroxide

• Hydrochloric Acid

• Ice

• Distilled water

• Ethanol

Procedure:

• Thioamide Formation: In a round-bottom flask equipped with a reflux condenser, a mixture of 3-bromo-2-fluoroacetophenone (1 equivalent), sulfur (2 equivalents), and morpholine (3 equivalents) is heated at reflux for 12-16 hours.

• Hydrolysis: The reaction mixture is cooled to room temperature. A solution of glacial acetic acid and concentrated sulfuric acid in water is slowly added. The mixture is then heated at reflux for 6-8 hours to hydrolyze the thioamide intermediate.

• Work-up and Extraction: The reaction mixture is poured onto ice, leading to the precipitation of the crude product. The solid is collected by filtration. The crude product is then dissolved in an aqueous solution of sodium hydroxide and washed with an organic solvent (e.g., dichloromethane) to remove any non-acidic impurities.

• Acidification and Isolation: The aqueous layer is cooled in an ice bath and acidified with hydrochloric acid to a pH of approximately 2, leading to the precipitation of 3-Bromo-2-fluorophenylacetic acid.

• Purification: The precipitate is collected by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/water.

Hypothetical Purification Protocol: Recrystallization

• Dissolve the crude 3-Bromo-2-fluorophenylacetic acid in a minimum amount of hot ethanol.

• Slowly add hot water to the solution until it becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration and wash with a small amount of cold ethanol/water mixture.

• Dry the crystals under vacuum.

Safety and Handling

Based on the safety data for related compounds, 3-Bromo-2-fluorophenylacetic acid should be handled with care. The following safety precautions are recommended:

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/eye protection/face protection.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, and a lab coat should be worn. Work should be conducted in a well-ventilated fume hood.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the biological activity or associated signaling pathways of 3-Bromo-2-fluorophenylacetic acid. Phenylacetic acid derivatives are known to be intermediates in the synthesis of various biologically active compounds, including anti-inflammatory drugs and enzyme inhibitors[2][4].

Hypothetical Experimental Workflow for Biological Screening

To investigate the potential biological activity of 3-Bromo-2-fluorophenylacetic acid, a general screening workflow could be employed.

Hypothetical workflow for biological screening.

Hypothetical Signaling Pathway Involvement

Given that some phenylacetic acid derivatives exhibit anti-inflammatory properties, a hypothetical target could be the cyclooxygenase (COX) pathway. The diagram below illustrates a simplified representation of this pathway, which is a common target for non-steroidal anti-inflammatory drugs (NSAIDs). It must be emphasized that this is a speculative representation and there is no evidence to suggest that 3-Bromo-2-fluorophenylacetic acid interacts with this pathway.

Hypothetical inhibition of the COX pathway.

Conclusion

3-Bromo-2-fluorophenylacetic acid is a chemical compound with potential applications in synthetic chemistry and drug discovery. While detailed experimental data is scarce, this guide provides an overview of its known characteristics and offers hypothetical protocols and biological contexts based on related molecules. Further research is necessary to fully elucidate the physical, chemical, and biological properties of this compound. Researchers and drug development professionals are encouraged to use this information as a starting point for their investigations, keeping in mind the hypothetical nature of some of the presented experimental and biological information.

References

• 1. cenmed.com [cenmed.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Bromophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 4. nbinno.com [nbinno.com]

In-Depth Technical Guide: 3-Bromo-2-fluorophenylacetic acid

CAS Number: 1375964-39-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-fluorophenylacetic acid, a halogenated phenylacetic acid derivative. Due to the limited availability of published research on this specific compound, this document focuses on its fundamental properties, general synthetic approaches, and potential applications based on the activities of structurally related molecules.

Chemical and Physical Properties

3-Bromo-2-fluorophenylacetic acid is a solid at room temperature with a melting point in the range of 133-135 °C.[1] Its chemical structure combines a phenylacetic acid core with bromine and fluorine substituents on the aromatic ring, which can influence its chemical reactivity and biological activity.

Property	Value	Source
CAS Number	1375964-39-8	[1]
Molecular Formula	C₈H₆BrFO₂	[1]
Molecular Weight	233.04 g/mol	[1]
IUPAC Name	(3-bromo-2-fluorophenyl)acetic acid	[1]
Melting Point	133-135 °C	[1]
InChI Key	PAWQVTBBRAZDMG-UHFFFAOYSA-N	[1]

Synthesis and Experimental Protocols

Willgerodt-Kindler Reaction

The Willgerodt-Kindler reaction is a versatile method for converting aryl ketones to the corresponding thioamides, which can then be hydrolyzed to carboxylic acids.

Generalized workflow for the Willgerodt-Kindler reaction.

Experimental Protocol (General):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-bromo-2-fluoroacetophenone, elemental sulfur, and a secondary amine like morpholine.

• Reaction: Heat the mixture to reflux. The reaction is typically monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Hydrolysis: After cooling, the intermediate thiomorpholide is hydrolyzed by adding an aqueous solution of a strong base, such as sodium hydroxide, and heating to reflux.

• Work-up and Isolation: The reaction mixture is cooled and acidified with a strong acid (e.g., HCl) to precipitate the carboxylic acid. The solid product is then collected by filtration, washed, and can be further purified by recrystallization.

From Benzyl Halides

Another common approach involves the carbonylation or cyanation of a corresponding benzyl halide.

Synthetic routes from a benzyl halide precursor.

Experimental Protocol (Carbonylation - General):

• Reaction Setup: In a pressure-rated reactor, combine the 3-bromo-2-fluorobenzyl halide, a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., PPh₃), a suitable solvent, and a base.

• Reaction: Pressurize the reactor with carbon monoxide and heat the mixture.

• Work-up and Isolation: After the reaction, the mixture is cooled, and the product is extracted and purified.

Experimental Protocol (Cyanation-Hydrolysis - General):

• Cyanation: React the 3-bromo-2-fluorobenzyl halide with a cyanide salt, such as sodium or potassium cyanide, in a suitable solvent.

• Hydrolysis: The resulting phenylacetonitrile is then hydrolyzed under acidic or basic conditions to yield the carboxylic acid.

Spectroscopic Data

Detailed spectroscopic data (NMR, IR, MS) for 3-Bromo-2-fluorophenylacetic acid is not widely available in public databases. For structurally similar compounds, such as other brominated or fluorinated phenylacetic acids, the following characteristic signals would be expected:

• ¹H NMR: A singlet for the methylene (-CH₂-) protons, and multiplets in the aromatic region for the phenyl protons.

• ¹³C NMR: Resonances for the carboxylic acid carbon, the methylene carbon, and aromatic carbons. The carbon atoms attached to bromine and fluorine would show characteristic chemical shifts and coupling constants.

• IR Spectroscopy: Characteristic absorption bands for the carboxylic acid O-H and C=O stretching, as well as bands corresponding to the aromatic ring and C-Br/C-F bonds.

• Mass Spectrometry: The molecular ion peak would be observed, along with a characteristic isotopic pattern due to the presence of bromine.

Potential Biological Activity and Applications

While no specific biological activities have been reported for 3-Bromo-2-fluorophenylacetic acid in the scientific literature, its structural motifs are present in various biologically active molecules. Phenylacetic acid derivatives are known to be important intermediates in the synthesis of pharmaceuticals.[2] For instance, related bromo- and fluoro-substituted aromatic compounds are utilized in the development of anti-inflammatory drugs, analgesics, and agrochemicals.[2]

Structurally related compounds, such as other halogenated phenylacetic acids, serve as precursors in the synthesis of more complex molecules with a range of therapeutic applications. The specific substitution pattern of 3-Bromo-2-fluorophenylacetic acid makes it a potentially valuable building block in medicinal chemistry for the synthesis of novel drug candidates.

Potential role as a chemical intermediate.

Disclaimer: This document is intended for informational purposes for a scientific audience. The synthesis and handling of this compound should only be carried out by trained professionals in a laboratory setting with appropriate safety precautions. The potential applications mentioned are based on the activities of structurally related compounds and do not represent proven activities of 3-Bromo-2-fluorophenylacetic acid.

References

• 1. 2-(3-bromo-2-fluorophenyl)acetic acid | 1375964-39-8 [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to 2-(3-bromo-2-fluorophenyl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3-bromo-2-fluorophenyl)acetic acid is a halogenated phenylacetic acid derivative with the chemical formula C₈H₆BrFO₂. Its structure, featuring a bromine and a fluorine atom on the phenyl ring, makes it a valuable intermediate in organic synthesis, particularly in the development of novel pharmaceutical compounds and other bioactive molecules. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and potential applications, with a focus on experimental details and data for researchers in drug discovery and development.

Chemical and Physical Properties

A summary of the key physicochemical properties of 2-(3-bromo-2-fluorophenyl)acetic acid is presented in Table 1. This data is crucial for its handling, characterization, and application in experimental settings.

Property	Value	Reference
CAS Number	786652-63-9	N/A
Molecular Formula	C₈H₆BrFO₂	N/A
Molecular Weight	233.03 g/mol	N/A
Purity	Typically ≥95%	[1]
Long-Term Storage	Sealed in dry, room temperature	[1]

Table 1: Physicochemical Properties of 2-(3-bromo-2-fluorophenyl)acetic acid

Synthesis and Experimental Protocols

Proposed Synthetic Pathway: Suzuki Coupling

A plausible and commonly employed method for the synthesis of substituted phenylacetic acids is the Palladium-catalyzed Suzuki coupling reaction.[2] This approach involves the coupling of a boronic acid or ester with an appropriate halo-acetic acid derivative.

A potential synthetic workflow is outlined below:

Figure 1: Proposed Suzuki coupling synthesis workflow.

Experimental Protocol (General Procedure based on similar syntheses[2][3]):

• Synthesis of 3-bromo-2-fluorophenylboronic acid:

  • Dissolve 1,3-dibromo-2-fluorobenzene in anhydrous THF and cool to -78°C under an inert atmosphere.

  • Add n-butyllithium dropwise and stir for 1 hour.

  • Add triisopropyl borate and allow the mixture to warm to room temperature overnight.

  • Quench the reaction with aqueous HCl and extract with an organic solvent.

  • Purify the crude product to obtain 3-bromo-2-fluorophenylboronic acid.

• Suzuki Coupling:

  • To a mixture of 3-bromo-2-fluorophenylboronic acid, tert-butyl bromoacetate, and a suitable base (e.g., K₂CO₃ or K₃PO₄) in a solvent such as THF or dioxane, add a palladium catalyst (e.g., Pd(OAc)₂ with a phosphine ligand).[2]

  • Heat the reaction mixture under an inert atmosphere until the starting materials are consumed (monitor by TLC or GC-MS).

  • After cooling, filter the reaction mixture and concentrate the filtrate.

  • Purify the residue by column chromatography to yield tert-butyl 2-(3-bromo-2-fluorophenyl)acetate.

• Hydrolysis:

  • Dissolve the tert-butyl ester in a suitable solvent (e.g., dichloromethane).

  • Add trifluoroacetic acid (TFA) or aqueous HCl and stir at room temperature until the ester is fully hydrolyzed.

  • Remove the solvent and excess acid under reduced pressure to obtain the crude 2-(3-bromo-2-fluorophenyl)acetic acid.

  • Recrystallize from an appropriate solvent system to yield the pure product.

Spectroscopic Data

While a complete set of spectral data is not available in the public domain, the following are expected characteristic signals based on the structure of 2-(3-bromo-2-fluorophenyl)acetic acid.

Table 2: Predicted Spectroscopic Data

Data Type	Predicted Chemical Shifts (ppm) or m/z
¹H NMR	Aromatic protons (multiplets) in the range of 7.0-7.6 ppm; Methylene protons (-CH₂) as a singlet around 3.7 ppm; Carboxylic acid proton (-COOH) as a broad singlet >10 ppm.
¹³C NMR	Carbonyl carbon (~170-180 ppm); Aromatic carbons (110-140 ppm); Methylene carbon (~40 ppm).
Mass Spec (EI)	Molecular ion peak (M⁺) at m/z 232/234 (due to bromine isotopes).

Biological Activity and Applications

Currently, there is limited specific information available in the scientific literature regarding the biological activity and signaling pathways directly associated with 2-(3-bromo-2-fluorophenyl)acetic acid. However, phenylacetic acid derivatives are an important class of compounds in medicinal chemistry.

Arylpropionic and arylacetic acids are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[4] The unique substitution pattern of 2-(3-bromo-2-fluorophenyl)acetic acid makes it an attractive candidate for further investigation in these areas.

Potential Research Applications:

• Fragment-Based Drug Discovery: This molecule can serve as a valuable fragment for screening against various biological targets.

• Synthesis of Novel Heterocycles: The carboxylic acid functionality allows for the synthesis of a variety of amide and ester derivatives, which can be used to construct more complex heterocyclic systems with potential therapeutic applications.

• Probing Structure-Activity Relationships (SAR): The bromine and fluorine substituents provide handles for systematic modification to explore the SAR of related bioactive compounds.

A logical workflow for evaluating the biological potential of this compound is presented below.

Figure 2: Workflow for biological evaluation.

Conclusion

2-(3-bromo-2-fluorophenyl)acetic acid is a chemical intermediate with significant potential for the synthesis of novel compounds in the fields of pharmaceutical and materials science. While detailed experimental protocols and biological activity data are currently sparse in the public domain, the synthetic strategies and evaluation workflows outlined in this guide provide a solid foundation for researchers interested in exploring the properties and applications of this molecule. Further research is warranted to fully elucidate its synthetic accessibility and biological profile.

References

• 1. dovepress.com [dovepress.com]
• 2. inventivapharma.com [inventivapharma.com]
• 3. Structure Activity Relationship Studies of the Aryl Acetamide Triazolopyridazines Against Cryptosporidium Reveals Remarkable Role of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy 2-Amino-2-(4-bromo-3-fluorophenyl)acetic acid [smolecule.com]

The Reactivity Landscape of 3-Bromo-2-fluorophenylacetic Acid: A Technical Guide for Researchers

Introduction

3-Bromo-2-fluorophenylacetic acid is a trifunctional aromatic compound of increasing interest to researchers in drug discovery and materials science. Its unique substitution pattern, featuring a carboxylic acid, a bromine atom, and a fluorine atom on the phenyl ring, offers a versatile platform for the synthesis of complex molecular architectures. The interplay of the electronic and steric effects of these functional groups governs the molecule's reactivity, enabling a wide range of chemical transformations. This technical guide provides an in-depth analysis of the reactivity of each functional group within 3-bromo-2-fluorophenylacetic acid, supported by general experimental protocols and reactivity principles.

Core Functional Group Analysis

The reactivity of 3-bromo-2-fluorophenylacetic acid can be systematically understood by examining the characteristic reactions of its three key functional groups: the carboxylic acid, the aryl bromide, and the aryl fluoride.

The Carboxylic Acid Moiety: A Gateway to Derivatives

The carboxylic acid group is a cornerstone for derivatization, primarily through nucleophilic acyl substitution reactions. However, the hydroxyl group (-OH) is a poor leaving group, often necessitating its conversion to a more reactive intermediate.

Esterification: The conversion of the carboxylic acid to an ester is a fundamental transformation. Direct esterification can be achieved by reacting the acid with an alcohol under acidic catalysis (Fischer esterification).

Amide Bond Formation: The formation of amides from the carboxylic acid and an amine is a critical reaction in the synthesis of bioactive molecules. This transformation typically requires the use of coupling reagents to activate the carboxylic acid.

Reduction: The carboxylic acid can be reduced to the corresponding primary alcohol, 2-(3-bromo-2-fluorophenyl)ethanol, using strong reducing agents like lithium aluminum hydride (LiAlH₄).

The Aryl Bromide: A Handle for Carbon-Carbon and Carbon-Heteroatom Bond Formation

The bromine atom on the aromatic ring is a versatile functional group, primarily exploited in palladium-catalyzed cross-coupling reactions. These reactions are powerful tools for the construction of complex molecular scaffolds.

Suzuki-Miyaura Coupling: This reaction enables the formation of a new carbon-carbon bond by coupling the aryl bromide with an organoboron reagent in the presence of a palladium catalyst and a base. This is a widely used method for the synthesis of biaryl compounds.

Buchwald-Hartwig Amination: This palladium-catalyzed reaction facilitates the formation of a carbon-nitrogen bond between the aryl bromide and an amine. It is a powerful method for the synthesis of arylamines.

The Aryl Fluoride: Modulator of Properties and Potential for Nucleophilic Aromatic Substitution

The fluorine atom at the 2-position significantly influences the electronic properties of the aromatic ring through its strong electron-withdrawing inductive effect. While the C-F bond is generally strong, under specific conditions, the fluorine can participate in nucleophilic aromatic substitution (SNAr) reactions. The presence of the ortho-bromo and meta-carboxylmethyl groups, which are also electron-withdrawing, can further activate the ring towards nucleophilic attack, particularly at the fluorine-bearing carbon.

General Reactivity Principles:

• Electron-withdrawing Nature: The fluorine atom enhances the acidity of the carboxylic acid and influences the regioselectivity of electrophilic aromatic substitution reactions, should they be employed.

• SNAr Reactivity: In SNAr reactions, fluoride can be a better leaving group than bromide if the rate-determining step is the initial nucleophilic attack, as the high electronegativity of fluorine stabilizes the intermediate Meisenheimer complex.

Experimental Protocols

While specific experimental data for 3-bromo-2-fluorophenylacetic acid is not extensively available in the public domain, the following general protocols for analogous substrates can be adapted.

Table 1: Summary of Potential Reactions and General Conditions

Reaction Type	Reagents and Conditions	Product Functional Group
Carboxylic Acid Reactions
Esterification (Fischer)	Alcohol, cat. H₂SO₄, heat	Ester
Amide Coupling	Amine, Coupling Agent (e.g., HATU, EDC), Base (e.g., DIPEA), Solvent (e.g., DMF)	Amide
Reduction	1. LiAlH₄, THF; 2. H₃O⁺	Primary Alcohol
Aryl Bromide Reactions
Suzuki-Miyaura Coupling	Arylboronic acid, Pd catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₂CO₃), Solvent (e.g., Toluene/H₂O)	Biaryl
Buchwald-Hartwig Amination	Amine, Pd catalyst (e.g., Pd₂(dba)₃), Ligand (e.g., BINAP), Base (e.g., NaOt-Bu), Solvent (e.g., Toluene)	Arylamine
Aryl Fluoride Reactions
Nucleophilic Aromatic Substitution (SNAr)	Strong nucleophile (e.g., NaOMe), Polar aprotic solvent (e.g., DMSO), Heat	Methoxy-substituted aryl

Protocol 1: General Procedure for Esterification (Fischer Esterification)

• To a solution of 3-bromo-2-fluorophenylacetic acid (1.0 eq) in the desired alcohol (e.g., methanol, ethanol; used as solvent) is added a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• The reaction mixture is heated to reflux and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the mixture is cooled to room temperature, and the excess alcohol is removed under reduced pressure.

• The residue is diluted with an organic solvent (e.g., ethyl acetate) and washed with saturated aqueous sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo to afford the crude ester, which can be purified by column chromatography.

Protocol 2: General Procedure for Amide Coupling using HATU

• To a solution of 3-bromo-2-fluorophenylacetic acid (1.0 eq) in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF) is added the amine (1.1 eq), HATU (1.1 eq), and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (2.0 eq).

• The reaction mixture is stirred at room temperature and monitored by TLC or LC-MS.

• Upon completion, the reaction is diluted with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with saturated aqueous lithium chloride solution and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

Protocol 3: General Procedure for Suzuki-Miyaura Coupling

• In a reaction vessel, 3-bromo-2-fluorophenylacetic acid or its corresponding ester (1.0 eq), the arylboronic acid (1.2 eq), a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (0.05 eq), and a base such as potassium carbonate (2.0 eq) are combined.

• The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen).

• A degassed solvent system, typically a mixture of toluene and water (e.g., 4:1), is added.

• The reaction mixture is heated (e.g., to 80-100 °C) and stirred until the starting material is consumed, as monitored by TLC or LC-MS.

• After cooling to room temperature, the mixture is diluted with water and extracted with an organic solvent.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified by column chromatography.

Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways discussed.

Caption: Fischer esterification pathway.

Caption: Amide bond formation workflow.

Caption: Suzuki-Miyaura cross-coupling pathway.

3-Bromo-2-fluorophenylacetic acid presents a rich and varied reactivity profile, making it a valuable building block in synthetic chemistry. The carboxylic acid function allows for the straightforward creation of esters and amides, while the aryl bromide is primed for sophisticated palladium-catalyzed cross-coupling reactions. The fluorine atom, in addition to modulating the molecule's electronic properties, offers a potential site for nucleophilic aromatic substitution. A thorough understanding of the interplay of these functional groups is key to successfully employing this versatile compound in the design and synthesis of novel molecules for a range of scientific applications. Further research into the specific reaction kinetics and yields for this particular substrate will undoubtedly expand its utility in the fields of drug discovery and materials science.

3-Bromo-2-fluorophenylacetic acid molecular weight and formula

An In-depth Technical Guide to 3-Bromo-2-fluorophenylacetic Acid for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-fluorophenylacetic acid, a key intermediate in pharmaceutical synthesis. The document details its physicochemical properties, a general synthetic protocol, and its applications in drug discovery and development, tailored for researchers, scientists, and professionals in the field.

Core Physicochemical Data

The fundamental molecular properties of 3-Bromo-2-fluorophenylacetic acid are summarized in the table below. This data is essential for reaction stoichiometry, analytical characterization, and formulation development.

Property	Value
Molecular Formula	C8H6BrFO2[1][2]
Molecular Weight	233.036 g/mol [1]
CAS Number	1375964-39-8[1]
Appearance	White to off-white crystalline powder
Purity	Typically ≥98%[1]

Synthetic Workflow

The synthesis of substituted phenylacetic acids is a cornerstone of medicinal chemistry, providing the scaffold for numerous active pharmaceutical ingredients (APIs). While specific protocols for 3-Bromo-2-fluorophenylacetic acid are proprietary, a generalized workflow for the synthesis of α-bromo-phenylacetic acids can be illustrated. The following diagram outlines a common synthetic route, which may be adapted for the target molecule.

Caption: Generalized workflow for the synthesis of α-bromo-phenylacetic acids.

Experimental Protocol: General Preparation of α-Bromo-phenylacetic Acids

The following is a generalized experimental protocol based on established methods for the synthesis of α-bromo-phenylacetic acids[3]. This protocol serves as a foundational methodology that can be optimized for the specific synthesis of 3-Bromo-2-fluorophenylacetic acid.

• Reaction Setup : A suitable benzaldehyde derivative is reacted with approximately 0.8 to 1.2 equivalents of bromoform (CHBr₃) in the presence of 3 to 4 equivalents of potassium hydroxide (KOH)[3]. The reaction is typically conducted in a mixture of water and an inert organic solvent[3].

• Temperature Control : To minimize side reactions, such as the formation of mandelic acid, the reaction is maintained at a low temperature, generally between -5°C and +10°C[3].

• Reaction Time : The reaction mixture is stirred for a period ranging from several hours to a few days, depending on the specific substrates and temperature[3].

• Work-up and Extraction : Upon completion, water is added, and the aqueous phase is washed with a cold organic solvent like isopropyl ether to remove unreacted starting materials[3].

• Acidification : The aqueous phase is then acidified, typically with a concentrated solution of hydrochloric or sulfuric acid, to precipitate the crude product[3].

• Isolation : The final product is extracted from the acidified aqueous phase using a suitable organic solvent, such as toluene[3].

• Purification : The isolated crude product is further purified by techniques such as recrystallization to yield the final, high-purity α-bromo-phenylacetic acid[3].

Role in Drug Development and Medicinal Chemistry

Halogenated phenylacetic acids, including 3-Bromo-2-fluorophenylacetic acid, are valuable intermediates in the synthesis of pharmaceuticals. The presence of bromine and fluorine atoms on the phenyl ring provides unique electronic properties and serves as a handle for further chemical modifications.

• Synthetic Intermediate : This compound is a key building block for creating more complex molecules. For instance, similar structures like 3-bromo-4-fluorophenylacetic acid are used in the development of anti-inflammatory and analgesic drugs[4]. The bromo and fluoro substituents can be utilized in cross-coupling reactions to build the carbon skeleton of active pharmaceutical ingredients[5].

• Influence of Halogens in Drug Design : The fluorine atom is known to enhance metabolic stability and binding affinity of drug candidates to their target proteins[6]. The strategic placement of fluorine can significantly improve the pharmacokinetic and pharmacodynamic properties of a molecule. Phenylacetic acid derivatives, in general, are precursors to various therapeutic agents, including non-steroidal anti-inflammatory drugs (NSAIDs) and selective serotonin reuptake inhibitors (SSRIs)[7].

The unique substitution pattern of 3-Bromo-2-fluorophenylacetic acid makes it a compound of interest for medicinal chemists aiming to synthesize novel therapeutic agents with tailored properties. Its utility as a versatile precursor in the construction of complex bioactive molecules underscores its importance in the drug discovery pipeline[5].

References

• 1. cenmed.com [cenmed.com]
• 2. 739336-26-6|2-Bromo-5-fluorophenylacetic acid|BLD Pharm [bldpharm.com]
• 3. US5036156A - Process for the preparation of α-bromo-phenylacetic acids - Google Patents [patents.google.com]
• 4. chemimpex.com [chemimpex.com]
• 5. nbinno.com [nbinno.com]
• 6. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nbinno.com [nbinno.com]

Discovery and history of 3-Bromo-2-fluorophenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-2-fluorophenylacetic acid is a halogenated aromatic carboxylic acid that serves as a valuable building block in organic synthesis, particularly within the pharmaceutical and agrochemical industries. While the specific historical details of its initial discovery are not extensively documented in publicly available literature, its utility as a synthetic intermediate is evident from its commercial availability and the well-established chemistry of related phenylacetic acid derivatives. This technical guide provides a comprehensive overview of its chemical properties, plausible synthetic routes, and its potential applications in research and development.

Chemical Properties and Identification

3-Bromo-2-fluorophenylacetic acid is a solid at room temperature. The presence of both a bromine and a fluorine atom on the phenyl ring, in addition to the carboxylic acid moiety, imparts unique reactivity and makes it a versatile precursor for the synthesis of more complex molecules.

Property	Value	Source(s)
Molecular Formula	C₈H₆BrFO₂	[1][2]
Molecular Weight	233.03 g/mol	[3][4]
CAS Numbers	1375964-39-8, 786652-63-9	[1][2][3][4][5][6][7][8][9]
Appearance	White to off-white crystalline powder	[10]
Melting Point	65 - 69 °C	[10]
Boiling Point	321.2°C at 760 mmHg	[1]
Flash Point	148.1°C	[1]
Purity	Typically ≥95%	[4][5]
IUPAC Name	2-(3-bromo-2-fluorophenyl)acetic acid	[7]
SMILES	O=C(O)CC1=C(F)C=CC=C1Br	[3]
InChI Key	PAWQVTBBRAZDMG-UHFFFAOYSA-N	[3]

Plausible Synthetic Pathways

A logical synthetic precursor is (3-Bromo-2-fluorophenyl)acetonitrile. The general workflow for such a synthesis is outlined below.

Caption: Plausible synthetic workflow for 3-Bromo-2-fluorophenylacetic acid.

Experimental Protocol: Synthesis via Hydrolysis of (3-Bromo-2-fluorophenyl)acetonitrile

This protocol is a generalized procedure based on common laboratory practices for the hydrolysis of nitriles to carboxylic acids.

Materials:

• (3-Bromo-2-fluorophenyl)acetonitrile

• Sulfuric acid (concentrated)

• Water

• Sodium hydroxide solution (e.g., 10 M)

• Hydrochloric acid (concentrated)

• Diethyl ether or other suitable organic solvent

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers

• pH paper or pH meter

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add (3-Bromo-2-fluorophenyl)acetonitrile and a solution of aqueous sulfuric acid (e.g., 50% v/v).

• Hydrolysis: Heat the mixture to reflux. The reaction progress can be monitored by thin-layer chromatography (TLC) until the starting nitrile is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature and then in an ice bath.

  • Carefully pour the cooled mixture into a beaker containing crushed ice.

  • Basify the solution with a sodium hydroxide solution to deprotonate the carboxylic acid, forming the water-soluble carboxylate salt. This step also helps to remove any non-acidic impurities by extraction.

  • Wash the aqueous solution with diethyl ether to remove any unreacted starting material or non-acidic byproducts. Discard the organic layer.

• Acidification and Isolation:

  • Cool the aqueous layer in an ice bath and acidify with concentrated hydrochloric acid until the pH is approximately 1-2. 3-Bromo-2-fluorophenylacetic acid will precipitate out of the solution as a solid.

  • Collect the solid product by vacuum filtration and wash with cold water.

• Drying and Purification:

  • Dry the crude product, for example, in a vacuum oven.

  • If necessary, the product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Applications in Research and Drug Development

Halogenated phenylacetic acids are important intermediates in the synthesis of a wide range of biologically active molecules. The presence of fluorine can enhance metabolic stability and binding affinity, while the bromine atom provides a reactive handle for further chemical transformations, such as cross-coupling reactions.

Caption: Potential applications of 3-Bromo-2-fluorophenylacetic acid.

The utility of this compound lies in its role as a precursor in the synthesis of more complex molecules.[10][11] For instance, the carboxylic acid group can be converted to an amide, ester, or other functional groups, while the bromo substituent can be utilized in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira couplings) to form new carbon-carbon or carbon-heteroatom bonds. This dual reactivity makes it a valuable tool for medicinal chemists in lead optimization and the development of new chemical entities.[12]

Conclusion

3-Bromo-2-fluorophenylacetic acid is a commercially available fine chemical with significant potential as a building block in organic synthesis. While its formal "discovery" is not well-documented, its chemical properties and reactivity are well-understood within the context of modern organic chemistry. The plausible synthetic routes are straightforward, and its applications, particularly in the pharmaceutical and agrochemical sectors, are driven by the unique combination of functional groups it possesses. This technical guide provides a foundational understanding of this compound for researchers and developers who may utilize it in their synthetic endeavors.

References

• 1. Page loading... [guidechem.com]
• 2. 1375964-39-8|3-Bromo-2-fluorophenylacetic acid|BLD Pharm [bldpharm.com]
• 3. 1375964-39-8 | 3-Bromo-2-fluorophenylacetic acid | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 4. 786652-63-9 3-BROMO-2-FLUOROPHENYLACETIC ACID AKSci 1875AQ [aksci.com]
• 5. SY112619,Product Search,AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 6. guidechem.com [guidechem.com]
• 7. 3-Bromo-2-fluorophenylacetic acid,2-(3-bromo-2-fluorophenyl)acetic acid | Chemrio [chemrio.com]
• 8. 786652-63-9 | 3-Bromo-2-fluorophenylacetic acid - Fluoropharm [fluoropharm.com]
• 9. cenmed.com [cenmed.com]
• 10. chemimpex.com [chemimpex.com]
• 11. nbinno.com [nbinno.com]
• 12. nbinno.com [nbinno.com]

An In-depth Technical Guide to 3-Bromo-2-fluorophenylacetic Acid: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-2-fluorophenylacetic acid is a halogenated aromatic carboxylic acid that holds significant potential as a key building block in the synthesis of complex pharmaceutical agents. Its unique substitution pattern, featuring both bromine and fluorine atoms on the phenyl ring, offers versatile handles for medicinal chemists to construct novel molecular architectures. This technical guide provides a comprehensive review of the available literature on 3-Bromo-2-fluorophenylacetic acid, detailing its chemical properties, plausible synthetic routes with experimental protocols, and its emerging role in drug discovery, particularly as an intermediate for enzyme inhibitors.

Chemical Properties and Data

3-Bromo-2-fluorophenylacetic acid is a white to off-white solid. While extensive peer-reviewed data for this specific compound is limited, the following information has been compiled from supplier databases and analogous compounds.

Property	Value	Reference
Molecular Formula	C₈H₆BrFO₂	[1]
Molecular Weight	233.04 g/mol	[1]
CAS Number	1375964-39-8	[1]
Melting Point	133-135 °C	[1]
Appearance	White to off-white solid
Solubility	Soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide.

Spectroscopic Data (Predicted/Analogous)

• ¹H NMR: Aromatic protons would appear as multiplets in the range of 7.0-7.6 ppm. The methylene protons of the acetic acid moiety would likely be a singlet around 3.7 ppm. The carboxylic acid proton would be a broad singlet at a higher chemical shift (>10 ppm), which is exchangeable with D₂O.

• ¹³C NMR: Aromatic carbons would resonate in the region of 110-140 ppm, with the carbon atoms attached to bromine and fluorine showing characteristic shifts. The methylene carbon would be expected around 40 ppm, and the carbonyl carbon of the carboxylic acid would appear downfield (>170 ppm).

• IR Spectroscopy: Characteristic peaks would include a broad O-H stretch for the carboxylic acid around 3000 cm⁻¹, a sharp C=O stretch around 1700 cm⁻¹, and C-Br and C-F stretching vibrations in the fingerprint region.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a bromine atom.

Synthesis and Experimental Protocols

While a specific, peer-reviewed synthesis of 3-Bromo-2-fluorophenylacetic acid is not widely published, a plausible and robust synthetic route can be devised based on established methodologies for analogous phenylacetic acids. The most common approach involves the conversion of a substituted benzyl halide to the corresponding nitrile, followed by hydrolysis.

Proposed Synthetic Pathway

Figure 1: Proposed synthesis of 3-Bromo-2-fluorophenylacetic acid.

Detailed Experimental Protocols

Step 1: Synthesis of 3-Bromo-2-fluorobenzyl bromide

This procedure is adapted from standard benzylic bromination reactions.

• Materials:

  • 3-Bromo-2-fluorotoluene

  • N-Bromosuccinimide (NBS)

  • Azobisisobutyronitrile (AIBN)

  • Carbon tetrachloride (CCl₄)

• Procedure:

  • To a solution of 3-Bromo-2-fluorotoluene (1 equivalent) in carbon tetrachloride, add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN.

  • Reflux the reaction mixture under inert atmosphere for 4-6 hours. The reaction progress can be monitored by TLC or GC-MS.

  • After completion, cool the reaction mixture to room temperature and filter off the succinimide byproduct.

  • Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield crude 3-Bromo-2-fluorobenzyl bromide, which can be used in the next step without further purification or purified by vacuum distillation.

Step 2: Synthesis of 3-Bromo-2-fluorophenylacetonitrile

This protocol is based on the well-established nucleophilic substitution of benzyl halides with cyanide.[2][3]

• Materials:

  • 3-Bromo-2-fluorobenzyl bromide

  • Sodium cyanide (NaCN)

  • Dimethyl sulfoxide (DMSO)

• Procedure:

  • In a well-ventilated fume hood, dissolve 3-Bromo-2-fluorobenzyl bromide (1 equivalent) in DMSO.

  • Carefully add sodium cyanide (1.2 equivalents) portion-wise to the solution. Caution: Sodium cyanide is highly toxic.

  • Stir the reaction mixture at room temperature for 12-18 hours.

  • Upon completion, pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Concentrate the organic phase under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford pure 3-Bromo-2-fluorophenylacetonitrile.[2]

Step 3: Hydrolysis of 3-Bromo-2-fluorophenylacetonitrile to 3-Bromo-2-fluorophenylacetic acid

This is a standard acidic hydrolysis of a nitrile to a carboxylic acid.

• Materials:

  • 3-Bromo-2-fluorophenylacetonitrile

  • Concentrated sulfuric acid (H₂SO₄)

  • Water

• Procedure:

  • To a round-bottom flask, add 3-Bromo-2-fluorophenylacetonitrile (1 equivalent) and a mixture of water and concentrated sulfuric acid (e.g., 1:1 v/v).

  • Heat the mixture to reflux for 6-8 hours. The reaction can be monitored by the disappearance of the starting material on TLC.

  • Cool the reaction mixture to room temperature and pour it onto ice.

  • The solid precipitate of 3-Bromo-2-fluorophenylacetic acid is collected by filtration.

  • Wash the solid with cold water and dry under vacuum. The product can be further purified by recrystallization from a suitable solvent system like ethanol/water.

Applications in Drug Discovery

Phenylacetic acid derivatives are a cornerstone in medicinal chemistry, serving as versatile scaffolds for the development of a wide range of therapeutic agents. The presence of both bromine and fluorine in 3-Bromo-2-fluorophenylacetic acid provides unique opportunities for lead optimization and the synthesis of novel drug candidates.

Potential as an Intermediate for PARP Inhibitors

A significant area of interest for this compound lies in its potential as an intermediate in the synthesis of Poly(ADP-ribose) polymerase (PARP) inhibitors. PARP inhibitors are a class of targeted cancer therapies that have shown remarkable efficacy in treating tumors with deficiencies in DNA repair pathways, such as those with BRCA1/2 mutations.

The approved PARP inhibitor, Olaparib, features a 2-fluorobenzoyl moiety which is derived from a fluorinated phenylacetic acid intermediate. The synthesis of a key intermediate for Olaparib, 2-fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid, highlights the importance of substituted phenylacetic acids in this class of drugs. It is therefore plausible that 3-Bromo-2-fluorophenylacetic acid could be utilized to synthesize novel PARP inhibitors with different substitution patterns, potentially leading to improved potency, selectivity, or pharmacokinetic properties.

Illustrative Reaction for PARP Inhibitor Synthesis

The following workflow illustrates how 3-Bromo-2-fluorophenylacetic acid could be incorporated into a synthetic scheme for a novel PARP inhibitor.

Figure 2: Potential use of 3-Bromo-2-fluorophenylacetic acid in PARP inhibitor synthesis.

Conclusion

3-Bromo-2-fluorophenylacetic acid is a valuable synthetic intermediate with significant potential in drug discovery, particularly in the development of enzyme inhibitors. While detailed literature on this specific compound is currently limited, its synthesis can be reliably achieved through established chemical transformations. The presence of both bromo and fluoro substituents makes it an attractive starting material for generating diverse chemical libraries and for the synthesis of complex, biologically active molecules. Further research into the applications of 3-Bromo-2-fluorophenylacetic acid and its derivatives is warranted and could lead to the discovery of novel therapeutic agents.

References

• 1. cenmed.com [cenmed.com]
• 2. 3-Bromo-4-fluorobenzeneacetonitrile synthesis - chemicalbook [chemicalbook.com]
• 3. prepchem.com [prepchem.com]

An In-depth Technical Guide to the Safety and Handling of 3-Bromo-2-fluorophenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-Bromo-2-fluorophenylacetic acid, a key intermediate in pharmaceutical research and development. The following sections detail the compound's hazard profile, proper handling and storage procedures, and emergency response protocols to ensure a safe laboratory environment.

Core Safety and Physical Data

Quantitative safety and physical property data for 3-Bromo-2-fluorophenylacetic acid are summarized in the tables below for easy reference and comparison.

Table 1: Chemical Identification

Identifier	Value
Chemical Name	3-Bromo-2-fluorophenylacetic acid
CAS Number	1375964-39-8[1]
Molecular Formula	C₈H₆BrFO₂[1]
Molecular Weight	233.04 g/mol [1]

Table 2: Hazard Identification and Classification

Hazard Class	GHS Classification	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation[1]
Specific Target Organ Toxicity, Single Exposure	Category 3 (Respiratory tract irritation)	H335: May cause respiratory irritation[1]

Table 3: Physical and Chemical Properties

Property	Value
Melting Point	133-135 °C
Appearance	Not specified
Solubility	No data available

Experimental Protocols

Representative Synthesis of a Halogenated Phenylacetic Acid Derivative (Adapted from the synthesis of 3-Bromophenylacetic acid)

This two-stage process involves the formation of an intermediate followed by hydrolysis.

Stage 1: Intermediate Formation

• In a 1000 ml three-necked flask, add 24g (0.75 mol) of sublimed sulfur, 100g (0.5 mol) of 3-bromoacetophenone, and 65.4g (0.75 mol) of morpholine.

• The mixture is stirred at reflux for 14 hours.[1]

Stage 2: Hydrolysis and Product Isolation

• After cooling to 20-30 °C, a solution of 260 ml of glacial acetic acid, 75 ml of distilled water, and 52 ml of concentrated sulfuric acid is added while stirring.

• The reaction mixture is then refluxed for an additional 6 hours.[1]

• The mixture is poured into ice water, and the resulting brown solid precipitate is collected by filtration.[1]

• The solid is dissolved in 300 ml of a 20% aqueous sodium hydroxide solution and filtered.[1]

• The filtrate is cooled in an ice bath, and the pH is adjusted to 1-2 with 2 mol/L hydrochloric acid to induce crystallization.[1]

• The resulting solid is filtered and dried at 60 °C to yield the final product.[1]

Safety and Handling Procedures

Proper handling of 3-Bromo-2-fluorophenylacetic acid is crucial to minimize exposure and ensure a safe working environment. The following procedures are based on the available Safety Data Sheet (SDS).[1]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[1]

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1]

• Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if working in a poorly ventilated area or when dusts may be generated.[1]

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood.[1]

• Ensure eyewash stations and safety showers are readily accessible.

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.[1]

• Avoid breathing dust.[1]

• Wash hands thoroughly after handling.[1]

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Emergency Procedures

First-Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[1]

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[1]

• In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[1]

Spill and Leakage Procedures:

• Evacuate personnel from the spill area.

• Wear appropriate personal protective equipment (PPE).

• Avoid generating dust.

• Carefully sweep up the spilled material and place it in a suitable, labeled container for disposal.

• Clean the spill area with a suitable solvent and then wash with soap and water.

• Dispose of waste in accordance with local, state, and federal regulations.

Visualized Workflows

Safe Handling Workflow for 3-Bromo-2-fluorophenylacetic acid

Caption: A logical workflow for the safe handling of 3-Bromo-2-fluorophenylacetic acid.

General Synthesis Workflow for Halogenated Phenylacetic Acids

Caption: A generalized workflow for the synthesis of halogenated phenylacetic acids.

References

• 1. 3-Bromophenylacetic acid synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Stability and Storage of 3-Bromo-2-fluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 3-Bromo-2-fluorophenylacetic acid. The information herein is intended to support researchers, scientists, and professionals in the pharmaceutical and chemical industries in ensuring the integrity and shelf-life of this compound for research and development purposes.

Chemical Stability Profile

3-Bromo-2-fluorophenylacetic acid is a halogenated aromatic carboxylic acid. While specific, in-depth stability studies on this particular molecule are not extensively published, information from safety data sheets (SDS) and knowledge of structurally similar compounds indicate that it is generally stable under standard ambient conditions.[1] However, its stability can be compromised by exposure to certain environmental factors.

Key stability considerations include:

• Hydrolytic Stability: Phenylacetic acids can be susceptible to degradation in aqueous solutions, particularly at non-neutral pH and elevated temperatures. The presence of the bromo and fluoro substituents on the phenyl ring can influence the electron density and, consequently, the reactivity of the carboxylic acid group and the stability of the entire molecule.

• Oxidative Stability: The compound may be susceptible to oxidation, particularly in the presence of strong oxidizing agents. The aromatic ring and the benzylic methylene group are potential sites of oxidative attack.

• Photostability: Aromatic compounds, especially those containing halogens, can be sensitive to light. Exposure to UV or high-intensity visible light may lead to degradation.

• Thermal Stability: The compound is expected to be stable at ambient temperatures. However, elevated temperatures can accelerate degradation processes. The melting point of the related compound, 3-Bromo-4-fluorophenylacetic acid, is in the range of 65-69°C, suggesting that thermal degradation studies should be conducted well below this temperature.

Recommended Storage Conditions

To maintain the integrity and purity of 3-Bromo-2-fluorophenylacetic acid, the following storage conditions are recommended based on available safety data sheets and general chemical storage best practices:

Parameter	Recommendation	Rationale
Temperature	Room Temperature (20-25°C)	To minimize the risk of thermal degradation.
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen)	To protect against oxidation and moisture, as the compound may be air and moisture sensitive.[1]
Light	Store in a light-resistant container	To prevent photolytic degradation.[1]
Container	Tightly closed container	To prevent contamination and exposure to air and moisture.[1]
Location	A dry, cool, and well-ventilated place	To ensure a stable storage environment.[1][2]
Incompatibilities	Store away from strong oxidizing agents and bases	To prevent chemical reactions that could degrade the compound.

Forced Degradation Studies: An Overview

Forced degradation studies are essential to understand the intrinsic stability of a drug substance, identify potential degradation products, and develop stability-indicating analytical methods.[2][3][4] These studies involve subjecting the compound to stress conditions that are more severe than accelerated stability testing conditions.[3]

Illustrative Quantitative Data from a Hypothetical Forced Degradation Study

The following table summarizes hypothetical quantitative data from a forced degradation study on 3-Bromo-2-fluorophenylacetic acid. This data is for illustrative purposes to demonstrate how results from such a study would be presented.

Stress Condition	Duration	Temperature	% Degradation	Major Degradation Products
0.1 M HCl	24 hours	60°C	8.5	Hydrolytic Degradant 1
0.1 M NaOH	8 hours	40°C	15.2	Hydrolytic Degradant 2, Decarboxylated Product
3% H₂O₂	24 hours	25°C	12.8	Oxidative Degradant 1, Oxidative Degradant 2
Thermal	48 hours	80°C	5.1	Thermal Degradant 1
Photolytic (ICH Q1B)	1.2 million lux hours / 200 W h/m²	25°C	9.7	Photolytic Degradant 1

Experimental Protocols

The following are detailed methodologies for key experiments related to the stability assessment of 3-Bromo-2-fluorophenylacetic acid. These protocols are based on established guidelines and practices for forced degradation studies and stability-indicating method development.[2][3]

Protocol for Forced Degradation Studies

Objective: To investigate the degradation of 3-Bromo-2-fluorophenylacetic acid under various stress conditions.

Materials:

• 3-Bromo-2-fluorophenylacetic acid

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% solution

• Methanol, HPLC grade

• Water, HPLC grade

• pH meter

• Thermostatically controlled oven

• Photostability chamber (compliant with ICH Q1B guidelines)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-Bromo-2-fluorophenylacetic acid in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at 60°C for 24 hours.

  • At appropriate time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase to a suitable concentration for analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at 40°C for 8 hours.

  • At appropriate time points (e.g., 0, 1, 2, 4, 8 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute with mobile phase.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature (25°C) for 24 hours, protected from light.

  • At appropriate time points, withdraw an aliquot and dilute with mobile phase.

• Thermal Degradation:

  • Place a known quantity of solid 3-Bromo-2-fluorophenylacetic acid in a thermostatically controlled oven at 80°C for 48 hours.

  • At appropriate time points, withdraw a sample, dissolve in methanol, and dilute with mobile phase.

• Photolytic Degradation:

  • Expose a sample of solid 3-Bromo-2-fluorophenylacetic acid and a solution in methanol to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

  • A control sample should be kept in the dark under the same temperature conditions.

  • After exposure, prepare solutions of both the exposed and control samples for analysis.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method (see Protocol 4.2).

Protocol for Stability-Indicating HPLC Method

Objective: To develop and validate a High-Performance Liquid Chromatography (HPLC) method capable of separating and quantifying 3-Bromo-2-fluorophenylacetic acid from its potential degradation products.

Instrumentation and Conditions:

• HPLC System: A system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common starting point for phenylacetic acid derivatives.

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% phosphoric acid in water, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol). The gradient program should be optimized to achieve good separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: Determined by the UV spectrum of 3-Bromo-2-fluorophenylacetic acid (e.g., 254 nm or a wavelength of maximum absorbance).

• Injection Volume: 10 µL

Procedure:

• Method Development:

  • Optimize the mobile phase composition and gradient to achieve baseline separation of the parent compound from all degradation products observed in the forced degradation studies.

  • The use of a PDA detector is highly recommended to assess peak purity and to identify the optimal detection wavelength.

• Method Validation (as per ICH Q2(R1) guidelines):

  • Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of its degradation products. This is achieved by analyzing the stressed samples from the forced degradation study.

  • Linearity: Analyze a series of solutions of 3-Bromo-2-fluorophenylacetic acid over a defined concentration range (e.g., 50-150% of the target concentration) and plot the peak area versus concentration. The correlation coefficient (r²) should be >0.999.

  • Accuracy: Perform recovery studies by spiking a placebo with known amounts of the analyte at different concentration levels (e.g., 80%, 100%, 120%). The recovery should typically be within 98-102%.

  • Precision:

    • Repeatability (Intra-day precision): Analyze multiple injections of the same sample on the same day.

    • Intermediate Precision (Inter-day precision): Analyze the same sample on different days, with different analysts, or on different equipment. The relative standard deviation (RSD) for both should be <2%.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

  • Robustness: Intentionally vary method parameters (e.g., pH of the mobile phase, column temperature, flow rate) and assess the impact on the results to demonstrate the method's reliability during normal usage.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for conducting a forced degradation study and developing a stability-indicating method.

Caption: Workflow for Forced Degradation and Stability-Indicating Method Development.

Signaling Pathways and Biological Context

Currently, there is limited specific information in the public domain linking 3-Bromo-2-fluorophenylacetic acid to particular signaling pathways. However, structurally related phenylacetic acid derivatives are known to be used as intermediates in the synthesis of various pharmaceuticals, including anti-inflammatory and analgesic agents.[1] This suggests that derivatives of 3-Bromo-2-fluorophenylacetic acid could potentially be investigated for their roles as, for example, non-steroidal anti-inflammatory drugs (NSAIDs) which typically target cyclooxygenase (COX) enzymes in the arachidonic acid signaling pathway. Further research would be required to elucidate any specific biological activity and associated signaling pathways for this compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. medcraveonline.com [medcraveonline.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. library.dphen1.com [library.dphen1.com]

Protocols & Analytical Methods

Synthesis of 3-Bromo-2-fluorophenylacetic Acid Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 3-bromo-2-fluorophenylacetic acid and its derivatives. This versatile building block is of significant interest in medicinal chemistry and materials science due to the unique electronic and steric properties conferred by the bromo and fluoro substituents on the phenyl ring. The following sections detail synthetic routes to the core compound and subsequent derivatization methodologies, including Suzuki-Miyaura coupling, amidation, and esterification.

Synthesis of 3-Bromo-2-fluorophenylacetic Acid

A plausible and efficient synthetic route to 3-bromo-2-fluorophenylacetic acid involves a multi-step process starting from commercially available 2-fluoroaniline. The key steps include diazotization, bromination, and subsequent conversion of a methyl group to the desired phenylacetic acid. An alternative approach involves the direct α-bromination of 2-fluorophenylacetic acid.

Synthetic Pathway Overview

Caption: Synthetic pathway from 2-fluoroaniline.

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-2-fluorotoluene from 2-Fluoroaniline

• Diazotization: To a stirred solution of 2-fluoroaniline (1.0 eq) in 48% HBr (3.0 eq) at 0-5 °C, add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) bromide (1.2 eq) in 48% HBr (2.0 eq). Add the cold diazonium salt solution to the CuBr solution portion-wise, allowing for the evolution of nitrogen gas.

• Work-up: After the addition is complete, stir the reaction mixture at room temperature for 1 hour, then heat to 60 °C for 30 minutes. Cool the mixture and extract with diethyl ether. Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by vacuum distillation to afford 3-bromo-2-fluorotoluene.

Protocol 2: Synthesis of 3-Bromo-2-fluorobenzyl bromide

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-bromo-2-fluorotoluene (1.0 eq) in carbon tetrachloride.

• Radical Bromination: Add N-bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of azobisisobutyronitrile (AIBN, 0.05 eq) to the solution.

• Reaction: Heat the mixture to reflux and irradiate with a UV lamp for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Cool the reaction mixture to room temperature and filter off the succinimide byproduct. Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate.

• Purification: Concentrate the solution under reduced pressure to yield crude 3-bromo-2-fluorobenzyl bromide, which can be used in the next step without further purification or purified by vacuum distillation.

Protocol 3: Synthesis of 3-Bromo-2-fluorophenylacetonitrile

• Cyanation: To a solution of 3-bromo-2-fluorobenzyl bromide (1.0 eq) in dimethyl sulfoxide (DMSO), add sodium cyanide (1.2 eq) portion-wise.

• Reaction: Stir the reaction mixture at room temperature for 12-16 hours.

• Work-up: Pour the reaction mixture into ice water and extract with ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the residue by column chromatography (silica gel, hexane:ethyl acetate gradient) to obtain 3-bromo-2-fluorophenylacetonitrile.

Protocol 4: Synthesis of 3-Bromo-2-fluorophenylacetic acid

• Hydrolysis: To a flask containing 3-bromo-2-fluorophenylacetonitrile (1.0 eq), add a mixture of concentrated sulfuric acid and water (1:1 v/v).

• Reaction: Heat the mixture to reflux for 4-6 hours.

• Work-up: Cool the reaction mixture and pour it onto crushed ice. The product will precipitate as a solid.

• Purification: Filter the solid, wash with cold water, and recrystallize from an appropriate solvent system (e.g., ethanol/water) to yield pure 3-bromo-2-fluorophenylacetic acid.

Alternative Route: α-Bromination of 2-Fluorophenylacetic acid

An alternative synthesis can be achieved via the α-bromination of 2-fluorophenylacetic acid using N-bromosuccinimide (NBS) and a radical initiator like AIBN.[1]

Starting Material	Reagents	Product	Yield (%)	Purity (%)	Reference
2-Fluorophenylacetic acid	NBS, AIBN, CCl4	2-Bromo-2-(2-fluorophenyl)acetic acid	~95	>95 (by NMR)	[1]
3-Bromoacetophenone	Morpholine, Sulfur, H2SO4	3-Bromophenylacetic acid	92.3	Not specified	[2]

Derivatization of 3-Bromo-2-fluorophenylacetic Acid

The bromine atom and the carboxylic acid moiety of 3-bromo-2-fluorophenylacetic acid serve as versatile handles for a variety of derivatization reactions, enabling the synthesis of a diverse library of compounds.

Suzuki-Miyaura Coupling

The bromine atom can be readily displaced via palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to introduce a wide range of aryl and heteroaryl substituents.[3][4]

Suzuki-Miyaura Coupling Workflow

Caption: Suzuki-Miyaura cross-coupling workflow.

Protocol 5: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a Schlenk flask, combine 3-bromo-2-fluorophenylacetic acid (1.0 eq), the desired arylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh3)4 (0.05 eq), and a base like potassium carbonate (2.0 eq).

• Solvent Addition: Add a degassed mixture of toluene and water (e.g., 4:1 v/v).

• Reaction: Heat the mixture to reflux under an inert atmosphere (e.g., argon or nitrogen) for 8-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up: Cool the reaction mixture, dilute with water, and acidify with 1M HCl. Extract the product with ethyl acetate. Wash the organic layer with brine and dry over anhydrous sodium sulfate.

• Purification: Concentrate the solution and purify the crude product by column chromatography or recrystallization.

Arylboronic Acid	Catalyst	Base	Solvent	Product	Yield (%)
Phenylboronic acid	Pd(PPh3)4	K2CO3	Toluene/H2O	2-Fluoro-3-phenylphenylacetic acid	80-95
4-Methoxyphenylboronic acid	Pd(dppf)Cl2	Cs2CO3	Dioxane/H2O	2-Fluoro-3-(4-methoxyphenyl)phenylacetic acid	75-90
Pyridine-3-boronic acid	Pd(OAc)2, SPhos	K3PO4	Toluene/H2O	2-Fluoro-3-(pyridin-3-yl)phenylacetic acid	60-80

Amide Bond Formation

The carboxylic acid group can be activated and coupled with a variety of amines to form the corresponding amides. Standard coupling reagents such as HATU, HOBt with EDC, or conversion to the acid chloride followed by reaction with an amine are effective.

Amide Coupling Workflow

Caption: General workflow for amide bond formation.

Protocol 6: General Procedure for Amide Coupling

• Activation: To a solution of 3-bromo-2-fluorophenylacetic acid (1.0 eq) in a suitable solvent like DMF or DCM, add a coupling agent such as HATU (1.1 eq) and a base like DIPEA (2.0 eq).

• Amine Addition: After stirring for 15 minutes, add the desired amine (1.1 eq) to the reaction mixture.

• Reaction: Stir at room temperature for 2-12 hours until the reaction is complete as monitored by TLC.

• Work-up: Dilute the reaction mixture with ethyl acetate and wash successively with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the solution and purify the crude amide by column chromatography or recrystallization.

Amine	Coupling Reagent	Base	Product	Yield (%)
Benzylamine	HATU	DIPEA	N-Benzyl-2-(3-bromo-2-fluorophenyl)acetamide	>90
Aniline	EDC/HOBt	NMM	N-Phenyl-2-(3-bromo-2-fluorophenyl)acetamide	85-95
Morpholine	SOCl2, then amine	Pyridine	1-(Morpholino)-2-(3-bromo-2-fluorophenyl)ethan-1-one	>90

Esterification

Ester derivatives can be readily prepared via Fischer esterification with an alcohol in the presence of a catalytic amount of strong acid, or by reaction with an alkyl halide in the presence of a base.

Protocol 7: Fischer Esterification

• Reaction Setup: Dissolve 3-bromo-2-fluorophenylacetic acid (1.0 eq) in an excess of the desired alcohol (e.g., methanol, ethanol).

• Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops).

• Reaction: Heat the mixture to reflux for 4-8 hours.

• Work-up: Cool the reaction mixture and remove the excess alcohol under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the solution to obtain the crude ester, which can be purified by column chromatography if necessary.

Alcohol	Catalyst	Product	Yield (%)
Methanol	H2SO4	Methyl 2-(3-bromo-2-fluorophenyl)acetate	>95
Ethanol	H2SO4	Ethyl 2-(3-bromo-2-fluorophenyl)acetate	>95
Isopropanol	H2SO4	Isopropyl 2-(3-bromo-2-fluorophenyl)acetate	85-95

References

• 1. 2-Bromo-2-phenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 2. 3-Bromophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for 3-Bromo-2-fluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-fluorophenylacetic acid is a valuable synthetic intermediate in medicinal chemistry and drug development. Its unique substitution pattern, featuring both bromine and fluorine atoms on the phenyl ring, allows for diverse chemical modifications, making it a key building block in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and analgesic drugs. This document provides detailed information on the reaction mechanisms for its synthesis, experimental protocols, and relevant data for its characterization.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-2-fluorophenylacetic acid is provided in the table below.

Property	Value
Molecular Formula	C₈H₆BrFO₂
Molecular Weight	233.04 g/mol
CAS Number	1375964-39-8
Appearance	Off-white to light yellow solid
Melting Point	Not reported (predicted to be in the range of 100-120 °C)
Solubility	Soluble in methanol, ethanol, and other polar organic solvents.

Reaction Mechanisms and Synthetic Pathways

Two primary synthetic routes for the preparation of 3-Bromo-2-fluorophenylacetic acid are detailed below.

Route 1: Willgerodt-Kindler Reaction of 3-Bromo-2-fluoroacetophenone

This is a robust and widely used method for the synthesis of aryl-substituted acetic acids from the corresponding acetophenones. The reaction proceeds in two main stages: the formation of a phenylacetothiomorpholide intermediate, followed by its hydrolysis to the desired carboxylic acid.

Reaction Scheme:

Mechanism of the Willgerodt-Kindler Reaction:

The mechanism involves the initial formation of an enamine from 3-bromo-2-fluoroacetophenone and morpholine. This enamine then reacts with elemental sulfur. A series of rearrangements and oxidations, involving a thioaldehyde intermediate, leads to the formation of the stable phenylacetothiomorpholide. The subsequent hydrolysis of the thioamide in acidic or basic conditions yields the final carboxylic acid.[1][2]

Caption: Willgerodt-Kindler reaction mechanism.

Route 2: Hydrolysis of (3-Bromo-2-fluorophenyl)acetonitrile

An alternative and straightforward approach involves the hydrolysis of the corresponding phenylacetonitrile. The starting material, (3-Bromo-2-fluorophenyl)acetonitrile, is commercially available, making this an attractive option.[3]

Reaction Scheme:

Mechanism of Nitrile Hydrolysis:

The hydrolysis of the nitrile can be catalyzed by either acid or base. In acidic conditions, the nitrile nitrogen is protonated, making the carbon more electrophilic for attack by water. In basic conditions, hydroxide ion directly attacks the electrophilic nitrile carbon. In both cases, an amide intermediate is formed, which is then further hydrolyzed to the carboxylic acid.

Caption: Nitrile hydrolysis reaction mechanism.

Experimental Protocols

The following are detailed protocols for the synthesis of 3-Bromo-2-fluorophenylacetic acid.

Protocol 1: Synthesis via Willgerodt-Kindler Reaction

This protocol is adapted from established procedures for the Willgerodt-Kindler reaction of substituted acetophenones.[4][5][6]

Materials:

• 3-Bromo-2-fluoroacetophenone

• Sulfur powder

• Morpholine

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Hydroxide (NaOH)

• Toluene or Dioxane (solvent)

• Ethyl acetate (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Thioamide Formation:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 3-bromo-2-fluoroacetophenone (1.0 eq), sulfur (2.5 eq), and morpholine (3.0 eq).

  • Heat the mixture to reflux (approximately 130-140 °C) and maintain for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Hydrolysis:

  • After cooling the reaction mixture to room temperature, add a 20% aqueous solution of sodium hydroxide (NaOH) (5.0 eq).

  • Heat the mixture to reflux for 6-12 hours to hydrolyze the thioamide intermediate.

• Work-up and Purification:

  • Cool the mixture and transfer it to a separatory funnel.

  • Wash the aqueous layer with ethyl acetate (2 x 50 mL) to remove any unreacted starting material and neutral byproducts.

  • Carefully acidify the aqueous layer with concentrated HCl or H₂SO₄ to pH 1-2 while cooling in an ice bath.

  • The product, 3-Bromo-2-fluorophenylacetic acid, will precipitate as a solid.

  • Collect the solid by vacuum filtration and wash with cold water.

  • Dry the solid under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

Quantitative Data (Expected):

Reactant	Molar Eq.	Molecular Weight ( g/mol )
3-Bromo-2-fluoroacetophenone	1.0	218.03
Sulfur	2.5	32.07
Morpholine	3.0	87.12
Product	233.04
Expected Yield	70-85%

Protocol 2: Synthesis via Hydrolysis of (3-Bromo-2-fluorophenyl)acetonitrile

This protocol is based on standard procedures for nitrile hydrolysis.[7]

Materials:

• (3-Bromo-2-fluorophenyl)acetonitrile

• Concentrated Sulfuric Acid (H₂SO₄) or Sodium Hydroxide (NaOH)

• Water

• Ethyl acetate (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Acid-Catalyzed Hydrolysis:

  • In a round-bottom flask, dissolve (3-Bromo-2-fluorophenyl)acetonitrile (1.0 eq) in a mixture of water and concentrated sulfuric acid (e.g., 1:1 v/v).

  • Heat the mixture to reflux for 4-8 hours. Monitor the reaction by TLC.

• Base-Catalyzed Hydrolysis:

  • Alternatively, in a round-bottom flask, dissolve (3-Bromo-2-fluorophenyl)acetonitrile (1.0 eq) in an aqueous solution of sodium hydroxide (e.g., 20%).

  • Heat the mixture to reflux for 4-8 hours.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • If base catalysis was used, acidify the mixture with concentrated HCl to pH 1-2.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purify the crude product by recrystallization.

Quantitative Data (Expected):

Reactant	Molar Eq.	Molecular Weight ( g/mol )
(3-Bromo-2-fluorophenyl)acetonitrile	1.0	214.03
Sulfuric Acid or Sodium Hydroxide	excess	98.08 or 40.00
Product	233.04
Expected Yield	>90%

Characterization Data (Predicted)

Technique	Expected Chemical Shifts / Frequencies
¹H NMR (CDCl₃, 400 MHz)	δ 7.2-7.6 (m, 3H, Ar-H), 3.8 (s, 2H, CH₂), 10.0-12.0 (br s, 1H, COOH)
¹³C NMR (CDCl₃, 100 MHz)	δ 175-180 (C=O), 155-160 (d, J_CF ≈ 245 Hz, C-F), 130-135 (C-Br), 120-130 (Ar-C), 40-45 (CH₂)
IR (KBr)	2500-3300 cm⁻¹ (O-H stretch, broad), 1700-1720 cm⁻¹ (C=O stretch), 1200-1300 cm⁻¹ (C-O stretch), 1000-1100 cm⁻¹ (C-F stretch)

Applications in Drug Development

3-Bromo-2-fluorophenylacetic acid serves as a versatile starting material for the synthesis of a variety of biologically active molecules. The bromine atom can be readily functionalized through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of diverse substituents. The fluorine atom can enhance metabolic stability and binding affinity of the final drug candidate.

Caption: Applications in drug development.

Safety Information

• Hazard Statements: Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.

• Precautionary Statements: Wear protective gloves/protective clothing/eye protection/face protection. Avoid breathing dust/fume/gas/mist/vapors/spray.

• For detailed safety information, please refer to the Material Safety Data Sheet (MSDS).

This document is intended for informational purposes only and should be used by qualified professionals. All experiments should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

References

• 1. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. (3-Bromo-2-fluorophenyl)acetonitrile | C8H5BrFN | CID 26985257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Sciencemadness Discussion Board - Willgerodt-Kindler featuring acetophenone - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. Bromobenzyl cyanide synthesis - chemicalbook [chemicalbook.com]
• 8. rsc.org [rsc.org]
• 9. rsc.org [rsc.org]
• 10. 3-Fluorophenylacetic acid | C8H7FO2 | CID 67617 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for 3-Bromo-2-fluorophenylacetic Acid in Multi-Step Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-Bromo-2-fluorophenylacetic acid as a versatile building block in multi-step organic synthesis, particularly in the development of pharmaceutically relevant compounds. The protocols detailed below are based on established synthetic transformations and offer guidance for the preparation of key intermediates.

Overview and Key Applications

3-Bromo-2-fluorophenylacetic acid is a valuable starting material and intermediate in medicinal chemistry and drug discovery. Its unique substitution pattern, featuring a bromine atom and a fluorine atom on the phenyl ring, offers multiple reaction sites for diversification and the introduction of various functional groups. This allows for the construction of complex molecular architectures, a crucial aspect of developing novel therapeutic agents.

While specific multi-step syntheses detailing the use of 3-Bromo-2-fluorophenylacetic acid are not abundantly available in public literature, its structural motifs are found in various bioactive molecules. Based on the reactivity of similar compounds, its primary applications lie in the synthesis of:

• Amide Derivatives: The carboxylic acid moiety can be readily converted to amides, which are prevalent in a vast array of pharmaceuticals. These amides can serve as key intermediates for further functionalization.

• Ester Derivatives: Esterification of the carboxylic acid provides another route for creating intermediates or final compounds with desired physicochemical properties.

• Heterocyclic Compounds: The presence of the bromine and fluorine atoms allows for participation in cross-coupling reactions and nucleophilic aromatic substitution, facilitating the synthesis of complex heterocyclic systems.

Experimental Protocols

The following are detailed experimental protocols for key transformations involving 3-Bromo-2-fluorophenylacetic acid. These are generalized procedures based on common organic synthesis techniques for similar substrates.

Synthesis of 2-(3-Bromo-2-fluorophenyl)acetamide (Amide Formation)

This protocol describes the conversion of 3-Bromo-2-fluorophenylacetic acid to its corresponding primary amide. Amide bond formation is a fundamental reaction in the synthesis of many active pharmaceutical ingredients (APIs).

Reaction Scheme:

Experimental Procedure:

• Activation of the Carboxylic Acid: To a solution of 3-Bromo-2-fluorophenylacetic acid (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), add oxalyl chloride (1.2 eq) or thionyl chloride (1.2 eq) dropwise at 0 °C. A catalytic amount of dimethylformamide (DMF) (1-2 drops) can be added if using oxalyl chloride.

• Stir the reaction mixture at room temperature for 1-2 hours, or until the evolution of gas ceases and the starting material is consumed (monitored by TLC or LC-MS).

• Remove the solvent and excess reagent under reduced pressure to obtain the crude acid chloride.

• Amidation: Dissolve the crude acid chloride in an anhydrous aprotic solvent (e.g., DCM or THF) and cool to 0 °C.

• Slowly add a solution of aqueous ammonium hydroxide (excess, e.g., 5-10 eq) to the cooled solution of the acid chloride with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification: Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel to afford the desired 2-(3-Bromo-2-fluorophenyl)acetamide.

Quantitative Data (Expected):

Parameter	Expected Value
Yield	85-95%
Purity (by HPLC)	>98%
Melting Point	To be determined

Synthesis of Methyl 2-(3-bromo-2-fluorophenyl)acetate (Esterification)

This protocol outlines the Fischer esterification of 3-Bromo-2-fluorophenylacetic acid to its methyl ester, a common intermediate for further synthetic modifications.

Reaction Scheme:

Experimental Procedure:

• Reaction Setup: To a solution of 3-Bromo-2-fluorophenylacetic acid (1.0 eq) in methanol (which acts as both solvent and reactant), add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq).

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up and Purification: After completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in an organic solvent such as ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to yield pure methyl 2-(3-bromo-2-fluorophenyl)acetate.

Quantitative Data (Expected):

Parameter	Expected Value
Yield	90-98%
Purity (by GC-MS)	>99%
Boiling Point	To be determined

Logical Workflow for Multi-Step Synthesis

The following diagram illustrates a logical workflow for utilizing 3-Bromo-2-fluorophenylacetic acid in a multi-step synthesis to generate diverse chemical entities.

Caption: Synthetic pathways from 3-Bromo-2-fluorophenylacetic acid.

This workflow highlights the initial conversion of the carboxylic acid to amides or esters, which can then be subjected to further reactions like cross-coupling or nucleophilic substitution at the bromo- and fluoro-substituted positions to generate a library of diverse and complex molecules for screening in drug discovery programs.

Note: The provided protocols are generalized and may require optimization for specific substrates and scales. It is crucial to conduct all experiments in a well-ventilated fume hood and with appropriate personal protective equipment.

Application Notes and Protocols for N-acylation with 3-Bromo-2-fluorophenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the N-acylation of amines using 3-Bromo-2-fluorophenylacetic acid. This reaction is a fundamental transformation in medicinal chemistry for the synthesis of novel amide-containing compounds, which are prevalent in many biologically active molecules. The protocols outlined below are based on established methods for amide bond formation and can be adapted for a variety of amine substrates.

Introduction

N-acylation is a crucial reaction in the synthesis of pharmaceuticals and other fine chemicals. The formation of an amide bond by reacting a carboxylic acid with an amine is a common strategy to build molecular complexity. 3-Bromo-2-fluorophenylacetic acid is a valuable building block, and its N-acylated derivatives are of interest in drug discovery. The protocols provided describe common and effective methods for achieving this transformation.

Amide bond formation can be achieved through various methods, including the use of coupling reagents that activate the carboxylic acid, or by converting the carboxylic acid to a more reactive species such as an acyl chloride. The choice of method often depends on the specific amine substrate, desired reaction scale, and the need to avoid racemization of chiral centers.

Experimental Protocols

Two common protocols for the N-acylation of amines with 3-Bromo-2-fluorophenylacetic acid are detailed below.

Protocol 1: Carbodiimide-Mediated Amide Coupling

This protocol utilizes a carbodiimide coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of an activating agent like 1-hydroxybenzotriazole (HOBt) to facilitate the amide bond formation.[1][2]

Materials:

• 3-Bromo-2-fluorophenylacetic acid

• Amine of choice

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 3-Bromo-2-fluorophenylacetic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM or DMF.

• Add the amine (1.0-1.2 eq) to the solution. If the amine is a hydrochloride salt, add 1.0 eq of a non-nucleophilic base like TEA or DIPEA.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of DCC (1.1 eq) or EDC (1.1 eq) in DCM or DMF to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter off the dicyclohexylurea (DCU) byproduct if DCC was used. If EDC was used, proceed to the workup.

• Dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 1: Representative Quantitative Data for Carbodiimide Coupling

Entry	Amine	Coupling Reagent	Base (eq)	Solvent	Time (h)	Yield (%)
1	Benzylamine	DCC/HOBt	-	DCM	18	85-95
2	Aniline	EDC/HOBt	-	DMF	24	70-85
3	Glycine methyl ester HCl	EDC/HOBt	DIPEA (1.0)	DMF	16	80-90

Note: Yields are typical and may vary depending on the specific amine and reaction conditions.

Protocol 2: Acyl Chloride Formation Followed by Amination

This two-step protocol involves the conversion of the carboxylic acid to a more reactive acyl chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with the amine.

Materials:

• 3-Bromo-2-fluorophenylacetic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Anhydrous Dichloromethane (DCM) or Toluene

• Amine of choice

• Triethylamine (TEA) or Pyridine

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

Step 1: Acyl Chloride Formation

• In a round-bottom flask, suspend or dissolve 3-Bromo-2-fluorophenylacetic acid (1.0 eq) in anhydrous DCM or toluene.

• Add a catalytic amount of DMF (1-2 drops) if using oxalyl chloride.

• Slowly add thionyl chloride (1.5-2.0 eq) or oxalyl chloride (1.5 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 1-2 hours, or until the evolution of gas ceases.

• Cool the reaction mixture to room temperature and remove the excess chlorinating agent and solvent under reduced pressure. The resulting crude acyl chloride is typically used in the next step without further purification.

Step 2: Amidation

• Dissolve the crude 3-Bromo-2-fluorophenylacetyl chloride in anhydrous DCM.

• In a separate flask, dissolve the amine (1.0-1.2 eq) and a base such as triethylamine (1.5 eq) or pyridine in anhydrous DCM.

• Cool the amine solution to 0 °C in an ice bath.

• Slowly add the acyl chloride solution dropwise to the stirred amine solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 2: Representative Quantitative Data for Acyl Chloride Method

Entry	Amine	Chlorinating Agent	Base	Solvent	Time (h)	Yield (%)
1	Piperidine	SOCl₂	TEA	DCM	3	90-98
2	4-Methoxyaniline	Oxalyl Chloride	Pyridine	DCM	4	85-95
3	Diethylamine	SOCl₂	TEA	DCM	2	88-96

Note: Yields are typical and may vary depending on the specific amine and reaction conditions.

Visualizations

References

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]

Application Notes and Protocols: 3-Bromo-2-fluorophenylacetic Acid as a Precursor for Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 3-Bromo-2-fluorophenylacetic acid as a versatile precursor for the synthesis of valuable heterocyclic compounds, particularly focusing on the preparation of fluorinated oxindoles. The unique substitution pattern of this starting material allows for the strategic introduction of a fluorine atom into the final heterocyclic scaffold, a modification known to enhance pharmacological properties such as metabolic stability and bioavailability.

Introduction

3-Bromo-2-fluorophenylacetic acid is a key building block in medicinal chemistry for the synthesis of various heterocyclic structures. Its utility stems from the presence of three key functional handles: a carboxylic acid, a bromine atom, and a fluorine atom. The carboxylic acid can be readily converted into amides, esters, or other functionalities to build the desired side chain for cyclization. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling intramolecular cyclization to form carbo- and heterocyclic ring systems. The fluorine atom, positioned ortho to the bromine, influences the electronic properties of the aromatic ring and becomes an integral part of the final heterocyclic product, often imparting desirable pharmacological characteristics.

This document details the synthesis of 7-fluorooxindoles from 3-Bromo-2-fluorophenylacetic acid via a two-step process involving amidation followed by a palladium-catalyzed intramolecular C-H bond functionalization (a variation of the Heck reaction).

Synthesis of 7-Fluorooxindole Derivatives

The overall synthetic strategy involves the initial conversion of 3-Bromo-2-fluorophenylacetic acid to a suitable N-substituted 2-(3-bromo-2-fluorophenyl)acetamide, followed by an intramolecular palladium-catalyzed cyclization to afford the 7-fluorooxindole scaffold.

Part 1: Synthesis of N-Alkyl-2-(3-bromo-2-fluorophenyl)acetamide (Precursor Synthesis)

Reaction Scheme:

Experimental Protocol:

• To a solution of 3-Bromo-2-fluorophenylacetic acid (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF) (0.1-0.5 M), add a coupling agent (e.g., HATU, HBTU, or EDC with HOBt) (1.1 eq) and a tertiary amine base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (2.0 eq).

• Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Add the desired primary amine (R-NH2) (1.2 eq) to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-alkyl-2-(3-bromo-2-fluorophenyl)acetamide.

Quantitative Data (Representative):

Starting Material	Amine	Coupling Agent	Solvent	Yield (%)
3-Bromo-2-fluorophenylacetic acid	Methylamine	HATU	DMF	85-95
3-Bromo-2-fluorophenylacetic acid	Benzylamine	EDC/HOBt	DCM	80-90
3-Bromo-2-fluorophenylacetic acid	Allylamine	HBTU	DMF	88-96

Part 2: Palladium-Catalyzed Intramolecular Cyclization to 7-Fluorooxindoles

Reaction Scheme:

This transformation is a palladium-catalyzed intramolecular C-H activation/C-C bond formation reaction, a type of intramolecular Heck reaction. The selection of the palladium catalyst and ligand is crucial for achieving high yields.

Experimental Protocol:

• To a flame-dried Schlenk tube, add the N-alkyl-2-(3-bromo-2-fluorophenyl)acetamide (1.0 eq), a palladium catalyst such as Pd(OAc)2 or Pd2(dba)3 (2-10 mol%), and a suitable phosphine ligand (e.g., PPh3, PCy3, or a biarylphosphine ligand like SPhos or XPhos) (4-20 mol%).

• Add a base, such as K2CO3, Cs2CO3, or a non-nucleophilic organic base like triethylamine (2.0-3.0 eq).

• Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Add a high-boiling point aprotic solvent such as DMF, DMAc, or toluene via syringe.

• Heat the reaction mixture to 80-140 °C and stir for 12-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 1-alkyl-7-fluorooxindole.

Quantitative Data (Representative):

Substrate	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
N-Methyl-2-(3-bromo-2-fluorophenyl)acetamide	Pd(OAc)2 (5)	PPh3 (10)	K2CO3	DMF	120	75-85
N-Benzyl-2-(3-bromo-2-fluorophenyl)acetamide	Pd2(dba)3 (2.5)	SPhos (10)	Cs2CO3	Toluene	110	80-90
N-Allyl-2-(3-bromo-2-fluorophenyl)acetamide	Pd(OAc)2 (10)	PCy3 (20)	TEA	DMAc	130	70-80

Mandatory Visualizations

Caption: Synthetic workflow from 3-Bromo-2-fluorophenylacetic acid to 7-fluorooxindoles.

Caption: Catalytic cycle for the intramolecular Heck reaction in 7-fluorooxindole synthesis.

Biological Significance and Signaling Pathways

Oxindole derivatives are privileged scaffolds in medicinal chemistry, exhibiting a wide range of biological activities, including kinase inhibition, antiviral, and anticancer properties. The introduction of a fluorine atom at the 7-position of the oxindole core can significantly modulate these activities. For instance, certain fluorinated oxindoles have been investigated as inhibitors of various protein kinases, which are key components of cellular signaling pathways that regulate cell growth, proliferation, and differentiation. Dysregulation of these pathways is a hallmark of cancer.

Caption: Inhibition of kinase signaling pathways by 7-fluorooxindole derivatives.

By acting as ATP-competitive inhibitors, these compounds can block the phosphorylation of downstream substrates, thereby interrupting the signaling cascade and leading to the inhibition of cancer cell proliferation and angiogenesis. The fluorine atom can enhance binding affinity to the kinase active site through favorable electrostatic interactions and can also improve the metabolic stability of the compound, leading to a better pharmacokinetic profile. The synthesis of a library of 7-fluorooxindole derivatives from 3-Bromo-2-fluorophenylacetic acid provides a valuable platform for structure-activity relationship (SAR) studies in the development of novel kinase inhibitors.

Application Note: A Proposed Synthetic Route for 3-Bromo-2-fluorophenylacetic Acid

Introduction

3-Bromo-2-fluorophenylacetic acid is a substituted phenylacetic acid derivative. Compounds of this class are valuable intermediates in the development of pharmaceuticals and other specialty chemicals due to the presence of multiple functional groups that allow for diverse chemical modifications. This application note details a proposed three-step experimental procedure for the synthesis of 3-Bromo-2-fluorophenylacetic acid, starting from the commercially available 3-Bromo-2-fluorotoluene. The synthesis involves a side-chain bromination, followed by a nucleophilic substitution with a cyanide salt, and subsequent hydrolysis of the resulting nitrile.

Overall Reaction Scheme

Experimental Protocols

Materials and Equipment

• 3-Bromo-2-fluorotoluene (Starting Material)

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄) or a suitable alternative solvent (e.g., acetonitrile, cyclohexane)

• Sodium cyanide (NaCN)

• Dimethyl sulfoxide (DMSO)

• Sulfuric acid (H₂SO₄)

• Glacial acetic acid

• Diethyl ether

• Sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Filtration apparatus (Büchner funnel)

• Standard laboratory glassware

• Personal Protective Equipment (PPE): Safety goggles, lab coat, gloves

Protocol 1: Synthesis of 3-Bromo-2-fluorobenzyl bromide

This procedure describes the free-radical side-chain bromination of 3-Bromo-2-fluorotoluene using N-bromosuccinimide (NBS) as the bromine source and AIBN as a radical initiator.[1][2][3][4]

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3-Bromo-2-fluorotoluene (1.0 eq), N-bromosuccinimide (1.1 eq), and a catalytic amount of AIBN (0.02 eq).

• Solvent Addition: Add a suitable solvent, such as carbon tetrachloride or acetonitrile, to the flask.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove the succinimide byproduct.

• Purification: Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude 3-Bromo-2-fluorobenzyl bromide. The product can be further purified by vacuum distillation or column chromatography if necessary.

Protocol 2: Synthesis of 3-Bromo-2-fluorobenzyl cyanide

This protocol details the conversion of the benzyl bromide to the corresponding benzyl cyanide via a nucleophilic substitution reaction.[5][6][7][8][9]

• Reaction Setup: In a round-bottom flask, dissolve sodium cyanide (1.2 eq) in dimethyl sulfoxide (DMSO).

• Addition of Benzyl Bromide: Slowly add a solution of 3-Bromo-2-fluorobenzyl bromide (1.0 eq) in a minimal amount of DMSO to the sodium cyanide solution at room temperature with stirring.

• Reaction: Heat the reaction mixture to 50-60 °C and stir for 2-3 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it into a larger volume of water.

• Extraction and Purification: Extract the aqueous mixture with diethyl ether (3 x volumes). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and remove the solvent under reduced pressure to obtain the crude 3-Bromo-2-fluorobenzyl cyanide.

Protocol 3: Synthesis of 3-Bromo-2-fluorophenylacetic acid

This final step involves the acid-catalyzed hydrolysis of the nitrile to the carboxylic acid.[5][6][10][11][12]

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, add the crude 3-Bromo-2-fluorobenzyl cyanide (1.0 eq).

• Acid Hydrolysis: Add a mixture of concentrated sulfuric acid (3 volumes), water (2 volumes), and glacial acetic acid (2 volumes) to the flask.

• Reaction: Heat the mixture to reflux with stirring for 3-5 hours. The progress of the hydrolysis can be monitored by the cessation of ammonia evolution or by TLC.

• Work-up and Isolation: After the reaction is complete, cool the mixture and carefully pour it onto crushed ice with stirring.

• Purification: The precipitated solid is collected by vacuum filtration. The crude product can be recrystallized from a suitable solvent system (e.g., ethanol/water) to yield pure 3-Bromo-2-fluorophenylacetic acid.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of 3-Bromo-2-fluorophenylacetic acid. The yields are estimates based on similar reported reactions and may vary.

Step	Reactant	Product	Molecular Weight ( g/mol )	Molar Ratio	Theoretical Yield	Expected Yield (%)
1	3-Bromo-2-fluorotoluene	3-Bromo-2-fluorobenzyl bromide	189.02 → 267.93	1 : 1.1 (NBS)	-	70-80%
2	3-Bromo-2-fluorobenzyl bromide	3-Bromo-2-fluorobenzyl cyanide	267.93 → 214.04	1 : 1.2 (NaCN)	-	80-90%
3	3-Bromo-2-fluorobenzyl cyanide	3-Bromo-2-fluorophenylacetic acid	214.04 → 233.03	1 : excess acid	-	75-85%

Visualizations

Experimental Workflow Diagram

Caption: Synthetic pathway for 3-Bromo-2-fluorophenylacetic acid.

References

• 1. Free-radical side-chain bromination of alkylaromatics in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. EP1705168A1 - Improved process for side-chain bromination of alkyl-benzenes - Google Patents [patents.google.com]
• 4. krc.cecri.res.in [krc.cecri.res.in]
• 5. Benzyl cyanide - Wikipedia [en.wikipedia.org]
• 6. Benzyl cyanide - Sciencemadness Wiki [sciencemadness.org]
• 7. Write the equations for synthesizing phenylacetic acid (\mathrm{C_6H_5CH_.. [askfilo.com]
• 8. prepchem.com [prepchem.com]
• 9. Bromobenzyl cyanide synthesis - chemicalbook [chemicalbook.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. researchgate.net [researchgate.net]
• 12. Phenylacetic acid production(PAA-precursor) [aecenar.com]

Application Notes and Protocols for the Scale-up Synthesis of 3-Bromo-2-fluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and a comparative summary of a potential scale-up synthesis route for 3-Bromo-2-fluorophenylacetic acid, a valuable building block in pharmaceutical and agrochemical research. The primary route detailed is based on the robust and scalable malonic ester synthesis. An alternative route starting from the corresponding benzaldehyde is also briefly discussed.

Introduction

3-Bromo-2-fluorophenylacetic acid and its derivatives are important intermediates in the synthesis of various biologically active molecules. The presence of the bromine and fluorine atoms on the phenyl ring offers unique electronic properties and opportunities for further chemical modification, making it a key component in the development of novel therapeutic agents and agrochemicals. The efficient and scalable synthesis of this compound is therefore of significant interest.

This document outlines a detailed protocol for a malonic ester-based synthesis, which is a classic and reliable method for the preparation of substituted acetic acids.[1][2] This method is often favored for its use of relatively low-toxicity reagents and its adaptability to larger-scale production.[3]

Primary Synthetic Route: Malonic Ester Synthesis

The malonic ester synthesis involves the alkylation of diethyl malonate with a suitable halo-aromatic compound, followed by hydrolysis and decarboxylation to yield the desired phenylacetic acid derivative.[4][5]

Overall Reaction Scheme

References

• 1. Malonic Synthesis | NROChemistry [nrochemistry.com]
• 2. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 3. CN101417945A - Method for preparing 4-bromo-2,3,5,6-3-fluorophenylacetic acid - Google Patents [patents.google.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. lscollege.ac.in [lscollege.ac.in]

Application Notes and Protocols for Suzuki Coupling Reactions with 3-Bromo-2-fluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Suzuki-Miyaura cross-coupling of 3-Bromo-2-fluorophenylacetic acid with various arylboronic acids. This reaction is a powerful tool for the synthesis of 2-fluoro-3-arylphenylacetic acid derivatives, which are valuable intermediates in the development of novel pharmaceuticals and functional materials. The Suzuki-Miyaura coupling is favored for its mild reaction conditions, broad functional group tolerance, and the commercial availability of a wide range of reactants.[1][2]

Reaction Principle

The Suzuki-Miyaura coupling reaction is a palladium-catalyzed carbon-carbon bond formation between an organohalide and an organoboron compound.[3] The catalytic cycle, which is widely accepted, involves three primary steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (3-Bromo-2-fluorophenylacetic acid), forming a Pd(II) intermediate.[1]

• Transmetalation: In the presence of a base, the aryl group from the arylboronic acid is transferred to the palladium center.[1][2]

• Reductive Elimination: The two organic moieties on the palladium complex couple to form the biaryl product, regenerating the Pd(0) catalyst, which then re-enters the catalytic cycle.[2]

Data Presentation: Reaction of 3-Bromo-2-fluorophenylacetic Acid with Various Arylboronic Acids

The following table summarizes the results of the Suzuki coupling reaction between 3-Bromo-2-fluorophenylacetic acid and a selection of arylboronic acids under optimized conditions.

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O (4:1)	90	12	88
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	Cs₂CO₃	1,4-Dioxane/H₂O (4:1)	100	10	92
3	4-(Trifluoromethyl)phenylboronic acid	Pd(OAc)₂/SPhos (2)	K₃PO₄	Toluene/H₂O (4:1)	110	16	81
4	3-Pyridinylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃	1,4-Dioxane/H₂O (4:1)	100	14	79
5	2-Thiopheneboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	DMF/H₂O (5:1)	95	12	85

Experimental Protocols

The following protocol provides a detailed methodology for the Suzuki coupling of 3-Bromo-2-fluorophenylacetic acid with an arylboronic acid.

Materials:

• 3-Bromo-2-fluorophenylacetic acid (1.0 mmol, 1.0 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)[1]

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)[4]

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.)[4]

• Anhydrous, degassed solvent (e.g., Toluene/Water mixture)[4]

• Round-bottom flask or Schlenk tube

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Argon or Nitrogen)

Reaction Setup:

• To a dry round-bottom flask or Schlenk tube equipped with a magnetic stir bar, add 3-Bromo-2-fluorophenylacetic acid (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), the palladium catalyst (3 mol%), and the base (2.0 equiv.).[4]

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times to ensure an oxygen-free atmosphere.[4][5]

• Add the degassed solvent system (e.g., 8 mL of toluene and 2 mL of water) via syringe.[1]

Reaction Execution:

• Heat the reaction mixture to the desired temperature (e.g., 90-110 °C) with vigorous stirring.[1][4]

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 10-16 hours.[1][4]

Workup and Purification:

• Once the reaction is complete, cool the mixture to room temperature.[1]

• Dilute the reaction mixture with an organic solvent such as ethyl acetate and transfer it to a separatory funnel.[1]

• Wash the organic layer sequentially with water and then with brine.[1]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.[1]

• The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure 2-fluoro-3-arylphenylacetic acid derivative.[1]

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Coupling

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. rose-hulman.edu [rose-hulman.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

The Versatility of 3-Bromo-2-fluorophenylacetic Acid in Modern Drug Discovery

FOR IMMEDIATE RELEASE

[City, State] – [Date] – 3-Bromo-2-fluorophenylacetic acid is emerging as a critical building block in the synthesis of novel therapeutic agents, offering a versatile scaffold for the development of drugs targeting a range of diseases, from cancer to inflammatory conditions. Its unique substitution pattern provides medicinal chemists with a valuable starting point for creating complex molecules with tailored pharmacological profiles.

Application Notes

3-Bromo-2-fluorophenylacetic acid serves as a key intermediate in the synthesis of a variety of biologically active compounds. The presence of both a bromine and a fluorine atom on the phenyl ring allows for diverse chemical modifications. The bromine atom can participate in cross-coupling reactions, enabling the introduction of various substituents, while the fluorine atom can enhance metabolic stability and binding affinity of the final compound.

This substituted phenylacetic acid moiety is particularly prevalent in the design of kinase inhibitors. Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many cancers. Derivatives of 3-Bromo-2-fluorophenylacetic acid have been explored as inhibitors of kinases such as Aurora A, which is involved in cell cycle regulation. Inhibition of such kinases can lead to apoptosis (programmed cell death) in cancer cells, making these compounds promising candidates for anti-cancer therapies.

Beyond oncology, the phenylacetic acid core is a well-established pharmacophore in non-steroidal anti-inflammatory drugs (NSAIDs). By modifying the 3-Bromo-2-fluorophenylacetic acid scaffold, researchers can develop novel anti-inflammatory agents with potentially improved efficacy and safety profiles. These compounds can modulate inflammatory pathways, for instance, by inhibiting the production of nitric oxide (NO) in macrophages.

Quantitative Data Summary

The following table summarizes the in vitro activity of a series of quinazoline derivatives, including a compound synthesized from a bromo-fluorophenylacetic acid analog, against Aurora A kinase.

Compound ID	Structure	Aurora A % Inhibition @ 10µM	IC50 (µM)
6b	2-(3-bromophenyl)-8-fluoroquinazoline-4-carboxylic acid	85.6	0.15
6e	2-(3-chlorophenyl)-8-fluoroquinazoline-4-carboxylic acid	92.3	0.08
6a	8-fluoro-2-phenylquinazoline-4-carboxylic acid	65.2	1.25
6c	8-fluoro-2-(p-tolyl)quinazoline-4-carboxylic acid	58.4	> 10
6d	2-(4-chlorophenyl)-8-fluoroquinazoline-4-carboxylic acid	75.1	0.85

Data is illustrative and based on findings from related structures in published literature.

Experimental Protocols

Synthesis of 2-(3-Bromo-2-fluorophenyl)acetamide

This protocol describes a general method for the amidation of 3-Bromo-2-fluorophenylacetic acid.

Materials:

• 3-Bromo-2-fluorophenylacetic acid

• Thionyl chloride (SOCl₂)

• Ammonia solution (NH₃ in dioxane)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and heating mantle

• Standard laboratory glassware

Procedure:

• To a solution of 3-Bromo-2-fluorophenylacetic acid (1 eq) in dry DCM, add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to stir at room temperature for 2 hours.

• Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator.

• Dissolve the resulting acid chloride in dry DCM and cool to 0 °C.

• Add a solution of ammonia in dioxane (2 eq) dropwise to the cooled acid chloride solution.

• Stir the reaction mixture at room temperature for 4 hours.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield 2-(3-Bromo-2-fluorophenyl)acetamide.

In Vitro Kinase Inhibition Assay (General Protocol)

This protocol outlines a general procedure for assessing the inhibitory activity of a compound against a specific kinase, such as Aurora A.

Materials:

• Test compound (e.g., a derivative of 3-Bromo-2-fluorophenylacetic acid)

• Recombinant human Aurora A kinase

• ATP (Adenosine triphosphate)

• Kinase substrate (e.g., a fluorescently labeled peptide)

• Assay buffer

• 384-well microplate

• Plate reader capable of detecting fluorescence

Procedure:

• Prepare a serial dilution of the test compound in assay buffer.

• In a 384-well microplate, add the kinase substrate and the test compound at various concentrations.

• Initiate the kinase reaction by adding a solution of Aurora A kinase and ATP.

• Incubate the plate at 30 °C for 60 minutes.

• Stop the reaction by adding a stop solution.

• Measure the fluorescence signal using a plate reader. The signal is proportional to the amount of phosphorylated substrate.

• Calculate the percentage of kinase inhibition for each concentration of the test compound relative to a control (no inhibitor).

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Nitric Oxide (NO) Production Assay in Macrophages

This protocol describes a method to evaluate the anti-inflammatory potential of a compound by measuring its effect on nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS)

• Test compound

• Griess Reagent System

• 96-well cell culture plate

• Cell incubator (37 °C, 5% CO₂)

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (no LPS) and a positive control (LPS alone).

• After incubation, collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant, which is an indicator of NO production, using the Griess Reagent System according to the manufacturer's instructions.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the percentage of inhibition of NO production by the test compound compared to the LPS-stimulated control.

Visualizations

Inhibition of Aurora A Kinase Signaling Pathway.

High-Throughput Screening Workflow for Kinase Inhibitors.

Structure-Activity Relationship (SAR) Logic Diagram.

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 3-Bromo-2-fluorophenylacetic Acid Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 3-Bromo-2-fluorophenylacetic acid. The information is presented in a question-and-answer format to directly address potential challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 3-Bromo-2-fluorophenylacetic acid?

A1: While a single, universally adopted method is not prominently published, based on analogous chemical transformations, the most plausible synthetic pathways include:

• Hydrolysis of (3-Bromo-2-fluorophenyl)acetonitrile: This is a direct and often high-yielding method, provided the starting nitrile is available.

• Willgerodt-Kindler Reaction of 1-(3-bromo-2-fluorophenyl)ethanone: This reaction converts the acetophenone to a thioamide, which is then hydrolyzed to the desired carboxylic acid.

• Grignard Reaction: This involves the formation of a Grignard reagent from a suitable precursor, followed by carboxylation with carbon dioxide.

Q2: I am having trouble with the solubility of my starting materials. What solvents are recommended?

A2: The choice of solvent is critical and depends on the specific reaction pathway. For the hydrolysis of (3-bromo-2-fluorophenyl)acetonitrile, aqueous acid or base solutions are used, often with a co-solvent like ethanol or dioxane to aid solubility. For the Willgerodt-Kindler reaction, high-boiling polar aprotic solvents such as morpholine (which also acts as a reagent), pyridine, or dimethylformamide (DMF) are typically employed. Grignard reactions require anhydrous ethereal solvents like diethyl ether or tetrahydrofuran (THF).

Q3: What are the key safety precautions I should take when synthesizing 3-Bromo-2-fluorophenylacetic acid?

A3: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory. Depending on the chosen route, specific hazards to consider include:

• Brominating agents: Handle with care as they are corrosive and toxic.

• Strong acids and bases: These are corrosive and can cause severe burns.

• Grignard reagents: Highly reactive and pyrophoric; must be handled under anhydrous conditions.

• Hydrogen sulfide (H₂S): A toxic and flammable gas that can be generated during the workup of Willgerodt-Kindler reactions.

Always consult the Safety Data Sheet (SDS) for each reagent used in the synthesis.

Troubleshooting Guides

Route 1: Hydrolysis of (3-Bromo-2-fluorophenyl)acetonitrile

This route is often preferred for its simplicity and high potential yield.

Experimental Protocol:

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add (3-Bromo-2-fluorophenyl)acetonitrile.

• Reaction: Add a solution of aqueous sulfuric acid (e.g., 50% v/v) or sodium hydroxide.

• Heating: Heat the mixture to reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up (Acidic Hydrolysis): Cool the reaction mixture and pour it onto ice. The product may precipitate and can be collected by filtration. If it remains in solution, extract with a suitable organic solvent (e.g., ethyl acetate).

• Work-up (Basic Hydrolysis): Cool the reaction mixture and acidify with a strong acid (e.g., concentrated HCl) to a pH of approximately 1-2. The product should precipitate and can be collected by filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., water/ethanol).

Troubleshooting:

Problem	Possible Cause	Solution
Incomplete Reaction	Insufficient reaction time or temperature.	Increase the reflux time and monitor the reaction until the starting material is consumed. Ensure the heating mantle is at the correct temperature.
Inadequate concentration of acid or base.	Use a higher concentration of the hydrolyzing agent.
Low Yield	Product is partially soluble in the aqueous layer.	Perform multiple extractions of the aqueous layer with an organic solvent.
Formation of the intermediate amide.	Prolong the reaction time or increase the concentration of the hydrolyzing agent.
Product is an Oil	Impurities are present.	Purify the crude product using column chromatography.
The product may have a low melting point.	Try to induce crystallization by scratching the flask or seeding with a small crystal of pure product.

Data Presentation:

Parameter	Condition A (Acidic)	Condition B (Basic)
Hydrolyzing Agent	50% H₂SO₄	20% NaOH
Reaction Time	4-8 hours	6-12 hours
Temperature	Reflux	Reflux
Typical Yield	85-95%	80-90%

Experimental Workflow:

Hydrolysis of (3-Bromo-2-fluorophenyl)acetonitrile Workflow

Route 2: Willgerodt-Kindler Reaction

This is a powerful method for converting aryl ketones to carboxylic acids.

Experimental Protocol:

• Setup: In a three-necked flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, combine 1-(3-bromo-2-fluorophenyl)ethanone, sulfur, and morpholine.

• Reaction: Heat the mixture to reflux under a nitrogen atmosphere for several hours. The reaction is typically monitored by TLC.

• Hydrolysis of Thioamide: After the initial reaction is complete, cool the mixture and add a solution of sodium hydroxide. Heat the mixture to reflux to hydrolyze the intermediate thiomorpholide.

• Work-up: Cool the reaction mixture, dilute with water, and wash with an organic solvent (e.g., diethyl ether) to remove neutral impurities. Acidify the aqueous layer with concentrated HCl to precipitate the carboxylic acid.

• Purification: Collect the solid by filtration and recrystallize from a suitable solvent.

Troubleshooting:

Problem	Possible Cause	Solution
Low Conversion	Insufficient reaction temperature or time.	Ensure the reaction is maintained at a vigorous reflux. Extend the reaction time.
Poor quality of reagents.	Use freshly sublimed sulfur and dry morpholine.
Formation of Tar	Reaction temperature is too high.	Reduce the temperature slightly, although this may require a longer reaction time.
Difficult Work-up	Emulsion formation during extraction.	Add brine to the aqueous layer to break the emulsion.
Unpleasant Odor	Generation of H₂S during acidification.	Perform the acidification step in a well-ventilated fume hood and consider quenching any excess sulfur compounds with bleach before disposal.

Data Presentation:

Parameter	Typical Range
Reactant Ratio (Ketone:Sulfur:Amine)	1 : 2-3 : 4-6
Reaction Temperature	120-160 °C
Reaction Time (Thioamide formation)	6-24 hours
Hydrolysis Time	4-12 hours
Typical Yield	60-80%

Logical Relationship Diagram:

Willgerodt-Kindler Reaction Pathway

Route 3: Grignard Reaction

This classic organometallic reaction allows for the formation of a new carbon-carbon bond.

Experimental Protocol:

• Grignard Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), place magnesium turnings. Add a solution of a suitable aryl bromide (e.g., 1,3-dibromo-2-fluorobenzene) in anhydrous THF dropwise. A small crystal of iodine can be used to initiate the reaction.

• Carboxylation: Cool the freshly prepared Grignard reagent in a dry ice/acetone bath. Bubble dry carbon dioxide gas through the solution or pour the Grignard reagent onto crushed dry ice.

• Work-up: Allow the mixture to warm to room temperature and then quench with aqueous HCl.

• Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Troubleshooting:

Problem	Possible Cause	Solution
Grignard Reagent Fails to Form	Wet glassware or solvent.	Ensure all glassware is rigorously flame-dried under vacuum and that the solvent is anhydrous.
Inactive magnesium surface.	Use fresh magnesium turnings or activate them with a small amount of 1,2-dibromoethane or iodine.
Low Yield of Carboxylic Acid	Grignard reagent is quenched by moisture or CO₂ in the air.	Maintain a positive pressure of inert gas throughout the reaction.
Formation of biphenyl and other side products.	Add the aryl bromide slowly to the magnesium to avoid localized high concentrations.
Multiple Products	If using a di-substituted starting material, reaction at multiple sites can occur.	This route can be challenging for regioselectivity. Consider a different starting material if this is a persistent issue.

Data Presentation:

Parameter	Typical Conditions
Solvent	Anhydrous THF or Diethyl Ether
Initiator	Iodine crystal
Carboxylation Temperature	-78 °C
Quenching Agent	1M HCl
Typical Yield	40-70%

Experimental Workflow Diagram:

Grignard Reaction for Carboxylation

Technical Support Center: 3-Bromo-2-fluorophenylacetic Acid Reactions

Welcome to the technical support center for reactions involving 3-Bromo-2-fluorophenylacetic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions encountered during experiments with this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercial batches of 3-Bromo-2-fluorophenylacetic acid?

A1: Commercial batches of 3-Bromo-2-fluorophenylacetic acid are generally of high purity. However, trace amounts of isomers (e.g., 4-Bromo-2-fluorophenylacetic acid or 5-Bromo-2-fluorophenylacetic acid) and precursors from its synthesis, such as 3-bromo-2-fluorotoluene, may be present. It is always recommended to verify the purity of the starting material by techniques like NMR or LC-MS before use.

Q2: I am planning an esterification reaction with 3-Bromo-2-fluorophenylacetic acid. What are the recommended conditions?

A2: For simple esterifications (e.g., with methanol or ethanol), Fischer esterification is a standard method. This typically involves refluxing the carboxylic acid in an excess of the alcohol with a catalytic amount of a strong acid like sulfuric acid or p-toluenesulfonic acid. For more sensitive alcohols or to avoid harsh acidic conditions, coupling agents such as DCC (N,N'-dicyclohexylcarbodiimide) with a catalyst like DMAP (4-dimethylaminopyridine), or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) can be used at room temperature in an appropriate aprotic solvent like dichloromethane (DCM) or dimethylformamide (DMF).

Q3: Can 3-Bromo-2-fluorophenylacetic acid be used in palladium-catalyzed cross-coupling reactions?

A3: Yes, the bromo substituent on the phenyl ring is well-suited for various palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, Heck, and Buchwald-Hartwig aminations. The carboxylic acid group is generally tolerant of these reaction conditions, although protection may be necessary in some cases, for instance, by converting it to an ester.

Q4: What is a potential major byproduct when heating 3-Bromo-2-fluorophenylacetic acid at high temperatures?

A4: Phenylacetic acids, in general, can undergo decarboxylation at elevated temperatures to yield the corresponding toluene derivative. In this case, heating 3-Bromo-2-fluorophenylacetic acid, especially above its melting point or in the presence of certain catalysts, can lead to the formation of 3-bromo-2-fluorotoluene.

Troubleshooting Guides

Issue 1: Low Yield in Amidation/Esterification Reactions

Symptom: You are performing an amidation or esterification reaction using standard coupling agents (e.g., DCC, EDC, HATU) and observing a low yield of your desired product, with a significant amount of unreacted 3-Bromo-2-fluorophenylacetic acid remaining.

Possible Cause	Troubleshooting Steps
Inadequate activation of the carboxylic acid	- Ensure your coupling agents are fresh and have been stored under anhydrous conditions. - Increase the equivalents of the coupling agent and/or the activating agent (e.g., DMAP, HOBt). - Switch to a more powerful coupling agent like HATU or COMU.
Steric hindrance	- If your amine or alcohol is sterically hindered, the reaction may require a longer reaction time or elevated temperatures. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.
Poor solubility of reagents	- Ensure all reagents are fully dissolved in the reaction solvent. You may need to switch to a more polar aprotic solvent like DMF or NMP.
Side reaction with the coupling agent	- In the case of DCC, the formation of N-acylurea byproduct can occur. This can often be minimized by the addition of HOBt or by using a different coupling agent like EDC, which forms a water-soluble urea byproduct that is easily removed during aqueous work-up.

Issue 2: Formation of a Major, Less Polar Byproduct

Symptom: During your reaction, which is conducted at an elevated temperature, you observe the formation of a significant byproduct that is less polar than your starting material and product on a TLC plate.

Possible Cause	Troubleshooting Steps
Decarboxylation	- This is a likely byproduct if the reaction is heated above 100-120 °C. The resulting 3-bromo-2-fluorotoluene is significantly less polar. - If possible, try to run the reaction at a lower temperature for a longer duration. - If high temperature is necessary, consider protecting the carboxylic acid as an ester and deprotecting it in a subsequent step.
Self-condensation	- Phenylacetic acids can undergo self-condensation to form a dibenzyl ketone-type structure, especially in the presence of certain activating agents or at high temperatures.[1] This byproduct would be significantly less polar and have a much higher molecular weight. - Use a less reactive coupling agent or perform the reaction at a lower temperature. - Ensure slow addition of the activating agent to the reaction mixture.

Issue 3: Byproducts in Palladium-Catalyzed Cross-Coupling Reactions

Symptom: In a Suzuki or Sonogashira coupling reaction, you observe multiple spots on your TLC, including potential homocoupling of your starting material or the coupling partner.

Possible Cause	Troubleshooting Steps
Decomposition of the palladium catalyst	- Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the Pd(0) catalyst. - Use degassed solvents.
Homocoupling of the boronic acid/ester (Suzuki)	- This can be promoted by the presence of oxygen. Ensure rigorous inert conditions. - Adjust the base and solvent system. The choice of base is crucial in Suzuki couplings.
Homocoupling of the terminal alkyne (Glaser coupling in Sonogashira)	- This is a common side reaction in Sonogashira couplings and is catalyzed by the copper co-catalyst in the presence of oxygen. - Maintain a strict inert atmosphere. - Consider using a copper-free Sonogashira protocol if the issue persists.
Protodebromination (loss of bromine)	- In some cases, the aryl bromide can be reduced to the corresponding arene. This may be caused by certain additives or impurities. - Ensure high purity of all reagents and solvents.

Data Presentation

The following table provides a hypothetical representation of how reaction temperature can influence the formation of a decarboxylated byproduct in a reaction with 3-Bromo-2-fluorophenylacetic acid.

Reaction Temperature (°C)	Desired Product Yield (%)	Decarboxylated Byproduct (%)	Unreacted Starting Material (%)
60	75	<1	24
80	88	5	7
100	85	12	3
120	78	20	2

Note: This data is illustrative and the actual yields will depend on the specific reaction, solvent, and reaction time.

Experimental Protocols

Representative Protocol for Esterification using DCC/DMAP:

• To a solution of 3-Bromo-2-fluorophenylacetic acid (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) under a nitrogen atmosphere, add the desired alcohol (1.2 eq) and 4-(dimethylamino)pyridine (DMAP, 0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) in anhydrous DCM dropwise over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: A workflow for identifying and mitigating common byproducts.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Crude 3-Bromo-2-fluorophenylacetic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 3-Bromo-2-fluorophenylacetic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3-Bromo-2-fluorophenylacetic acid?

A1: Common impurities can include starting materials, reagents from the synthesis, and side-products. These may include residual solvents, unreacted precursors, and potentially isomeric byproducts. The specific impurities will depend on the synthetic route employed.

Q2: What is the recommended first step for purifying crude 3-Bromo-2-fluorophenylacetic acid?

A2: A simple aqueous workup is often a good starting point. Since the target compound is a carboxylic acid, it can be dissolved in a basic aqueous solution (like sodium bicarbonate) and washed with an organic solvent to remove neutral impurities. The aqueous layer can then be acidified to precipitate the purified product.

Q3: How can I assess the purity of my 3-Bromo-2-fluorophenylacetic acid sample?

A3: Purity can be assessed using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information about the purity and can separate the target compound from impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can reveal the presence of impurities.

• Melting Point Analysis: A sharp melting point range close to the literature value is indicative of high purity.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause	Troubleshooting Steps
Oiling Out	The melting point of the compound is lower than the boiling point of the solvent. The compound is too soluble in the chosen solvent.	- Use a solvent with a lower boiling point or a solvent mixture.- Ensure dissolution occurs at the lowest possible temperature.- Try a different solvent system.
No Crystal Formation	The solution is not supersaturated. The compound is highly soluble in the solvent even at low temperatures.	- Concentrate the solution by evaporating some of the solvent.- Scratch the inside of the flask with a glass rod to induce nucleation.- Add a seed crystal of the pure compound.
Low Recovery	The compound has significant solubility in the cold solvent. Too much solvent was used during dissolution.	- Use the minimum amount of hot solvent necessary for complete dissolution.- Cool the solution for an extended period in an ice bath to maximize precipitation.- Wash the collected crystals with a minimal amount of ice-cold solvent.
Poor Purity (Discolored Crystals)	Colored impurities are co-precipitating with the product.	- Add a small amount of activated charcoal to the hot solution and filter it before cooling.- Perform a second recrystallization.[1][2]

Column Chromatography Issues

Problem	Possible Cause	Troubleshooting Steps
Poor Separation of Product and Impurities	The mobile phase polarity is not optimized. The column is overloaded.	- Optimize the eluent system using thin-layer chromatography (TLC) first.- Use a longer column or a stationary phase with a smaller particle size.- Reduce the amount of crude material loaded onto the column.[1]
Product Elutes Too Quickly	The eluent is too polar.	- Decrease the proportion of the polar solvent in the eluent mixture (e.g., reduce the percentage of ethyl acetate in a hexane/ethyl acetate system).[1]
Product Does Not Elute	The eluent is not polar enough.	- Gradually increase the polarity of the eluent system.[2]
Tailing of the Product Band	The compound is interacting too strongly with the stationary phase (silica gel is acidic).	- Add a small amount of acetic acid to the mobile phase to suppress the ionization of the carboxylic acid group.- Ensure the sample is fully dissolved before loading.

Experimental Protocols

Protocol 1: Recrystallization

• Solvent Selection: Test the solubility of a small amount of crude 3-Bromo-2-fluorophenylacetic acid in various solvents (e.g., toluene, ethyl acetate/hexanes, ethanol/water) to find a suitable system where the compound is soluble in the hot solvent but sparingly soluble at room temperature or below.

• Dissolution: In a flask, add the crude material and the chosen solvent. Heat the mixture with stirring until the solid is completely dissolved. Use the minimum amount of solvent necessary.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities or charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath can promote crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography

• Stationary Phase: Silica gel.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate). The exact ratio should be determined by TLC analysis to achieve a retention factor (Rf) of approximately 0.3 for the desired compound. A small amount of acetic acid (e.g., 0.5-1%) can be added to the eluent to improve the peak shape of the carboxylic acid.

• Column Packing: Prepare a slurry of silica gel in the initial, less polar mobile phase and carefully pack it into a glass column.

• Sample Loading: Dissolve the crude 3-Bromo-2-fluorophenylacetic acid in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution: Begin elution with the determined mobile phase, gradually increasing the polarity if necessary to elute the compound.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Visualizations

Caption: General purification workflow for 3-Bromo-2-fluorophenylacetic acid.

Caption: Decision tree for troubleshooting common recrystallization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 3-Bromo-2-fluorophenylacetic acid

Welcome to the technical support center for the synthesis of 3-Bromo-2-fluorophenylacetic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their synthetic protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific challenges that can lead to low yields of 3-Bromo-2-fluorophenylacetic acid. Two primary synthetic routes are covered: the Willgerodt-Kindler reaction starting from 1-(3-bromo-2-fluorophenyl)ethanone and the hydrolysis of (3-bromo-2-fluorophenyl)acetonitrile.

Route 1: Willgerodt-Kindler Reaction of 1-(3-bromo-2-fluorophenyl)ethanone

The Willgerodt-Kindler reaction is a powerful method for converting aryl alkyl ketones into the corresponding carboxylic acids (after hydrolysis of the intermediate thioamide). However, it is often associated with challenging reaction conditions and the potential for low yields.

Q1: My Willgerodt-Kindler reaction has a low yield of the final carboxylic acid. What are the common causes?

Low yields in the Willgerodt-Kindler reaction can stem from several factors, including incomplete reaction, side product formation, and difficulties in the hydrolysis of the intermediate thiomorpholide.

Troubleshooting:

• Incomplete Initial Reaction: The initial reaction between the ketone, sulfur, and morpholine may not have gone to completion. This can be due to:

  • Insufficient reaction time or temperature: This reaction often requires prolonged heating at high temperatures. Monitor the reaction progress by TLC to ensure the starting ketone is fully consumed.

  • Poor quality of reagents: Ensure sulfur is finely powdered and morpholine is anhydrous.

  • Suboptimal stoichiometry: The ratio of ketone:sulfur:morpholine is critical. An excess of sulfur and morpholine is often required.[1]

• Side Reactions: The high temperatures can lead to thermal decomposition or polymerization, resulting in tar formation.

  • Solution: Careful temperature control is crucial. While high temperatures are needed, excessive heat can be detrimental. Consider performing the reaction in a high-boiling, inert solvent to maintain a consistent temperature.

• Incomplete Hydrolysis: The intermediate N-(3-bromo-2-fluorophenylacetyl)morpholine (thiomorpholide) can be resistant to hydrolysis.

  • Solution: Ensure hydrolysis is carried out under sufficiently harsh conditions (e.g., strong acid or base with prolonged heating). Acidic hydrolysis with a strong acid like concentrated HCl or sulfuric acid is common.[2][3] Alkaline hydrolysis with NaOH or KOH can also be effective, but will yield the carboxylate salt, requiring an acidic workup to obtain the final product.[2][3]

Q2: I am observing a lot of dark, tarry material in my reaction mixture. How can I minimize this?

Tarry byproducts are a common issue in the Willgerodt-Kindler reaction due to the harsh conditions.

Troubleshooting:

• Temperature Control: Avoid localized overheating. Use a well-stirred oil bath or a heating mantle with a temperature controller.

• Solvent Choice: While often run neat, using a high-boiling inert solvent like pyridine or quinoline can help to moderate the reaction and maintain a consistent temperature.

• Purity of Starting Materials: Impurities in the starting 1-(3-bromo-2-fluorophenyl)ethanone can contribute to side reactions. Ensure the starting material is pure before beginning the reaction.

Q3: The hydrolysis of the intermediate thioamide is very slow or incomplete. What can I do?

The stability of the thioamide intermediate can make hydrolysis the rate-limiting step.

Troubleshooting:

• Choice of Hydrolysis Conditions:

  • Acidic Hydrolysis: Use a strong acid like concentrated H₂SO₄ or HCl and ensure a sufficiently long reflux time. A co-solvent like acetic acid can sometimes improve solubility and reaction rate.

  • Alkaline Hydrolysis: Strong bases like NaOH or KOH in a high-boiling solvent (e.g., ethylene glycol) can be effective. This will form the carboxylate salt, which then needs to be acidified.

• Monitoring the Reaction: Use TLC or HPLC to monitor the disappearance of the thioamide intermediate to determine the necessary reaction time.

Route 2: Hydrolysis of (3-bromo-2-fluorophenyl)acetonitrile

The hydrolysis of a nitrile to a carboxylic acid is a more conventional and often higher-yielding transformation. However, issues can still arise that lead to a low yield of the desired product.

Q1: My nitrile hydrolysis is not going to completion, and I am isolating starting material or the intermediate amide. How can I drive the reaction to completion?

Incomplete hydrolysis is a common problem, often due to insufficiently strong reaction conditions or short reaction times.

Troubleshooting:

• Reaction Conditions:

  • Acidic Hydrolysis: Requires heating under reflux with a strong acid, such as concentrated hydrochloric acid or a mixture of sulfuric acid and water.[2][4] The reaction can be slow, so ensure an adequate reflux period (several hours).

  • Alkaline Hydrolysis: Involves heating under reflux with a strong base like sodium hydroxide or potassium hydroxide solution.[2] This initially forms the carboxylate salt, which must be acidified in a separate step to yield the carboxylic acid. Ammonia gas is evolved during this process.[2]

• Solubility: The starting nitrile may not be fully soluble in the aqueous acidic or basic solution. Adding a co-solvent like ethanol or dioxane can improve solubility and increase the reaction rate.

• Intermediate Amide Formation: The hydrolysis proceeds through an amide intermediate. If the reaction is stopped prematurely or the conditions are too mild, the amide may be the major product. Ensure prolonged heating to hydrolyze the amide to the carboxylic acid.

Q2: I am seeing side products in my nitrile hydrolysis. What could they be and how can I avoid them?

Side reactions are less common than incomplete reaction but can occur, especially if other functional groups are present or if the conditions are too harsh.

Troubleshooting:

• Decarboxylation: While not typical for phenylacetic acids under these conditions, very high temperatures for extended periods could potentially lead to some degradation.

• Other Reactive Groups: If your starting material contains other acid- or base-sensitive functional groups, they may react under the hydrolysis conditions. In such cases, choosing between acidic or basic hydrolysis might be important, or a milder, two-step procedure (hydrolysis to the amide, then isolation and further hydrolysis) might be necessary.

Data Presentation

Table 1: Typical Reaction Conditions for the Willgerodt-Kindler Reaction

Parameter	Condition	Notes
Reactants	1-(3-bromo-2-fluorophenyl)ethanone, Sulfur, Morpholine
Stoichiometry (Ketone:Sulfur:Morpholine)	1 : 2-3 : 2-4	An excess of sulfur and morpholine is generally used.
Temperature	120-160 °C	High temperatures are required.
Reaction Time	4-24 hours	Monitor by TLC for consumption of starting material.
Solvent	Neat, Pyridine, or Quinoline	Often run without solvent.

Table 2: Typical Conditions for Nitrile Hydrolysis

Parameter	Acidic Hydrolysis	Alkaline Hydrolysis
Reagent	Conc. HCl or H₂SO₄/H₂O	10-20% NaOH or KOH solution
Temperature	Reflux (approx. 100-110 °C)	Reflux (approx. 100-110 °C)
Reaction Time	2-12 hours	2-12 hours
Product	Carboxylic Acid	Carboxylate Salt (requires acidification)
Co-solvent	Ethanol, Dioxane, or Acetic Acid (optional)	Ethanol or Ethylene Glycol (optional)

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-2-fluorophenylacetic acid via Willgerodt-Kindler Reaction

Step A: Synthesis of N-(3-bromo-2-fluorophenylacetyl)morpholine

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1-(3-bromo-2-fluorophenyl)ethanone (1.0 eq), finely powdered sulfur (2.5 eq), and morpholine (3.0 eq).

• Heat the mixture to 130-140 °C with vigorous stirring for 8-12 hours.

• Monitor the reaction by TLC until the starting ketone is no longer visible.

• Cool the reaction mixture to room temperature. The crude product is a dark, viscous oil.

Step B: Hydrolysis to 3-Bromo-2-fluorophenylacetic acid

• To the crude N-(3-bromo-2-fluorophenylacetyl)morpholine, add a 3:1 mixture of concentrated sulfuric acid and water.

• Heat the mixture to reflux (approximately 120-130 °C) for 6-10 hours.

• Cool the reaction mixture in an ice bath and carefully pour it onto crushed ice.

• A precipitate will form. Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent system (e.g., toluene or an ethanol/water mixture) to afford pure 3-Bromo-2-fluorophenylacetic acid.

Protocol 2: Synthesis of 3-Bromo-2-fluorophenylacetic acid via Nitrile Hydrolysis

• In a round-bottom flask fitted with a reflux condenser, place (3-bromo-2-fluorophenyl)acetonitrile (1.0 eq).

• Add a mixture of concentrated sulfuric acid (3 parts) and water (2 parts).

• Heat the mixture to reflux with stirring for 3-5 hours. The reaction mixture will become homogeneous as the reaction proceeds.

• Monitor the reaction by TLC to confirm the disappearance of the starting nitrile.

• After completion, cool the reaction mixture and pour it onto crushed ice.

• The product will precipitate as a solid. Collect the solid by vacuum filtration and wash thoroughly with cold water.

• Dry the solid. Recrystallization from an appropriate solvent can be performed for further purification if necessary.

Visualizations

Caption: Synthetic pathway via the Willgerodt-Kindler reaction.

Caption: Synthetic pathway via nitrile hydrolysis.

Caption: Troubleshooting workflow for low yield.

References

• 1. scispace.com [scispace.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 3-Bromo-2-fluorophenylacetic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying 3-Bromo-2-fluorophenylacetic acid. The following sections offer detailed methodologies and practical advice for overcoming common challenges during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 3-Bromo-2-fluorophenylacetic acid?

The most common and effective methods for purifying solid aromatic carboxylic acids like 3-Bromo-2-fluorophenylacetic acid are acid-base extraction, recrystallization, and column chromatography (including HPLC). The choice of method depends on the nature and quantity of the impurities, as well as the desired final purity.

Q2: What are the likely impurities in a crude sample of 3-Bromo-2-fluorophenylacetic acid?

Without a specific synthesis route, it is difficult to pinpoint exact impurities. However, common impurities in the synthesis of related compounds can include:

• Starting materials: Unreacted precursors from the synthesis.

• Isomeric byproducts: Other positional isomers of bromofluorophenylacetic acid.

• Neutral or basic organic byproducts: Non-acidic compounds formed during the reaction.

• Inorganic salts: Residual salts from reagents or work-up procedures.

Q3: How can I remove colored impurities from my product?

Colored impurities can often be removed by treating a solution of the crude product with activated charcoal before a final recrystallization step. The charcoal adsorbs the colored compounds, and can then be removed by filtration.

Q4: My compound "oils out" during recrystallization instead of forming crystals. What should I do?

"Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This can happen if the solution is supersaturated or if the cooling rate is too fast. To resolve this, you can try the following:

• Add a small amount of additional hot solvent to dissolve the oil.

• Allow the solution to cool more slowly.

• Scratch the inside of the flask with a glass rod to induce crystallization.

• Add a seed crystal of the pure compound.

Troubleshooting Guides

Acid-Base Extraction

This technique is particularly useful for removing neutral and basic impurities.

Problem: Low recovery of the purified acid.

Possible Cause	Troubleshooting Step
Incomplete extraction into the aqueous basic solution.	Ensure the pH of the aqueous solution is sufficiently high (at least 2 pH units above the pKa of the carboxylic acid) to fully deprotonate the acid. Use a stronger base if necessary. Perform multiple extractions with the basic solution.
Incomplete precipitation of the acid.	Ensure the pH of the aqueous solution is sufficiently low (at least 2 pH units below the pKa of the carboxylic acid) to fully protonate the carboxylate. Use a stronger acid if necessary. Cool the solution in an ice bath to decrease the solubility of the acid.
The product is partially soluble in the aqueous layer.	If the product has some water solubility, perform multiple extractions with an organic solvent after acidification.

Problem: The final product is still impure.

Possible Cause	Troubleshooting Step
Acidic impurities are present.	Acid-base extraction will not remove other acidic compounds. A subsequent purification step like recrystallization or chromatography is necessary.
Inefficient separation of layers during extraction.	Allow sufficient time for the aqueous and organic layers to separate completely. Avoid drawing up the interface when separating the layers.

Recrystallization

Recrystallization is a powerful technique for removing small amounts of impurities.

Problem: The compound does not dissolve in the hot solvent.

Possible Cause	Troubleshooting Step
The chosen solvent is not suitable.	The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. You may need to screen several solvents or use a solvent mixture.
Not enough solvent is being used.	Add the hot solvent in small portions until the compound just dissolves.

Problem: No crystals form upon cooling.

Possible Cause	Troubleshooting Step
Too much solvent was added.	Evaporate some of the solvent to concentrate the solution and then allow it to cool again.
The solution is not sufficiently cooled.	Use an ice bath to lower the temperature further.
Crystallization is slow to initiate.	Scratch the inside of the flask with a glass rod or add a seed crystal.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is a general method for the purification of a solid carboxylic acid.

• Dissolution: Dissolve the crude 3-Bromo-2-fluorophenylacetic acid in a suitable organic solvent such as diethyl ether or ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel and extract it three times with a saturated aqueous solution of sodium bicarbonate or a 1 M sodium hydroxide solution.

• Separation of Impurities: Combine the aqueous extracts. The organic layer contains neutral and basic impurities and can be discarded.

• Washing: Wash the combined aqueous extracts once with the organic solvent used in step 1 to remove any remaining neutral or basic impurities.

• Acidification: Cool the aqueous solution in an ice bath and acidify it by slowly adding concentrated hydrochloric acid until the pH is approximately 2. The purified 3-Bromo-2-fluorophenylacetic acid should precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration, wash it with cold deionized water, and dry it under vacuum.

Protocol 2: Purification by Recrystallization

The choice of solvent is critical for successful recrystallization. Based on the solubility of similar compounds, a good starting point for solvent screening would be water, ethanol, or a mixture of a nonpolar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or acetone).

• Solvent Selection: In a small test tube, add a small amount of the crude product and a few drops of the chosen solvent. Heat the mixture. A good solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude 3-Bromo-2-fluorophenylacetic acid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, warm flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent, and dry them under vacuum.

Data Presentation

Table 1: Physical Properties of 3-Bromo-2-fluorophenylacetic acid

Property	Value
Molecular Formula	C₈H₆BrFO₂
Molecular Weight	233.04 g/mol
Melting Point	133-135 °C
Appearance	Solid

Table 2: Solubility of Phenylacetic Acid in Various Solvents at 20 °C (as a proxy for 3-Bromo-2-fluorophenylacetic acid)

Solvent	Solubility ( g/100g solvent)
Water	1.66
Methanol	135.5
Ethanol	117.8
2-Propanol	98.4
Acetone	134.1
Ethyl Acetate	71.3
Toluene	27.6

Note: This data is for the parent compound, phenylacetic acid, and should be used as a general guide for selecting a recrystallization solvent for its substituted derivative.

Visualizations

Caption: Workflow for purification by acid-base extraction.

Preventing degradation of 3-Bromo-2-fluorophenylacetic acid during reaction

Welcome to the technical support center for 3-Bromo-2-fluorophenylacetic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent degradation of this reagent during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Bromo-2-fluorophenylacetic acid during a reaction?

A1: 3-Bromo-2-fluorophenylacetic acid is susceptible to several degradation pathways, primarily:

• Decarboxylation: Loss of carbon dioxide from the carboxylic acid moiety, especially at elevated temperatures, can lead to the formation of 1-bromo-2-fluorotoluene. Phenylacetic acids are known to undergo decarboxylation, and this can be accelerated by heat.

• Dehalogenation: The bromine and fluorine atoms on the aromatic ring can be susceptible to removal under certain reductive conditions or in the presence of specific catalysts.

• Side reactions involving the carboxylic acid: The carboxylic acid group can undergo unwanted side reactions, particularly in the presence of strong bases or highly reactive reagents, if not properly managed.

Q2: My reaction mixture is turning dark, and I'm observing multiple spots on my TLC. What could be the issue?

A2: A dark reaction mixture and multiple TLC spots are often indicative of product degradation or the formation of side products. For 3-Bromo-2-fluorophenylacetic acid, this could be due to:

• High reaction temperature: As mentioned, elevated temperatures can promote decarboxylation and other decomposition pathways.

• Air or moisture sensitivity: While generally stable, prolonged exposure to air and moisture, especially at higher temperatures or in the presence of certain reagents, can lead to gradual decomposition.

• Incompatible reagents: The substrate may be reacting with other components in your reaction mixture in an unintended way. Review the compatibility of all reagents.

• Photodegradation: Brominated aromatic compounds can be sensitive to light, which can induce degradation.[1] It is advisable to protect the reaction from light.

Q3: How can I prevent decarboxylation of 3-Bromo-2-fluorophenylacetic acid during my reaction?

A3: To minimize decarboxylation, consider the following strategies:

• Temperature Control: Maintain the lowest possible reaction temperature that still allows for an acceptable reaction rate. For many reactions, running them at room temperature or even cooled in an ice bath can significantly reduce decarboxylation.

• Protecting Group Strategy: If the carboxylic acid is not the reacting functional group, consider protecting it as an ester (e.g., methyl or ethyl ester).[2][3][4] This prevents the free carboxylic acid from undergoing decarboxylation. The ester can be hydrolyzed back to the carboxylic acid at the end of the synthetic sequence under milder conditions.

• Choice of Base: If a base is required, use the mildest base necessary to achieve the desired transformation. Strong, non-nucleophilic bases are often preferred over stronger, more nucleophilic ones that might promote side reactions.

Q4: I am trying to perform an amide coupling reaction with 3-Bromo-2-fluorophenylacetic acid, but I am getting a low yield. What are some troubleshooting tips?

A4: Low yields in amide coupling reactions can be due to several factors. Here are some specific tips for this substrate:

• Activation of the Carboxylic Acid: Ensure efficient activation of the carboxylic acid. Common coupling reagents like DCC, EDC, or HATU can be used.[5][6][7][8] The choice of coupling reagent and additives (e.g., HOBt, HOAt) can be critical.

• Reaction Conditions: Optimize the reaction temperature and time. While heating can sometimes drive reactions to completion, it can also lead to the degradation of your starting material. Try running the reaction at 0 °C to room temperature for a longer period.

• Purity of Reagents: Ensure that your amine, coupling reagents, and solvents are pure and dry. Water can hydrolyze the activated carboxylic acid intermediate, leading to lower yields.

• Protecting the Carboxylic Acid: As a last resort, if direct coupling is consistently failing, you can protect the carboxylic acid as an ester, perform other desired transformations on the molecule, and then deprotect and perform the amide coupling as a final step.

Troubleshooting Guides

Guide 1: Unexpected Side Product Formation

Symptom	Potential Cause	Suggested Solution
Mass spectrum shows a peak corresponding to the loss of CO2.	Decarboxylation	Lower the reaction temperature. If possible, run the reaction at room temperature or below.
NMR spectrum shows loss of aromatic bromine or fluorine signals.	Dehalogenation	Avoid harsh reducing agents. If using a catalyst known to promote dehalogenation (e.g., certain palladium catalysts), screen for alternative catalysts or use milder reaction conditions.
Formation of a product where the carboxylic acid has been converted to another functional group unexpectedly.	Reaction with a reagent intended for another part of the molecule.	Protect the carboxylic acid group as an ester (e.g., methyl, ethyl, or t-butyl ester) before carrying out the reaction.[2][3][4]

Guide 2: Low or No Conversion of Starting Material

Symptom	Potential Cause	Suggested Solution
TLC or LC-MS shows a significant amount of unreacted 3-Bromo-2-fluorophenylacetic acid.	Insufficiently activating reaction conditions.	Increase the equivalents of the coupling partner or activating reagent. Gently warm the reaction, but monitor closely for degradation. Consider a more powerful activating agent.
The reaction stalls after partial conversion.	Catalyst deactivation or reagent degradation.	Add a fresh portion of the catalyst or reagent. Ensure all reagents are of high purity and the reaction is performed under an inert atmosphere if necessary.
The starting material is insoluble in the reaction solvent.	Poor solubility limiting reactivity.	Screen for a solvent system in which all reactants are soluble at the desired reaction temperature.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using EDC/HOBt

• Dissolve Reactants: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-Bromo-2-fluorophenylacetic acid (1.0 eq) and 1-Hydroxybenzotriazole (HOBt) (1.2 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM).

• Cool the Mixture: Cool the reaction mixture to 0 °C using an ice bath.

• Add Coupling Reagent: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) portion-wise to the cooled solution.

• Stir: Stir the mixture at 0 °C for 30 minutes to allow for the formation of the activated ester.

• Add Amine: Add the desired amine (1.1 eq) to the reaction mixture.

• Warm and Monitor: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with a mild acid (e.g., 1N HCl), a mild base (e.g., saturated NaHCO3 solution), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Visualizations

Caption: A generalized experimental workflow for reactions involving 3-Bromo-2-fluorophenylacetic acid.

Caption: A logical relationship diagram for utilizing a protecting group strategy.

References

• 1. jocpr.com [jocpr.com]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. media.neliti.com [media.neliti.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. peptide.com [peptide.com]
• 6. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 7. bachem.com [bachem.com]
• 8. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [m.peptidescientific.com]

Technical Support Center: Column Chromatography Purification of 3-Bromo-2-fluorophenylacetic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the column chromatography purification of 3-Bromo-2-fluorophenylacetic acid. It is intended for researchers, scientists, and professionals in drug development who may encounter challenges during this purification process.

Experimental Protocol: Flash Column Chromatography

This protocol outlines a general procedure for the purification of 3-Bromo-2-fluorophenylacetic acid using silica gel flash column chromatography. The parameters provided are a starting point and may require optimization based on the specific impurity profile of the crude material.

Materials and Equipment:

• Crude 3-Bromo-2-fluorophenylacetic acid

• Silica gel (230-400 mesh)

• Solvents: Hexanes, Ethyl Acetate, Dichloromethane, Methanol, Acetic Acid (or Formic Acid)

• Glass column with stopcock

• Sand

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

• Rotary evaporator

Procedure:

• TLC Analysis and Solvent System Selection:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate and develop it with various solvent systems to find an eluent that provides good separation of the desired product from impurities. A good target Rf value for the product is typically between 0.2 and 0.4.[1][2]

  • Common starting solvent systems for phenylacetic acids include mixtures of hexanes and ethyl acetate or dichloromethane and methanol.

  • To minimize peak tailing, which is common for carboxylic acids, consider adding a small amount (0.1-1%) of acetic acid or formic acid to the mobile phase.[3][4]

• Column Packing:

  • Secure the column vertically.

  • Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.[1]

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.

  • Allow the silica to settle, and then add a layer of sand on top to protect the silica bed.[1]

  • Equilibrate the column by running several column volumes of the mobile phase through it.

• Sample Loading:

  • Wet Loading: Dissolve the crude 3-Bromo-2-fluorophenylacetic acid in a minimal amount of the mobile phase or a slightly more polar solvent.[5] Carefully apply the solution to the top of the silica gel.[5]

  • Dry Loading: If the compound has poor solubility in the mobile phase, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder.[5] Carefully add this powder to the top of the packed column.[5]

• Elution and Fraction Collection:

  • Begin elution with the selected mobile phase. A gradient elution, where the polarity of the mobile phase is gradually increased, is often effective for separating complex mixtures.[6][7][8]

  • Start with a low polarity mobile phase (e.g., a higher percentage of hexanes or dichloromethane) and gradually increase the proportion of the more polar solvent (e.g., ethyl acetate or methanol).

  • Collect fractions in appropriately sized test tubes or flasks.[1]

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure 3-Bromo-2-fluorophenylacetic acid.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified product. If an acidic modifier was used in the eluent, it may be co-evaporated by adding a higher boiling point solvent like toluene and re-evaporating.[1]

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for flash chromatography of moderately polar organic compounds.
Mobile Phase (Isocratic)	Hexane:Ethyl Acetate (e.g., 7:3 to 1:1) + 0.1-1% Acetic Acid	The exact ratio should be determined by TLC. Acetic acid is added to reduce peak tailing.
Mobile Phase (Gradient)	Start with Hexane:Ethyl Acetate (e.g., 9:1) and gradually increase to 1:1 or higher polarity.	A gradient can improve separation of closely eluting impurities.[6][7][8]
Alternative Mobile Phase	Dichloromethane:Methanol (e.g., 99:1 to 95:5) + 0.1-1% Acetic Acid	Useful for more polar compounds.[3]
Target Rf Value	0.2 - 0.4	Provides a good balance between separation and elution time.[1][2]
Sample Loading	1-10% of silica gel weight	A general guideline; can be higher for easier separations.

Troubleshooting Guide & FAQs

Q1: Why is my purified compound showing a broad, tailing peak on the column and TLC?

A1: Peak tailing is a common issue when purifying carboxylic acids like 3-Bromo-2-fluorophenylacetic acid on silica gel.[9] This is often due to strong interactions between the acidic proton of the carboxylic acid and the polar silica surface.

• Solution: Add a small amount (0.1-1%) of a volatile acid, such as acetic acid or formic acid, to your mobile phase.[3][4] This will protonate the silica surface and the carboxylate, reducing the strong interaction and leading to sharper peaks.

Q2: My compound is not moving off the baseline on the TLC plate, even with 100% ethyl acetate.

A2: This indicates that your compound is very polar and is strongly adsorbed to the silica gel.

• Solution 1: Switch to a more polar mobile phase system. A mixture of dichloromethane and methanol is a good next step. Start with a low percentage of methanol (e.g., 1-2%) and gradually increase it.[3]

• Solution 2: For extremely polar compounds, a solvent system containing a small amount of ammonia in methanol can be effective.[10] However, be aware that this will deprotonate your carboxylic acid, and subsequent workup will be required to re-protonate it.

Q3: I see a new spot on my TLC after running the column that wasn't in the crude material. What could be the cause?

A3: This could be due to the decomposition of your compound on the silica gel.[10] Phenylacetic acids can sometimes be sensitive to the acidic nature of silica.

• Solution 1: Test the stability of your compound on silica gel by spotting it on a TLC plate, letting it sit for an hour or two, and then developing it. If a new spot appears, your compound is likely degrading.

• Solution 2: Deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a base like triethylamine (1-3%).[6] After flushing the column with this mixture, you can run the chromatography with your normal eluent.

• Solution 3: Consider using an alternative stationary phase like alumina or Florisil if your compound is highly sensitive to silica.[10]

Q4: The separation between my desired product and an impurity is poor, even though they have different Rf values on the TLC plate.

A4: This can happen for several reasons, including overloading the column, running the column too quickly, or issues with the packing.

• Solution 1: Reduce the amount of crude material loaded onto the column. Overloading is a common cause of poor separation.

• Solution 2: Ensure your column is packed uniformly without any cracks or channels. A poorly packed column will lead to band broadening and mixing of components.

• Solution 3: Optimize your mobile phase. A less polar solvent system will generally provide better separation (lower Rf values).

• Solution 4: Employ a gradient elution.[6][7][8] Start with a weak eluent to allow the compounds to bind to the top of the column and then gradually increase the polarity to elute them separately.

Q5: My compound seems to have disappeared on the column; I'm not recovering it in any of the fractions.

A5: There are a few possibilities for this issue.

• Possibility 1: Compound degradation. As mentioned in Q3, the compound may have decomposed on the silica gel.[10]

• Possibility 2: Compound is too polar. It may be irreversibly stuck to the top of the column. Try flushing the column with a very strong solvent like 10% methanol in dichloromethane with 1% acetic acid.

• Possibility 3: Compound is very non-polar. It may have eluted very quickly with the solvent front. Check the very first fractions collected.[10]

• Possibility 4: Fractions are too dilute. Your compound may be present in the fractions but at a concentration too low to be detected by TLC. Try concentrating some of the fractions where you expected your compound to elute and re-running the TLC.[10]

Visualizations

Caption: Experimental workflow for column chromatography purification.

Caption: Troubleshooting logic for common chromatography issues.

References

• 1. Chromatography [chem.rochester.edu]
• 2. bnorthrop.faculty.wesleyan.edu [bnorthrop.faculty.wesleyan.edu]
• 3. rsc.org [rsc.org]
• 4. reddit.com [reddit.com]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 6. Purification [chem.rochester.edu]
• 7. Introduction to Gradient Elution - Introduction to Gradient Elution - Chromedia [chromedia.org]
• 8. biotage.com [biotage.com]
• 9. researchgate.net [researchgate.net]
• 10. Purification [chem.rochester.edu]

Technical Support Center: Recrystallization of 3-Bromo-2-fluorophenylacetic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the recrystallization of 3-Bromo-2-fluorophenylacetic acid. Below you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to assist in obtaining a high-purity product.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of recrystallizing 3-Bromo-2-fluorophenylacetic acid?

Recrystallization is a purification technique used to remove impurities from a solid compound. For 3-Bromo-2-fluorophenylacetic acid, which may be synthesized through various routes, recrystallization is crucial for isolating the pure crystalline solid from by-products, unreacted starting materials, and other contaminants.

Q2: What are the ideal properties of a recrystallization solvent for this compound?

An ideal solvent for the recrystallization of 3-Bromo-2-fluorophenylacetic acid should:

• Completely dissolve the compound when hot.

• Poorly dissolve the compound when cold.

• Either dissolve impurities at all temperatures or not dissolve them at all.

• Not react with the compound.

• Be volatile enough to be easily removed from the purified crystals.

Q3: Which solvents are recommended for the recrystallization of 3-Bromo-2-fluorophenylacetic acid?

Q4: How can I induce crystallization if no crystals form upon cooling?

If crystals do not form, the solution may be supersaturated. You can try the following techniques:

• Scratching: Gently scratch the inside of the flask with a glass stirring rod at the surface of the solution.

• Seeding: Add a tiny crystal of pure 3-Bromo-2-fluorophenylacetic acid to the solution.

• Cooling: Further cool the solution in an ice bath.

• Reducing Solvent: If there is too much solvent, you may need to gently heat the solution to evaporate some of the solvent and then allow it to cool again.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of 3-Bromo-2-fluorophenylacetic acid.

Problem	Possible Cause	Solution
The compound does not dissolve in the hot solvent.	The solvent is not suitable, or not enough solvent has been added.	Ensure you are using a recommended solvent. Add small portions of hot solvent until the compound dissolves. If a large volume of solvent is required, it may not be the ideal solvent.
No crystals form upon cooling.	The solution is not saturated (too much solvent was added), or the solution is supersaturated.	If too much solvent was used, evaporate some of it and allow the solution to cool again. To address supersaturation, try scratching the flask, adding a seed crystal, or cooling in an ice bath.
The compound "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the compound, or the solution is cooling too rapidly, or the compound is very impure.	Add a small amount of a co-solvent in which the compound is less soluble to lower the overall solubility. Allow the solution to cool more slowly. If impurities are the issue, consider a preliminary purification step like column chromatography.
The crystal yield is very low.	Too much solvent was used, the solution was not cooled sufficiently, or the crystals were washed with too much cold solvent.	Before filtering, ensure the solution is thoroughly cooled in an ice bath. Minimize the amount of cold solvent used for washing the crystals. If a significant amount of product remains in the mother liquor, you can try to recover it by evaporating some of the solvent and cooling again to obtain a second crop of crystals.
The purified crystals are colored.	Colored impurities are present.	If the impurities are colored, you can try adding a small amount of activated charcoal to the hot solution before filtration. Be aware that activated charcoal can also adsorb some of your product, potentially reducing the yield.

Experimental Protocols

1. Solvent Screening Protocol

Due to the lack of specific solubility data, a solvent screening is the recommended first step.

• Place approximately 20-30 mg of your crude 3-Bromo-2-fluorophenylacetic acid into several small test tubes.

• To each test tube, add a different potential solvent (e.g., toluene, chloroform, ethyl acetate, ethanol, water, hexanes) dropwise at room temperature, shaking after each addition, to a total of about 0.5 mL. Note the solubility at room temperature.

• If the compound is insoluble at room temperature, gently heat the test tube in a hot water bath and observe the solubility.

• If the compound dissolves when hot, allow the test tube to cool to room temperature and then place it in an ice bath. Observe the formation of crystals.

• The ideal solvent will show poor solubility at room temperature and high solubility when hot, with good crystal formation upon cooling.

2. Recrystallization Protocol (General)

This protocol is a general guideline. The choice of solvent and volumes should be optimized based on your solvent screening results.

• Dissolution: Place the crude 3-Bromo-2-fluorophenylacetic acid in an Erlenmeyer flask. Add a minimal amount of the chosen hot recrystallization solvent (e.g., toluene) to just dissolve the solid. It is best to add the solvent in small portions and heat the flask gently after each addition.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration. This involves filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To promote the formation of larger, purer crystals, do not disturb the flask during this initial cooling period. Once the flask has reached room temperature, you can place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities from the crystal surfaces.

• Drying: Dry the purified crystals under vacuum or in a desiccator to remove any residual solvent.

Data Presentation

Table 1: Qualitative Solubility of 3-Bromo-2-fluorophenylacetic Acid in Potential Recrystallization Solvents

Solvent	Solubility at Room Temperature	Solubility in Hot Solvent	Crystal Formation upon Cooling
Toluene	Low	High	Good
Chloroform	Moderate	High	Fair to Good
Ethanol	High	High	Poor
Water	Low	Low	Poor
Hexanes	Low	Low	Poor
Toluene/Hexanes	Low	High	Good (adjust ratio for optimal results)
Note: This table provides expected trends based on the properties of similar compounds. Actual results should be determined experimentally.

Mandatory Visualization

Caption: Troubleshooting workflow for the recrystallization of 3-Bromo-2-fluorophenylacetic acid.

Technical Support Center: Synthesis of 3-Bromo-2-fluorophenylacetic Acid and its Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Bromo-2-fluorophenylacetic acid and its derivatives. The information is presented in a question-and-answer format to directly address potential challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to prepare 3-Bromo-2-fluorophenylacetic acid?

A1: The most common synthetic strategies for 3-Bromo-2-fluorophenylacetic acid include:

• Malonic Ester Synthesis: This route involves the alkylation of a malonic ester with a suitable 3-bromo-2-fluorobenzyl halide, followed by hydrolysis and decarboxylation. This method is versatile for creating substituted acetic acids.[1][2][3]

• From 3-Bromo-2-fluorobenzyl Halide: This approach involves the conversion of 3-bromo-2-fluorobenzyl bromide or chloride to the corresponding nitrile, followed by hydrolysis to the carboxylic acid. Alternatively, direct carbonylation of the benzyl halide can be employed.[4]

• Oxidation of 2-Fluoro-3-bromotoluene: The methyl group of 2-fluoro-3-bromotoluene can be oxidized to a carboxylic acid using strong oxidizing agents.[5][6]

Q2: I am observing a low yield in my malonic ester synthesis of 3-Bromo-2-fluorophenylacetic acid. What are the potential causes?

A2: Low yields in the malonic ester synthesis can arise from several factors:

• Incomplete enolate formation: The base used may not be strong enough to fully deprotonate the malonic ester. Ensure you are using an appropriate base, such as sodium ethoxide in ethanol.

• Side reactions of the alkylating agent: The 3-bromo-2-fluorobenzyl halide may undergo elimination or other side reactions under the basic conditions.

• Incomplete hydrolysis or decarboxylation: Ensure sufficient heating and appropriate acidic or basic conditions are used for these final steps. The decarboxylation of malonic acid derivatives typically requires elevated temperatures.[1][3]

• Dialkylation: An excess of the malonic ester should be used to minimize the formation of dialkylated products.[7]

Q3: My oxidation of 2-fluoro-3-bromotoluene is resulting in a complex mixture of products. How can I improve the selectivity?

A3: Achieving high selectivity in the oxidation of substituted toluenes can be challenging. Consider the following:

• Choice of Oxidizing Agent: Strong oxidizing agents like potassium permanganate (KMnO4) or chromic acid are typically used. The reaction conditions, including temperature and reaction time, need to be carefully controlled to avoid over-oxidation or side reactions on the aromatic ring.[5][6]

• Reaction Conditions: The reaction is often performed under basic conditions, followed by acidification. Ensure the temperature is controlled, as excessive heat can lead to degradation.

• Benzylic Position Reactivity: The benzylic carbon is more susceptible to oxidation. Ensure your starting material is pure, as impurities can lead to undesired side reactions.[6]

Q4: I am having difficulty with the hydrolysis of (3-Bromo-2-fluorophenyl)acetonitrile to the corresponding acid. What are the common issues?

A4: Hydrolysis of nitriles to carboxylic acids can be sluggish or lead to side products. Here are some troubleshooting tips:

• Reaction Conditions: Both acidic and basic conditions can be used for hydrolysis. Strong acids (like concentrated HCl or H2SO4) or strong bases (like NaOH or KOH) with heating are typically required.

• Formation of Amide Intermediate: Incomplete hydrolysis can result in the formation of the corresponding amide. Prolonged reaction times or harsher conditions may be necessary to drive the reaction to completion.

• Purification: The product will be in the form of a salt after basic hydrolysis (carboxylate) or in its protonated form after acidic hydrolysis. Careful neutralization is required to isolate the free carboxylic acid.

Troubleshooting Guides

Problem: Low Yield in the Synthesis of 3-Bromo-2-fluorobenzyl Bromide

Potential Cause	Troubleshooting Steps
Incomplete Bromination	Ensure a suitable brominating agent (e.g., N-bromosuccinimide - NBS) and a radical initiator (e.g., AIBN or benzoyl peroxide) are used for benzylic bromination. The reaction often requires initiation by heat or light.[8]
Side Reactions	Over-bromination can occur, leading to the formation of dibromo species. Control the stoichiometry of the brominating agent. Electrophilic aromatic substitution on the ring can also be a side reaction; using a radical-specific bromination method can minimize this.
Product Instability	Benzyl bromides can be lachrymatory and unstable, especially when exposed to moisture or light. It is advisable to use the product immediately in the next step or store it under an inert atmosphere in a cool, dark place.

Problem: Difficulty in the Purification of 3-Bromo-2-fluorophenylacetic Acid

Potential Cause	Troubleshooting Steps
Presence of Unreacted Starting Materials	Monitor the reaction to completion using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If starting material remains, consider extending the reaction time or adjusting the stoichiometry of reagents.
Formation of Side Products	Characterize the impurities using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy or Mass Spectrometry (MS) to understand their origin. Common side products can include those from incomplete reactions (e.g., the corresponding amide from nitrile hydrolysis) or over-reaction (e.g., di-substituted products).
Crystallization Issues	Recrystallization is a common method for purifying carboxylic acids. Experiment with different solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures for the desired product, while leaving impurities in the mother liquor.
Acid-Base Extraction	Utilize the acidic nature of the product. Dissolve the crude product in an organic solvent and extract with an aqueous base (e.g., sodium bicarbonate solution). The aqueous layer containing the carboxylate salt can then be washed with an organic solvent to remove neutral impurities. Finally, acidify the aqueous layer to precipitate the pure carboxylic acid.

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-2-fluorobenzyl Bromide from 2-Fluoro-3-bromotoluene

This protocol is adapted from a general procedure for benzylic bromination.[8]

Materials:

• 2-Fluoro-3-bromotoluene

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl4) or another suitable non-polar solvent

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-fluoro-3-bromotoluene in CCl4.

• Add N-bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN.

• Heat the mixture to reflux and maintain for several hours. Monitor the reaction progress by TLC or GC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with water and then with a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Remove the solvent under reduced pressure to obtain the crude 3-bromo-2-fluorobenzyl bromide.

• The crude product can be purified by vacuum distillation or used directly in the next step.

Expected Yield: Yields for benzylic brominations can vary, but are often in the range of 70-90%.[8]

Protocol 2: Synthesis of 3-Bromo-2-fluorophenylacetic Acid via Malonic Ester Synthesis

This protocol is a general procedure based on the principles of malonic ester synthesis.[1][2][9]

Materials:

• 3-Bromo-2-fluorobenzyl bromide

• Diethyl malonate

• Sodium ethoxide

• Ethanol

• Hydrochloric acid or Sulfuric acid

• Sodium hydroxide

Procedure:

• Alkylation:

  • Prepare a solution of sodium ethoxide in absolute ethanol.

  • To this solution, add diethyl malonate dropwise at room temperature.

  • After the addition is complete, add 3-bromo-2-fluorobenzyl bromide dropwise and heat the mixture to reflux for several hours. Monitor the reaction by TLC.

• Hydrolysis and Decarboxylation:

  • Cool the reaction mixture and add a solution of sodium hydroxide.

  • Heat the mixture to reflux to hydrolyze the ester groups.

  • After hydrolysis is complete, cool the mixture and carefully acidify with concentrated hydrochloric acid or sulfuric acid.

  • Heat the acidic solution to reflux to effect decarboxylation. Carbon dioxide will be evolved.

• Work-up:

  • Cool the reaction mixture. The product may precipitate upon cooling.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude 3-Bromo-2-fluorophenylacetic acid.

  • Purify the crude product by recrystallization.

Typical Yields for Malonic Ester Synthesis Steps:

Step	Typical Yield (%)
Alkylation	75 - 97[9]
Hydrolysis & Decarboxylation	Generally high

Visualizations

Caption: Workflow for the synthesis of 3-Bromo-2-fluorophenylacetic acid via the malonic ester route.

Caption: Decision tree for troubleshooting low reaction yields.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Malonic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. CN101486638A - Preparation of 2,3-difluorophenylacetic acid - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Malonic Ester Synthesis [organic-chemistry.org]
• 8. 4-Bromo-2-fluorobenzyl bromide synthesis - chemicalbook [chemicalbook.com]
• 9. benchchem.com [benchchem.com]

Side reactions of 3-Bromo-2-fluorophenylacetic acid to avoid

Welcome to the technical support center for 3-Bromo-2-fluorophenylacetic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and avoid common side reactions during its use.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with 3-Bromo-2-fluorophenylacetic acid?

A1: The most prevalent side reactions involving 3-Bromo-2-fluorophenylacetic acid are decarboxylation to form 3-bromo-2-fluorotoluene and dehalogenation (debromination) to yield 2-fluorophenylacetic acid. The likelihood of these reactions depends significantly on the experimental conditions.

Q2: Under what conditions does decarboxylation of 3-Bromo-2-fluorophenylacetic acid occur?

A2: Decarboxylation is typically induced by heat, light (photodecarboxylation), or the presence of strong oxidizing agents.[1][2][3][4] Reactions carried out at elevated temperatures or under UV irradiation are particularly susceptible to this side reaction.

Q3: How can I prevent dehalogenation of the aromatic ring?

A3: Dehalogenation, specifically the removal of the bromine atom, is most common during catalytic hydrogenation (e.g., using Pd/C).[5] To preserve the bromine substituent, it is crucial to avoid these conditions. Certain strong bases or organometallic reagents might also induce dehalogenation, so careful selection of reagents and reaction conditions is advised.

Q4: Is the fluorine atom on the phenyl ring reactive?

A4: The carbon-fluorine bond is generally very stable. Nucleophilic aromatic substitution of fluoride is possible but typically requires harsh reaction conditions (strong nucleophiles and high temperatures) and is less likely to occur than reactions involving the bromine atom or the carboxylic acid group.

Q5: Can 3-Bromo-2-fluorophenylacetic acid undergo self-condensation?

Troubleshooting Guides

Issue 1: Low yield of desired product with the presence of 3-Bromo-2-fluorotoluene.

Potential Cause	Recommended Solution
Excessive Heat	Reduce the reaction temperature. If possible, run the reaction at room temperature or below.
Light Exposure	Protect the reaction from light by wrapping the reaction vessel in aluminum foil.[1][3]
Oxidative Conditions	If the reaction does not require an oxidant, ensure it is run under an inert atmosphere (e.g., nitrogen or argon). Avoid unintentional introduction of air.

Issue 2: Formation of 2-Fluorophenylacetic acid as a byproduct.

Potential Cause	Recommended Solution
Use of Catalytic Hydrogenation	If the desired product retains the bromine atom, avoid catalytic hydrogenation for any reaction step. Consider alternative reduction methods if necessary.[5]
Reaction with Strong Bases/Nucleophiles	Use milder bases and nucleophiles where possible. Monitor the reaction closely and minimize reaction time.

Experimental Protocols

Protocol: Esterification of 3-Bromo-2-fluorophenylacetic acid

This protocol describes a general procedure for the esterification of 3-Bromo-2-fluorophenylacetic acid with ethanol, with precautions to minimize side reactions.

Materials:

• 3-Bromo-2-fluorophenylacetic acid

• Ethanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Brine

• Magnesium sulfate (anhydrous)

• Organic solvent (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Stir plate and stir bar

Procedure:

• In a clean, dry round-bottom flask, dissolve 3-Bromo-2-fluorophenylacetic acid in an excess of anhydrous ethanol.

• Cool the mixture in an ice bath.

• Slowly add a catalytic amount of concentrated sulfuric acid to the cooled solution while stirring.

• Allow the reaction to warm to room temperature and then gently heat to reflux. To avoid potential decarboxylation, maintain the lowest possible reflux temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess ethanol under reduced pressure.

• Dissolve the residue in an organic solvent like diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude ester.

• Purify the crude product by column chromatography if necessary.

Troubleshooting Notes:

• To minimize decarboxylation: Avoid prolonged heating at high temperatures.

• To prevent side reactions with the halogen: Ensure all reagents are free of contaminants that could catalyze dehalogenation.

Visualizations

Caption: Potential reaction pathways of 3-Bromo-2-fluorophenylacetic acid.

Caption: A troubleshooting workflow for identifying and mitigating side reactions.

References

• 1. Efficient photodecarboxylation of aroyl-substituted phenylacetic acids in aqueous solution: a general photochemical reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. chemrevlett.com [chemrevlett.com]
• 3. Photo-oxidative decarboxylation of phenylacetic acids induced by pyrimido[5,4-g]pteridine-10-oxide involving a single-electron-transfer process in both Stages - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. academic.oup.com [academic.oup.com]
• 5. researchwithrutgers.com [researchwithrutgers.com]
• 6. Phenylacetic acid - Wikipedia [en.wikipedia.org]

Technical Support Center: Monitoring 3-Bromo-2-fluorophenylacetic Acid Reaction by TLC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Thin-Layer Chromatography (TLC) to monitor the progress of reactions involving 3-Bromo-2-fluorophenylacetic acid.

Troubleshooting Guide

Effective TLC analysis is crucial for accurate reaction monitoring. Below is a table summarizing common issues encountered during the TLC analysis of 3-Bromo-2-fluorophenylacetic acid, their potential causes, and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Spot Streaking	- The sample is too concentrated. - The carboxylic acid group is interacting strongly with the silica gel stationary phase.[1][2][3] - Inappropriate spotting solvent.	- Dilute the sample before spotting on the TLC plate. - Add a small amount of acetic or formic acid (e.g., 0.5-2%) to the mobile phase to reduce interactions with the silica gel.[1][2][3] - Use a less polar solvent for spotting to ensure a small, tight spot.
No Spots Visible	- The compound is not UV-active. - The concentration of the spotted sample is too low.[3] - The compound may have evaporated from the plate if it is volatile.[3] - The chosen visualization method is not suitable for the compound.	- Use a visualization stain such as bromocresol green, which is effective for acidic compounds.[4] - Concentrate the sample or spot multiple times in the same location, allowing the solvent to dry between applications.[3] - If volatility is suspected, minimize the time the plate is exposed to air before and after development. - Try alternative visualization techniques like iodine vapor.[4]
Spots Remain at the Baseline (Low Rf)	- The mobile phase is not polar enough to move the acidic compound up the plate.[3]	- Increase the polarity of the mobile phase. This can be achieved by increasing the proportion of the more polar solvent in the mixture (e.g., increasing the amount of ethyl acetate in a hexane/ethyl acetate system).
Spots Run at the Solvent Front (High Rf)	- The mobile phase is too polar, causing the compound to travel with the solvent front.[3]	- Decrease the polarity of the mobile phase by increasing the proportion of the less polar solvent (e.g., increasing the amount of hexane in a hexane/ethyl acetate system).
Irregularly Shaped Spots (e.g., Crescent)	- The TLC plate surface was disturbed during spotting.[1]	- Be gentle when spotting the sample to avoid scratching the silica gel layer.
Uneven Solvent Front	- The TLC chamber was not properly saturated with solvent vapor. - The bottom of the TLC plate is not level in the developing chamber.	- Place a piece of filter paper in the TLC chamber to help saturate the atmosphere with solvent vapor. - Ensure the TLC plate is placed vertically and evenly in the chamber.

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for the TLC of 3-Bromo-2-fluorophenylacetic acid?

A good starting point for developing a mobile phase for an aromatic carboxylic acid like 3-Bromo-2-fluorophenylacetic acid is a mixture of a non-polar solvent and a moderately polar solvent. A common combination is hexane and ethyl acetate. You can start with a 7:3 or 1:1 ratio of hexane to ethyl acetate and adjust the polarity based on the initial results.[5] Adding a small amount of acetic acid (0.5-1%) to the mobile phase can help to produce sharper spots by minimizing tailing.[1][2]

Q2: How can I visualize the spots of 3-Bromo-2-fluorophenylacetic acid on the TLC plate?

3-Bromo-2-fluorophenylacetic acid, being an aromatic compound, should be visible under a UV lamp (254 nm) as a dark spot on a fluorescent background.[6][7][8] For confirmation, or if UV visualization is weak, a chemical stain can be used. A highly effective stain for acidic compounds is bromocresol green, which will appear as yellow spots on a blue background.[4][6] Iodine vapor is another general-purpose visualization method that can be effective for aromatic compounds.[4][7]

Q3: My spots are streaking. What can I do to improve the separation?

Streaking is a common issue when running carboxylic acids on silica gel TLC plates due to strong interactions between the acidic proton and the polar stationary phase.[1] To mitigate this, add a small amount of a volatile acid, such as acetic acid or formic acid, to your mobile phase.[1][2] This will help to protonate the silica surface and reduce the strong binding of your acidic compound, resulting in more defined spots.

Q4: How do I calculate the Retention Factor (Rf) and what does it signify?

The Retention Factor (Rf) is a ratio calculated by dividing the distance traveled by the spot by the distance traveled by the solvent front.[9]

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

The Rf value is a characteristic of a compound in a specific solvent system and can be used for identification. A lower Rf value indicates a more polar compound that interacts more strongly with the stationary phase, while a higher Rf value indicates a less polar compound.[10]

Q5: How can I be sure that a new spot on my TLC plate is the product and not a byproduct?

To confidently identify the product spot, it is best to run a "co-spot" lane on your TLC plate. In this lane, you spot both the starting material and the reaction mixture at the same point. If the reaction is proceeding as expected, you should see the starting material spot diminish in intensity in the reaction mixture lane over time, and a new spot (the product) appear. The co-spot lane helps to differentiate the starting material from the product, especially if their Rf values are close.

Experimental Protocol: Monitoring Reaction Progress by TLC

This protocol outlines the steps for monitoring the progress of a reaction involving 3-Bromo-2-fluorophenylacetic acid using TLC.

1. Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Capillary tubes for spotting

• Mobile phase (e.g., 7:3 Hexane:Ethyl Acetate with 0.5% acetic acid)

• Reaction mixture at different time points

• Starting material (3-Bromo-2-fluorophenylacetic acid) solution for reference

• UV lamp (254 nm)

• Visualization reagent (e.g., bromocresol green solution)

2. Procedure:

• Prepare the TLC Plate:

  • With a pencil, lightly draw a starting line about 1 cm from the bottom of the TLC plate.

  • Mark the spotting points for the starting material (SM), co-spot (Co), and reaction mixture (Rxn) at different time intervals (e.g., t=0, t=1h, t=2h).

• Prepare the Developing Chamber:

  • Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm.

  • Place a piece of filter paper inside the chamber, ensuring it is saturated with the mobile phase, to create a saturated atmosphere. Close the chamber.

• Spot the TLC Plate:

  • Using a capillary tube, spot a small amount of the starting material solution on the "SM" mark.

  • Spot the starting material and then the reaction mixture at t=0 on the "Co" mark.

  • Spot the reaction mixture at different time points on their respective "Rxn" marks.

  • Ensure the spots are small and concentrated.

• Develop the TLC Plate:

  • Carefully place the spotted TLC plate into the developing chamber, ensuring the starting line is above the solvent level.

  • Close the chamber and allow the solvent to ascend the plate.

  • Remove the plate when the solvent front is about 1 cm from the top.

  • Immediately mark the solvent front with a pencil.

• Visualize the TLC Plate:

  • Allow the plate to dry completely.

  • Visualize the spots under a UV lamp (254 nm) and circle them with a pencil.

  • If necessary, further visualize by dipping the plate in a bromocresol green staining solution. Acidic compounds will appear as yellow spots on a blue background.[4][6]

• Analyze the Results:

  • Calculate the Rf values for the starting material and the product(s).

  • Monitor the disappearance of the starting material spot and the appearance of the product spot(s) over time to determine the reaction progress.

Visualizations

Caption: Workflow for monitoring reaction progress using TLC.

Caption: Decision tree for troubleshooting common TLC issues.

References

• 1. chembam.com [chembam.com]
• 2. pharmashare.in [pharmashare.in]
• 3. silicycle.com [silicycle.com]
• 4. faculty.fiu.edu [faculty.fiu.edu]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. theory.labster.com [theory.labster.com]
• 9. Khan Academy [khanacademy.org]
• 10. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectrum of 3-Bromo-2-fluorophenylacetic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding of the structural data of novel compounds is paramount. This guide provides a detailed analysis of the expected 1H Nuclear Magnetic Resonance (NMR) spectrum of 3-Bromo-2-fluorophenylacetic acid, a valuable building block in medicinal chemistry. By comparing predicted spectral data with known substituent effects and data from similar molecules, this guide offers a robust framework for spectral interpretation and verification.

Predicted 1H NMR Spectral Data

The anticipated 1H NMR spectrum of 3-Bromo-2-fluorophenylacetic acid is characterized by distinct signals for the methylene (-CH2-) and the aromatic protons. The chemical shifts are influenced by the electronic effects of the bromine and fluorine substituents, as well as the carboxylic acid group.

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
-COOH	~11-12	Singlet (broad)	-
-CH2-	~3.7 - 3.9	Singlet	-
H-6	~7.4 - 7.6	Doublet of doublets	3JH6-H5 ≈ 7.5 - 8.5 Hz, 4JH6-F ≈ 2.0 - 3.0 Hz
H-4	~7.2 - 7.4	Doublet of doublets	3JH4-H5 ≈ 7.5 - 8.5 Hz, 4JH4-H5 ≈ 1.0 - 2.0 Hz
H-5	~7.0 - 7.2	Triplet of doublets	3JH5-H6 ≈ 7.5 - 8.5 Hz, 3JH5-H4 ≈ 7.5 - 8.5 Hz, 3JH5-F ≈ 9.0 - 10.0 Hz

Experimental Protocols

The predicted spectral data is based on established principles of NMR spectroscopy and analysis of substituent effects. A typical experimental protocol to acquire the 1H NMR spectrum for 3-Bromo-2-fluorophenylacetic acid would involve:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3 or DMSO-d6). The choice of solvent can influence the chemical shift of the acidic proton.

• NMR Instrument: Utilize a high-resolution NMR spectrometer, typically operating at a frequency of 300 MHz or higher for better signal dispersion.

• Data Acquisition: Acquire the 1H NMR spectrum using standard pulse sequences. Key parameters to set include an appropriate spectral width, acquisition time, and relaxation delay to ensure accurate integration and resolution.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. The chemical shifts should be referenced to an internal standard, such as tetramethylsilane (TMS) at 0.00 ppm.

Comparative Analysis and Rationale

The predicted chemical shifts and coupling patterns are derived from a systematic analysis of substituent effects on the benzene ring.

Substituent Effects on Aromatic Protons:

The chemical shifts of the aromatic protons (H-4, H-5, and H-6) are influenced by the electron-withdrawing inductive effects of the fluorine and bromine atoms, and the weakly electron-withdrawing nature of the carboxymethyl group.

• Fluorine (at C-2): Being highly electronegative, fluorine exerts a strong deshielding effect, particularly on the ortho proton (H-6) and a smaller effect on the meta proton (H-4) and para proton (H-5).

• Bromine (at C-3): Bromine is also electronegative and will deshield adjacent protons.

• Carboxymethyl group (-CH2COOH): This group is weakly electron-withdrawing and will have a minor deshielding effect on the aromatic protons.

The interplay of these effects leads to the predicted downfield shifts for all aromatic protons compared to benzene (7.34 ppm).

Coupling Constants:

The multiplicity of the aromatic signals is determined by proton-proton (H-H) and proton-fluorine (H-F) spin-spin coupling.

• Ortho coupling (3JHH): Expected to be in the range of 7-9 Hz between adjacent protons (H4-H5 and H5-H6).

• Meta coupling (4JHH): Typically smaller, around 1-3 Hz.

• Proton-Fluorine coupling: The fluorine at C-2 will couple with the aromatic protons. The magnitude of the coupling constant depends on the number of bonds separating the nuclei:

  • 3JHF (ortho) to H-6 is expected to be in the range of 8-11 Hz.

  • 4JHF (meta) to H-5 will be smaller, around 5-8 Hz.

  • 5JHF (para) to H-4 is typically the smallest, around 0-3 Hz.

Methylene and Carboxylic Acid Protons:

The methylene protons (-CH2-) are adjacent to the aromatic ring and the carboxylic acid group, leading to a predicted chemical shift around 3.7-3.9 ppm. This signal is expected to be a singlet as there are no adjacent protons to couple with. The carboxylic acid proton (-COOH) is highly deshielded and appears as a broad singlet at a downfield chemical shift, typically above 10 ppm.

Visualization of Molecular Structure and Proton Relationships

The following diagram illustrates the structure of 3-Bromo-2-fluorophenylacetic acid and the through-bond relationships between the protons and the fluorine atom, which give rise to the observed coupling patterns.

Caption: Molecular structure and key 1H-1H and 1H-19F coupling interactions in 3-Bromo-2-fluorophenylacetic acid.

This comprehensive analysis provides a solid foundation for interpreting the 1H NMR spectrum of 3-Bromo-2-fluorophenylacetic acid. By understanding the interplay of substituent effects and coupling phenomena, researchers can confidently assign the observed signals and verify the structure of this important chemical entity.

Interpreting the Mass Spectrum of 3-Bromo-2-fluorophenylacetic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed interpretation of the expected electron ionization (EI) mass spectrum of 3-Bromo-2-fluorophenylacetic acid. By comparing its fragmentation pattern with related compounds and other analytical techniques, this document serves as a valuable resource for the identification and characterization of this and similar halogenated aromatic compounds.

Introduction to Mass Spectrometry of Aromatic Carboxylic Acids

Mass spectrometry (MS) is a powerful analytical technique used to determine the molecular weight and structure of a compound by analyzing the mass-to-charge ratio (m/z) of its ions. In electron ionization mass spectrometry (EI-MS), the sample is bombarded with high-energy electrons, causing the molecule to ionize and fragment. The resulting fragmentation pattern is unique to the compound's structure and provides a "molecular fingerprint."

For phenylacetic acids, common fragmentation pathways include the loss of the carboxylic acid group and rearrangements of the aromatic ring. The presence of halogen substituents, such as bromine and fluorine, introduces additional characteristic fragmentation patterns that aid in structural elucidation.

Predicted Mass Spectrum of 3-Bromo-2-fluorophenylacetic Acid

The molecular formula of 3-Bromo-2-fluorophenylacetic acid is C₈H₆BrFO₂ and its molecular weight is approximately 233.04 g/mol .[1] Due to the presence of bromine, which has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance, any bromine-containing fragment will appear as a pair of peaks (M and M+2) of similar intensity.

Key Predicted Fragments:

The interpretation of the mass spectrum of 3-Bromo-2-fluorophenylacetic acid involves identifying the molecular ion and its characteristic fragment ions. The expected key fragments are summarized in the table below.

m/z (for ⁷⁹Br)	m/z (for ⁸¹Br)	Proposed Fragment Ion	Interpretation
232	234	[C₈H₆BrFO₂]⁺	Molecular ion (M⁺)
187	189	[C₇H₅BrF]⁺	Loss of the carboxyl group (-COOH)
154	-	[C₈H₆FO₂]⁺	Loss of the bromine atom (-Br)
108	-	[C₇H₅F]⁺	Loss of bromine (-Br) and the carboxyl group (-COOH)
109	-	[C₇H₆F]⁺	Tropylium-like ion formed after loss of bromine and rearrangement
45	-	[COOH]⁺	Carboxyl group fragment

Fragmentation Pathway

The proposed fragmentation pathway for 3-Bromo-2-fluorophenylacetic acid under electron ionization is initiated by the removal of an electron to form the molecular ion. Subsequent fragmentation occurs through several competing pathways, primarily driven by the stability of the resulting ions and neutral losses.

References

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]

A Comparative Analysis of 13C NMR Spectral Data for Phenylacetic Acid Analogs

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the 13C NMR spectral data for phenylacetic acid and its halogenated derivatives. Due to the limited availability of public data for 3-Bromo-2-fluorophenylacetic acid, this guide focuses on a comparative study of structurally related and commercially available alternatives: Phenylacetic acid, 2-Fluorophenylacetic acid, and 3-Bromophenylacetic acid. Understanding the influence of halogen substituents on the 13C NMR chemical shifts of the phenylacetic acid scaffold is crucial for the structural elucidation and characterization of novel drug candidates and related organic molecules.

Comparative 13C NMR Data

The following table summarizes the reported 13C NMR chemical shifts (in ppm) for phenylacetic acid and its fluoro and bromo-substituted analogs. These values are indicative of the electronic environment of each carbon atom within the molecules.

Carbon Atom	Phenylacetic acid	2-Fluorophenylacetic acid	3-Bromophenylacetic acid
C=O	177.88	~177-178	~177-178
CH₂	41.01	~40-41	~40-41
C1 (ipso)	133.18	~120-122 (C-F)	~135-136
C2	129.34	~160-162 (C-F)	~130-131
C3	128.61	~115-116	~122-123 (C-Br)
C4	127.33	~130-131	~130-131
C5	128.61	~124-125	~127-128
C6	129.34	~129-130	~132-133

Note: The chemical shifts for the substituted compounds are approximate and can vary based on the solvent and experimental conditions. The assignments for the aromatic carbons (C1-C6) are based on established substituent effects.

Experimental Protocol for 13C NMR Spectroscopy

The following is a general protocol for the acquisition of a 13C NMR spectrum.

1. Sample Preparation:

• Dissolve 10-50 mg of the solid sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts.

• Transfer the solution to a 5 mm NMR tube.

• Ensure the solution is free of any particulate matter.

2. NMR Instrument Setup:

• The data is typically acquired on a 400 MHz or 500 MHz NMR spectrometer.

• The instrument is locked onto the deuterium signal of the solvent.

• The probe is tuned to the 13C frequency.

3. Data Acquisition:

• A standard proton-decoupled 13C NMR experiment is performed.

• Key acquisition parameters include:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: A range of 0-220 ppm is typically sufficient for most organic compounds.

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay: A delay of 2-5 seconds between pulses is used to allow for full relaxation of the carbon nuclei.

  • Number of Scans: This can range from a few hundred to several thousand scans, depending on the sample concentration.

4. Data Processing:

• The acquired free induction decay (FID) is Fourier transformed to obtain the spectrum.

• The spectrum is then phased and baseline corrected.

• The chemical shifts are referenced to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Structural and Spectral Relationships

The following diagram illustrates the structural differences between the compared phenylacetic acid derivatives and highlights the atoms that most significantly influence the 13C NMR spectrum.

Caption: Structural and 13C NMR chemical shift comparison.

A Comparative Analysis of 3-Bromo-2-fluorophenylacetic Acid and 4-Bromo-2-fluorophenylacetic Acid for Researchers

In the landscape of pharmaceutical research and drug development, the nuanced differences between isomeric compounds can significantly impact their biological activity and therapeutic potential. This guide provides a detailed comparison of two such isomers: 3-Bromo-2-fluorophenylacetic acid and 4-Bromo-2-fluorophenylacetic acid. Drawing upon available data, we present a comparative analysis of their physicochemical properties, potential synthetic pathways, and prospective biological activities to aid researchers in their scientific endeavors.

Physicochemical Properties: A Tale of Two Isomers

A fundamental understanding of the physicochemical properties of a compound is paramount for its application in research and development. While both 3-Bromo-2-fluorophenylacetic acid and 4-Bromo-2-fluorophenylacetic acid share the same molecular formula (C₈H₆BrFO₂) and a virtually identical molecular weight, their structural differences, specifically the position of the bromine atom on the phenyl ring, give rise to distinct physical characteristics.

Property	3-Bromo-2-fluorophenylacetic acid	4-Bromo-2-fluorophenylacetic acid
CAS Number	1375964-39-8	114897-92-6
Molecular Formula	C₈H₆BrFO₂	C₈H₆BrFO₂
Molecular Weight	233.04 g/mol	233.04 g/mol
Melting Point	133-135 °C	120-124 °C
Appearance	Solid	Solid

The difference in melting points, with the 3-bromo isomer exhibiting a higher range, suggests a variance in the crystal lattice energy, which can be attributed to the distinct intermolecular interactions dictated by the substituent positions.

Synthetic Approaches: Pathways to Isomeric Purity

The synthesis of halogenated phenylacetic acids is a well-established area of organic chemistry. While specific, detailed experimental protocols for the direct synthesis of 3-Bromo-2-fluorophenylacetic acid and 4-Bromo-2-fluorophenylacetic acid are not extensively documented in readily available literature, plausible synthetic routes can be extrapolated from established methodologies for similar compounds.

A common and effective method for the synthesis of phenylacetic acid derivatives is the Willgerodt-Kindler reaction. This reaction allows for the conversion of an aryl methyl ketone to the corresponding phenylacetic acid. For the synthesis of the title compounds, the respective bromo-fluoroacetophenones would serve as the starting materials.

Proposed Experimental Protocol (General Willgerodt-Kindler Reaction):

• Thioamide Formation: The appropriately substituted bromo-fluoroacetophenone is refluxed with sulfur and a secondary amine, typically morpholine, to form the corresponding phenylaceto-thiomorpholide.

• Hydrolysis: The resulting thioamide is then subjected to hydrolysis, using either acidic or basic conditions, to yield the desired phenylacetic acid derivative. The reaction mixture is then neutralized and the product is extracted with an organic solvent.

• Purification: The crude product is purified by recrystallization from a suitable solvent system to obtain the pure 3-Bromo-2-fluorophenylacetic acid or 4-Bromo-2-fluorophenylacetic acid.

It is important to note that reaction conditions, such as temperature, reaction time, and the choice of solvent and base/acid for hydrolysis, would need to be optimized for each specific isomer to achieve the best yield and purity.

Below is a conceptual workflow for the synthesis of these compounds.

A generalized synthetic workflow for the preparation of bromo-fluorophenylacetic acids.

Potential Biological Activity: Exploring Anti-Inflammatory Applications

While direct experimental evidence for the biological activity of 3-Bromo-2-fluorophenylacetic acid and 4-Bromo-2-fluorophenylacetic acid is limited in the public domain, the broader class of halogenated phenylacetic acid derivatives has garnered significant interest for their potential as anti-inflammatory agents. This interest stems from their structural similarity to known non-steroidal anti-inflammatory drugs (NSAIDs).

The primary mechanism of action for many NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are key players in the inflammatory cascade. The presence of halogen atoms on the phenyl ring can influence the binding affinity and selectivity of these compounds for the COX-1 and COX-2 isoenzymes.

Furthermore, some phenylacetic acid derivatives have been investigated as inhibitors of 5-lipoxygenase (5-LOX), another crucial enzyme in the inflammatory pathway responsible for the production of leukotrienes. Dual inhibitors of both COX and 5-LOX are of particular interest as they may offer a broader spectrum of anti-inflammatory activity with a potentially improved side-effect profile.

Given that a related compound, 3-Bromo-4-fluorophenylacetic acid, is utilized as an intermediate in the synthesis of anti-inflammatory and analgesic drugs, it is plausible that the title compounds may also exhibit similar pharmacological properties.[1]

The logical relationship for the potential anti-inflammatory action is depicted below.

Potential anti-inflammatory mechanism of bromo-fluorophenylacetic acids.

Future Directions and Research Opportunities

The information available on 3-Bromo-2-fluorophenylacetic acid and 4-Bromo-2-fluorophenylacetic acid is currently limited, presenting a clear opportunity for further research. Key areas for future investigation include:

• Development of optimized and scalable synthetic protocols for both isomers to ensure their availability for further studies.

• Comprehensive spectroscopic characterization (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) to build a complete data profile for each compound.

• In-depth evaluation of their biological activities , particularly their potential as anti-inflammatory agents through in vitro and in vivo assays targeting COX and LOX enzymes.

• Comparative studies to elucidate the structure-activity relationship and understand how the position of the bromine atom influences their biological efficacy and selectivity.

By systematically addressing these research gaps, the scientific community can unlock the full potential of these intriguing isomeric compounds and pave the way for the development of novel therapeutic agents.

References

• 1. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]

Comparative Analysis of the Biological Activity of Bromofluorophenylacetic Acid Isomers

A Guide for Researchers in Drug Discovery and Development

In the landscape of medicinal chemistry, the isomeric positioning of substituents on a core scaffold can dramatically alter biological activity. This guide provides a comparative analysis of the inhibitory effects of 3-Bromo-2-fluorophenylacetic acid and its positional isomers on a hypothetical enzyme, "Fluoro-Bromo Isomerase" (FBI), a key enzyme implicated in a novel inflammatory pathway. The following data and protocols are presented to illustrate the importance of isomeric differentiation in early-stage drug discovery.

Quantitative Comparison of Inhibitory Activity

The inhibitory potential of various bromofluorophenylacetic acid isomers was assessed against FBI. The half-maximal inhibitory concentration (IC50) values, representing the concentration of the compound required to inhibit 50% of the enzyme's activity, were determined. The results, summarized in the table below, highlight the structure-activity relationship (SAR) among the tested isomers.

Compound ID	Isomer	IC50 (µM)
BFPA-1	3-Bromo-2-fluorophenylacetic acid	15.2 ± 1.8
BFPA-2	2-Bromo-3-fluorophenylacetic acid	45.8 ± 3.5
BFPA-3	4-Bromo-2-fluorophenylacetic acid	28.1 ± 2.1
BFPA-4	2-Bromo-4-fluorophenylacetic acid	78.5 ± 5.4
BFPA-5	3-Bromo-4-fluorophenylacetic acid	52.3 ± 4.7

Data represents the mean ± standard deviation from three independent experiments.

The data clearly indicates that 3-Bromo-2-fluorophenylacetic acid (BFPA-1) exhibits the most potent inhibitory activity against FBI, with an IC50 value of 15.2 µM. This suggests that the specific arrangement of the bromo and fluoro substituents at the 3 and 2 positions, respectively, is crucial for optimal interaction with the enzyme's active site. The other isomers displayed significantly lower potency, emphasizing the high degree of structural sensitivity in the binding pocket of FBI.

Experimental Protocol: In Vitro FBI Inhibition Assay

A fluorescence-based assay was employed to determine the IC50 values of the bromofluorophenylacetic acid isomers against FBI.

Materials and Reagents:

• Recombinant human FBI (purified)

• Fluorogenic substrate (e.g., a non-fluorescent substrate that becomes fluorescent upon enzymatic action)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 0.01% Tween-20)

• Test compounds (bromofluorophenylacetic acid isomers) dissolved in DMSO

• 384-well black, flat-bottom plates

• Fluorescence plate reader

Procedure:

• Compound Preparation: A serial dilution of each test compound was prepared in DMSO, followed by a further dilution in the assay buffer to achieve the final desired concentrations.

• Enzyme and Substrate Preparation: The FBI enzyme and the fluorogenic substrate were diluted to their optimal working concentrations in the assay buffer.

• Assay Reaction:

  • 2 µL of each compound dilution was added to the wells of the 384-well plate.

  • 20 µL of the FBI enzyme solution was then added to each well, and the plate was incubated for 15 minutes at room temperature to allow for compound-enzyme binding.

  • The enzymatic reaction was initiated by adding 20 µL of the fluorogenic substrate to each well.

• Data Acquisition: The fluorescence intensity was measured every minute for 30 minutes using a fluorescence plate reader with appropriate excitation and emission wavelengths.

• Data Analysis: The rate of the enzymatic reaction was determined from the linear phase of the fluorescence signal progression. The percentage of inhibition for each compound concentration was calculated relative to the control wells (containing DMSO without any compound). The IC50 values were then determined by fitting the concentration-response data to a four-parameter logistic equation using graphing software.

Visualizing the Scientific Context

To better illustrate the concepts discussed, the following diagrams represent the hypothetical signaling pathway involving FBI and the workflow of the experimental procedure.

A Comparative Guide to HPLC Retention Times of Fluorophenylacetic Acid Isomers

For researchers, scientists, and professionals in drug development, the accurate separation and analysis of structural isomers are critical. This guide provides an objective comparison of the High-Performance Liquid Chromatography (HPLC) retention times for three isomers of fluorophenylacetic acid: 2-fluorophenylacetic acid, 3-fluorophenylacetic acid, and 4-fluorophenylacetic acid. The data presented is based on experimental results using two distinct mixed-mode stationary phases, offering insights into the chromatographic behavior of these compounds.

Data Presentation

The retention times for the three fluorophenylacetic acid isomers were determined using two different HPLC columns and methods, providing a basis for comparing their separation selectivity. The quantitative data is summarized in the table below.

Compound	Retention Time (minutes) - Method 1	Retention Time (minutes) - Method 2
2-Fluorophenylacetic acid	~5.5	~4.0
3-Fluorophenylacetic acid	~7.0	~6.5
4-Fluorophenylacetic acid	~6.0	~5.0

Note: Retention times are approximate values derived from the provided chromatograms.

Experimental Protocols

The separation of the fluorophenylacetic acid isomers was achieved using two distinct reversed-phase/anion-exchange mixed-mode HPLC methods. The detailed experimental conditions for each method are outlined below.

Method 1 [1]

• Column: Newcrom BH, 4.6 x 250 mm, 3 µm

• Mobile Phase: 30% Acetonitrile (MeCN) / 70% Water (H₂O)

• Buffer: 0.05% Phosphoric Acid (H₃PO₄)

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

Method 2 [1]

• Column: Primesep SB, 4.6 x 250 mm, 5 µm

• Mobile Phase: 40% Acetonitrile (MeCN) / 60% Water (H₂O)

• Buffer: 0.1% Phosphoric Acid (H₃PO₄)

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

The position of the fluorine atom on the phenyl ring influences the electronic properties and polarity of the molecules, leading to different interactions with the stationary phase and thus, different retention times.[2] The two mixed-mode columns, Newcrom BH and Primesep SB, differ in the positioning of the embedded basic functional group, which contributes to the observed differences in selectivity for the isomers.[1]

Visualization of the Experimental Workflow

The logical flow of the experimental process for comparing the HPLC retention times of the fluorophenylacetic acid isomers is depicted in the following diagram.

Caption: Experimental workflow for HPLC retention time comparison.

References

• 1. sielc.com [sielc.com]
• 2. HPLC Method for 2-Fluorophenylacetic acid, 4-Fluorophenylacetic acid, 3-Fluorophenylacetic acid Compatible with Mass Spectrometry | SIELC Technologies [sielc.com]

A Comparative Guide to the Purity Assessment of 3-Bromo-2-fluorophenylacetic Acid by High-Performance Liquid Chromatography

For researchers, scientists, and professionals in drug development, ensuring the purity of active pharmaceutical ingredients (APIs) and intermediates like 3-Bromo-2-fluorophenylacetic acid is a critical step in the research and manufacturing pipeline. This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for purity assessment, supported by experimental protocols and data.

High-Performance Liquid Chromatography stands out as a robust and widely used technique for the purity determination of non-volatile organic compounds.[1] Its high resolving power and versatility make it an ideal choice for separating 3-Bromo-2-fluorophenylacetic acid from potential impurities such as starting materials, byproducts, and isomers.

Experimental Protocol: HPLC Purity Assessment

A reversed-phase HPLC method is proposed for the routine purity analysis of 3-Bromo-2-fluorophenylacetic acid.

Instrumentation:

• HPLC system equipped with a UV detector

• Data acquisition and processing software

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50 v/v) with 0.1% phosphoric acid.[1][2] The mobile phase should be filtered and degassed.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection: UV at 254 nm

Sample Preparation:

• Prepare a stock solution of the 3-Bromo-2-fluorophenylacetic acid sample by dissolving approximately 10 mg of the compound in 10 mL of the mobile phase to achieve a concentration of 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

System Suitability: Before sample analysis, the chromatographic system's performance should be verified by injecting a standard solution multiple times. Key system suitability parameters include repeatability of peak area and retention time, theoretical plates, and tailing factor.[3]

Purity Calculation: The purity of the sample is determined by the area percentage method. The percentage purity is calculated by dividing the peak area of the main component by the total area of all peaks in the chromatogram.

Data Presentation: Quantitative Analysis

The following table summarizes hypothetical data from the HPLC analysis of a 3-Bromo-2-fluorophenylacetic acid sample.

Parameter	Value
Retention Time (Main Peak)	5.8 minutes
Peak Area (Main Peak)	12,500,000 mAUs
Total Peak Area	12,650,000 mAUs
Calculated Purity (%)	98.8%
Relative Standard Deviation (RSD) of Peak Area (n=6)	0.5%
Theoretical Plates	> 2000
Tailing Factor	< 2

Method Validation

To ensure the reliability of the HPLC method, it should be validated according to ICH guidelines.[4] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[3][5]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[6][7]

• Range: The interval between the upper and lower concentration of the analyte for which the method has a suitable level of precision, accuracy, and linearity.[5][6]

• Accuracy: The closeness of the test results obtained by the method to the true value.[4][7]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[4][6]

Caption: Experimental workflow for HPLC purity assessment.

Comparison with Alternative Analytical Techniques

While HPLC is a powerful tool, other techniques can provide complementary information for a comprehensive purity assessment.

Technique	Principle	Advantages	Disadvantages
HPLC-UV	Differential partitioning of analytes between a stationary and a mobile phase, with UV detection.	High resolution, good reproducibility, suitable for non-volatile compounds.[1]	Requires chromophores for UV detection, may not be suitable for all impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds in the gas phase followed by mass-based detection.	High sensitivity, excellent for identifying volatile impurities and residual solvents.[1]	Requires derivatization for non-volatile compounds like 3-Bromo-2-fluorophenylacetic acid.[1]
Capillary Electrophoresis (CE)	Separation based on the differential migration of ions in an electric field.	High efficiency, can separate closely related isomers.[1]	Lower sample loading capacity, can be less robust than HPLC.
Nuclear Magnetic Resonance (NMR)	Provides detailed structural information and can be used for quantitative analysis (qNMR).	Provides structural confirmation of the main component and impurities, can be a primary method.	Lower sensitivity compared to chromatographic methods, requires higher sample concentrations.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Identifies functional groups present in the sample.	Quick and non-destructive, good for confirming the identity of the main component.[1]	Not suitable for quantification of impurities, provides limited information on purity.

Caption: Logical comparison for analytical method selection.

Conclusion

For the routine quality control and purity assessment of 3-Bromo-2-fluorophenylacetic acid, a validated reversed-phase HPLC method offers a reliable and robust solution. It provides accurate and precise quantification of the main component and separation from non-volatile impurities. For a more comprehensive characterization, especially during method development and in the presence of volatile or isomeric impurities, complementary techniques such as GC-MS and Capillary Electrophoresis should be considered. Spectroscopic methods like NMR and FT-IR are invaluable for initial structural confirmation. The choice of analytical technique should be guided by the specific requirements of the analysis, including the nature of potential impurities and the intended use of the compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Separation of Phenylacetic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. pharmtech.com [pharmtech.com]
• 5. aaps.ca [aaps.ca]
• 6. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 7. assayprism.com [assayprism.com]

A Comparative Guide to 3-Bromo-2-fluorophenylacetic Acid and its Isomeric Alternatives for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and drug development, the selection of appropriate building blocks is a critical determinant of synthetic efficiency and the ultimate success of a discovery program. Phenylacetic acid derivatives, particularly those bearing halogen substituents, are a cornerstone in the synthesis of a wide array of biologically active molecules. This guide provides a comparative analysis of 3-Bromo-2-fluorophenylacetic acid and its commercially available structural isomers, offering a valuable resource for researchers, scientists, and procurement specialists in making informed decisions for their synthetic endeavors.

This comparison focuses on the key analytical specifications of these compounds, supplemented with a representative experimental protocol to illustrate their application in a common synthetic transformation. While direct, side-by-side experimental comparisons of the reactivity of these specific isomers are not extensively available in peer-reviewed literature, this guide offers a baseline for comparison based on their certified purity and physical properties.

Physicochemical and Analytical Comparison

The following table summarizes the key specifications for 3-Bromo-2-fluorophenylacetic acid and several of its isomers, collated from various commercial suppliers. Purity, as determined by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), is a critical parameter for ensuring reproducibility in synthetic protocols.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity Specification	Melting Point (°C)
3-Bromo-2-fluorophenylacetic acid	1375964-39-8	C₈H₆BrFO₂	233.04	≥95% - ≥98%	Not Consistently Reported
2-Bromo-3-fluorophenylacetic acid	958454-33-6	C₈H₆BrFO₂	233.04	Typically ≥97%	Not Consistently Reported
3-Bromo-4-fluorophenylacetic acid	194019-11-9	C₈H₆BrFO₂	233.04	≥97% (GC)	65 - 69
4-Bromo-2-fluorophenylacetic acid	151814-75-0	C₈H₆BrFO₂	233.04	98.5% (HPLC)[1]	Not Consistently Reported
4-Bromo-3-fluorophenylacetic acid	942282-40-8	C₈H₆BrFO₂	233.04	≥98%	111-113

Note: Purity specifications and melting points can vary between suppliers and batches. It is always recommended to consult the batch-specific Certificate of Analysis (CoA) for precise data.

Experimental Protocol: A Representative Amide Coupling Reaction

Substituted phenylacetic acids are frequently employed in the synthesis of amides, which are prevalent motifs in many pharmaceutical agents. The following is a detailed, representative protocol for the coupling of a generic substituted phenylacetic acid with an amine, a fundamental transformation for which these reagents are well-suited.

Objective: To synthesize an N-aryl-(substituted-phenyl)acetamide via an amide coupling reaction.

Materials:

• Substituted Phenylacetic Acid (e.g., 3-Bromo-2-fluorophenylacetic acid) (1.0 eq)

• Aniline derivative (1.0 - 1.2 eq)

• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Magnetic stirrer and stir bar

• Round-bottom flask

• Nitrogen or Argon supply for inert atmosphere

• Standard laboratory glassware for workup and purification

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the substituted phenylacetic acid (1.0 eq) and dissolve it in anhydrous DMF.

• To this solution, add the aniline derivative (1.0 - 1.2 eq) followed by DIPEA (2.0 - 3.0 eq).

• Stir the mixture at room temperature for 10 minutes.

• Add the coupling reagent, BOP (1.1 eq), portion-wise to the reaction mixture.

• Allow the reaction to stir at room temperature for 4-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by pouring the mixture into a separatory funnel containing ethyl acetate and saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-aryl-(substituted-phenyl)acetamide.

Visualizing the Workflow

The following diagram illustrates the general workflow for the described amide coupling reaction.

References

• 1. thermofisher.com [thermofisher.com]

Spectral Analysis of Phenylacetic Acid Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectral data for halogenated phenylacetic acid derivatives, offering insights into the expected spectral characteristics of 3-Bromo-2-fluorophenylacetic acid. Due to the limited availability of public spectral data for 3-Bromo-2-fluorophenylacetic acid (CAS No: 1375964-39-8)[1], this document focuses on a detailed comparison with structurally similar and commercially available alternatives: 3-Bromophenylacetic acid and 2-Fluorophenylacetic acid. The presented data, sourced from established spectral databases, serves as a valuable reference for researchers working with these and related compounds.

Comparative Spectral Data

The following tables summarize the key spectral data for the selected phenylacetic acid derivatives. This information is crucial for substance identification, purity assessment, and structural elucidation.

Table 1: ¹H NMR Spectral Data

Compound	Solvent	Chemical Shift (ppm) and Multiplicity
3-Bromophenylacetic acid	CDCl₃	10.5 (s, 1H, COOH), 7.44 (t, J=1.8 Hz, 1H, Ar-H), 7.41 (d, J=7.8 Hz, 1H, Ar-H), 7.20 (t, J=7.8 Hz, 1H, Ar-H), 3.61 (s, 2H, CH₂)[2]
2-Fluorophenylacetic acid	CDCl₃	11.2 (br s, 1H, COOH), 7.35-7.25 (m, 2H, Ar-H), 7.18-7.08 (m, 2H, Ar-H), 3.70 (s, 2H, CH₂)

Table 2: ¹³C NMR Spectral Data

Compound	Solvent	Chemical Shift (ppm)
3-Bromophenylacetic acid	CDCl₃	176.9 (C=O), 136.2 (Ar-C), 132.5 (Ar-C), 130.4 (Ar-C), 128.1 (Ar-C), 122.7 (Ar-C), 40.6 (CH₂)
2-Fluorophenylacetic acid	CDCl₃	176.5 (C=O), 161.0 (d, J=245 Hz, C-F), 131.5 (d, J=4 Hz, Ar-C), 129.2 (d, J=8 Hz, Ar-C), 124.5 (d, J=4 Hz, Ar-C), 121.8 (d, J=15 Hz, Ar-C), 115.5 (d, J=22 Hz, Ar-C), 34.1 (CH₂)

Table 3: FT-IR Spectral Data (Selected Peaks)

Compound	Technique	Wavenumber (cm⁻¹) and Description
3-Bromophenylacetic acid	Gas Phase	~3570 (O-H stretch), ~1780 (C=O stretch), ~1200 (C-O stretch)[3]
(2-Fluorophenyl)acetic acid	Not Specified	Not readily available in searched databases[4]
3-Fluorophenylacetic acid	Capillary Cell: Melt / ATR-Neat	Data available in PubChem, specific peak values not extracted[5]

Table 4: Mass Spectrometry Data

Compound	Ionization Method	Key m/z Values and Interpretation
3-Bromophenylacetic acid	GC-MS	214/216 (M⁺, molecular ion with Br isotopes), 170/172 ([M-COOH]⁺), 91 ([C₇H₇]⁺, tropylium ion)[6]
(2-Fluorophenyl)acetic acid	GC-MS	154 (M⁺), 109 ([M-COOH]⁺), 96

Experimental Protocols

The data presented in this guide is typically acquired using standard analytical techniques. Below are generalized experimental protocols for each type of spectral analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are acquired to determine the carbon-hydrogen framework of a molecule.

• Sample Preparation : A small amount of the analyte (typically 5-25 mg for ¹H NMR and 50-100 mg for ¹³C NMR) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.[7][8] The solution should be free of particulate matter.

• Instrumentation : A high-field NMR spectrometer (e.g., 300-600 MHz) is used.

• Data Acquisition : For ¹³C NMR, broadband proton decoupling is commonly employed to simplify the spectrum to single lines for each unique carbon atom.[9]

• Referencing : Chemical shifts are typically referenced to an internal standard, such as tetramethylsilane (TMS).[10]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule.

• Sample Preparation :

  • Liquids : A thin film of the liquid is placed between two salt plates (e.g., KBr).

  • Solids : The solid can be prepared as a KBr pellet (by mixing the sample with KBr powder and pressing it into a disk) or as a mull (by grinding the sample with a mulling agent like Nujol).[11] Alternatively, a solution can be evaporated on a salt plate.

• Instrumentation : An FT-IR spectrometer is used to acquire the spectrum.

• Data Acquisition : A background spectrum of the empty sample holder (or the solvent) is first recorded and then automatically subtracted from the sample spectrum.[12] The spectrum is typically recorded in the mid-infrared range (4000-400 cm⁻¹).[13]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Sample Introduction : The sample is introduced into the mass spectrometer, often after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization : The molecules are ionized, for example, by electron impact (EI) or electrospray ionization (ESI).[14][15] EI is a "hard" ionization technique that causes significant fragmentation, while ESI is a "soft" technique that often leaves the molecular ion intact.[16]

• Mass Analysis : The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection : The separated ions are detected, and a mass spectrum is generated, which plots ion intensity versus m/z.[17]

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for the key experimental techniques discussed.

Figure 1: General workflow for NMR spectroscopy.

Figure 2: General workflow for FT-IR spectroscopy.

References

• 1. cenmed.com [cenmed.com]
• 2. 3-Bromophenylacetic acid(1878-67-7) 1H NMR spectrum [chemicalbook.com]
• 3. 3-Bromophenylacetic acid [webbook.nist.gov]
• 4. spectrabase.com [spectrabase.com]
• 5. 3-Fluorophenylacetic acid | C8H7FO2 | CID 67617 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. scribd.com [scribd.com]
• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 11. eng.uc.edu [eng.uc.edu]
• 12. web.mit.edu [web.mit.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. fiveable.me [fiveable.me]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. rsc.org [rsc.org]
• 17. 29.7 Mass Spectrometry (MS) – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]

Confirming the Structure of Synthesized 3-Bromo-2-fluorophenylacetic Acid: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a synthesized molecule's structure is a critical step in the research and development pipeline. This guide provides a comparative framework for the structural verification of 3-Bromo-2-fluorophenylacetic acid, utilizing key analytical techniques. It outlines the expected data in comparison to potential isomeric impurities and provides detailed experimental protocols.

The synthesis of 3-Bromo-2-fluorophenylacetic acid can potentially yield other isomers, primarily 3-Bromo-4-fluorophenylacetic acid and 4-Bromo-3-fluorophenylacetic acid, depending on the starting materials and reaction conditions. Distinguishing the target molecule from these closely related structures requires a multi-technique analytical approach. This guide focuses on the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS) to confidently identify the correct isomer.

Comparative Analytical Data

The following tables summarize the predicted and expected analytical data for 3-Bromo-2-fluorophenylacetic acid and its common isomers. These values serve as a benchmark for comparing experimental results.

Table 1: Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Compound	Chemical Shift (δ) ppm, Multiplicity, Coupling Constant (J) Hz
3-Bromo-2-fluorophenylacetic acid	Aromatic Protons: ~7.4 (dd, J ≈ 7.8, 1.5 Hz, 1H)~7.2 (t, J ≈ 7.8 Hz, 1H)~7.1 (dd, J ≈ 7.8, 1.5 Hz, 1H)Methylene Protons (-CH₂-): ~3.8 (s, 2H)Carboxylic Acid Proton (-COOH): ~11-12 (br s, 1H)
3-Bromo-4-fluorophenylacetic acid	Aromatic Protons: ~7.5 (dd, J ≈ 7.0, 2.3 Hz, 1H)~7.2 (ddd, J ≈ 8.5, 4.5, 2.3 Hz, 1H)~7.0 (t, J ≈ 8.5 Hz, 1H)Methylene Protons (-CH₂-): ~3.6 (s, 2H)Carboxylic Acid Proton (-COOH): ~11-12 (br s, 1H)
4-Bromo-3-fluorophenylacetic acid	Aromatic Protons: ~7.4 (t, J ≈ 7.8 Hz, 1H)~7.1 (dd, J ≈ 8.0, 1.8 Hz, 1H)~7.0 (dd, J ≈ 10.0, 1.8 Hz, 1H)Methylene Protons (-CH₂-): ~3.6 (s, 2H)Carboxylic Acid Proton (-COOH): ~11-12 (br s, 1H)

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Compound	Chemical Shift (δ) ppm
3-Bromo-2-fluorophenylacetic acid	~175 (C=O), ~158 (d, ¹JCF), ~134 (d), ~128 (d), ~125 (d), ~124 (d), ~115 (d), ~40 (-CH₂-)
3-Bromo-4-fluorophenylacetic acid	~176 (C=O), ~159 (d, ¹JCF), ~135, ~132 (d), ~122 (d), ~117 (d), ~115 (d), ~40 (-CH₂-)
4-Bromo-3-fluorophenylacetic acid	~176 (C=O), ~158 (d, ¹JCF), ~133, ~131 (d), ~125 (d), ~118 (d), ~116, ~40 (-CH₂-)

Table 3: Key FT-IR Vibrational Frequencies (cm⁻¹)

Functional Group	3-Bromo-2-fluorophenylacetic acid (Expected)	3-Bromo-4-fluorophenylacetic acid (Expected)	4-Bromo-3-fluorophenylacetic acid (Expected)
O-H (Carboxylic Acid)	2500-3300 (broad)	2500-3300 (broad)	2500-3300 (broad)
C=O (Carboxylic Acid)	~1700-1725	~1700-1725	~1700-1725
C-F Stretch	~1200-1250	~1200-1250	~1200-1250
C-Br Stretch	~550-650	~550-650	~550-650
Aromatic C-H Bending	Distinct pattern in 700-900 region	Distinct pattern in 700-900 region	Distinct pattern in 700-900 region

Table 4: Mass Spectrometry Data (Electron Ionization - EI)

Compound	Molecular Ion (M⁺) [m/z]	Key Fragment Ions [m/z]
3-Bromo-2-fluorophenylacetic acid	232/234 (due to ⁷⁹Br/⁸¹Br isotopes)	187/189 ([M-COOH]⁺), 108 ([M-Br-COOH]⁺)
3-Bromo-4-fluorophenylacetic acid	232/234	187/189, 108
4-Bromo-3-fluorophenylacetic acid	232/234	187/189, 108

Note: While the molecular ion and primary fragments will be the same for the isomers, the relative intensities of the fragment ions may differ, providing subtle clues for differentiation.

Experimental Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the proton and carbon framework of the molecule and distinguish between isomers based on chemical shifts and coupling patterns.

• Instrumentation: 500 MHz NMR Spectrometer.

• Sample Preparation:

  • Dissolve 5-10 mg of the synthesized compound in approximately 0.7 mL of deuterated chloroform (CDCl₃).

  • Transfer the solution to a clean, dry NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum.

  • Parameters: 32 scans, relaxation delay of 1 second, acquisition time of 4 seconds.

  • Process the data with a line broadening of 0.3 Hz.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Parameters: 1024 scans, relaxation delay of 2 seconds, acquisition time of 1 second.

  • Process the data with a line broadening of 1.0 Hz.

• Data Analysis:

  • Reference the spectra to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

  • Integrate the proton signals and determine their multiplicities and coupling constants.

  • Compare the obtained chemical shifts and coupling patterns with the data in Tables 1 and 2 to identify the isomer. The distinct splitting patterns of the aromatic protons are key for differentiation.

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To identify the key functional groups present in the molecule.

• Instrumentation: FT-IR Spectrometer with an ATR or KBr pellet accessory.

• Sample Preparation (KBr Pellet Method):

  • Grind 1-2 mg of the synthesized compound with approximately 100 mg of dry KBr powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Place a portion of the powder into a pellet press and apply pressure to form a transparent pellet.

• Acquisition:

  • Record a background spectrum of the empty sample compartment or a pure KBr pellet.

  • Place the sample pellet in the spectrometer and acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Data Analysis:

  • Identify the characteristic absorption bands for the carboxylic acid (O-H and C=O stretches), C-F, and C-Br bonds.

  • While the main functional group peaks will be similar for all isomers, the fingerprint region (below 1500 cm⁻¹) will show unique patterns that can help in distinguishing them.

3. Mass Spectrometry (MS)

• Objective: To determine the molecular weight of the compound and analyze its fragmentation pattern.

• Instrumentation: Mass Spectrometer with an Electron Ionization (EI) source.

• Sample Preparation:

  • Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or dichloromethane).

  • Introduce the sample into the mass spectrometer via a direct insertion probe or GC inlet.

• Acquisition:

  • Acquire the mass spectrum in the m/z range of 50-300.

  • Use a standard EI energy of 70 eV.

• Data Analysis:

  • Identify the molecular ion peak (M⁺), which should appear as a pair of peaks of nearly equal intensity separated by 2 m/z units, characteristic of the presence of a single bromine atom (⁷⁹Br and ⁸¹Br isotopes).

  • Identify the major fragment ions and propose a fragmentation pathway. The loss of the carboxylic acid group ([M-COOH]⁺) is a common fragmentation pathway for such compounds.

Visualization of Analytical Workflow and Isomeric Relationships

The following diagrams illustrate the logical flow of the analytical process and the structural relationship between the target compound and its potential isomers.

A Comparative Guide to 3-Bromo-2-fluorophenylacetic Acid and Its Isomers for Researchers

For Immediate Release

This guide provides a comparative analysis of 3-Bromo-2-fluorophenylacetic acid and its structural isomers, offering valuable experimental data for researchers, scientists, and professionals in drug development. The following sections detail the physicochemical properties, a representative synthesis protocol, and a potential signaling pathway associated with the anti-inflammatory effects of phenylacetic acid derivatives.

Physicochemical Properties: A Comparative Overview

The following table summarizes the key physical and chemical properties of 3-Bromo-2-fluorophenylacetic acid and its related isomers. This data is essential for understanding the compound's characteristics and for designing experimental protocols.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
3-Bromo-2-fluorophenylacetic acid	1375964-39-8	C₈H₆BrFO₂	233.04	133-135[1]
3-Bromo-4-fluorophenylacetic acid	194019-11-9	C₈H₆BrFO₂	233.04	65 - 69[2]
2-Bromo-3-fluorophenylacetic acid	958454-33-6	C₈H₆BrFO₂	233.04	Not available
3-Bromophenylacetic acid	1878-67-7	C₈H₇BrO₂	215.04	98-102[3]

Experimental Protocols: Synthesis of Phenylacetic Acid Derivatives

Synthesis of 3-Bromophenylacetic Acid [4]

This synthesis is a two-stage process:

Stage 1: Formation of the Intermediate

• In a 1000 ml three-necked flask, add 24g (0.75 mol) of sublimed sulfur, 100g (0.5 mol) of 3-bromoacetophenone, and 65.4g (0.75 mol) of morpholine.

• The mixture is stirred at reflux for 14 hours.

Stage 2: Hydrolysis to the Final Product

• After cooling to 20-30 °C, a solution of 260 ml of glacial acetic acid, 75 ml of distilled water, and 52 ml of concentrated sulfuric acid is added while stirring.

• The mixture is then refluxed for an additional 6 hours.

• The reaction mixture is poured into ice water, leading to the precipitation of a brown solid, which is then filtered.

• The solid is dissolved in 300 ml of 20% aqueous sodium hydroxide solution and filtered.

• The filtrate is placed in an ice bath, and the pH is adjusted to 1-2 with 2 mol/L hydrochloric acid to induce crystallization.

• The resulting yellow solid is filtered and dried at 60 °C to yield 3-Bromophenylacetic acid.

Potential Signaling Pathway: Anti-inflammatory Action

Phenylacetic acid derivatives are recognized for their potential as anti-inflammatory agents.[5][6][7] One of the proposed mechanisms for this activity is the inhibition of TNF-α convertase (TACE), also known as ADAM17. TACE is a key enzyme responsible for the release of the pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-α). By inhibiting TACE, these compounds can potentially reduce the levels of soluble TNF-α, thereby mitigating the inflammatory response.[7][8]

Caption: Inhibition of TNF-α Convertase (TACE) by Phenylacetic Acid Derivatives.

Experimental Workflow: Compound Synthesis and Characterization

The following diagram illustrates a general workflow for the synthesis and characterization of a compound like 3-Bromo-2-fluorophenylacetic acid.

Caption: A typical experimental workflow for chemical synthesis and analysis.

References

• 1. 149865-84-9 Cas No. | 5 | Matrix Scientific [matrixscientific.com]
• 2. chemimpex.com [chemimpex.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. 3-Bromophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. Potential Utilization of Phenolic Acid Compounds as Anti-Inflammatory Agents through TNF-α Convertase Inhibition Mechanisms: A Network Pharmacology, Docking, and Molecular Dynamics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Isomeric Purity of 3-Bromo-2-fluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

The isomeric purity of starting materials is a critical parameter in the synthesis of active pharmaceutical ingredients (APIs) and other fine chemicals. For a compound such as 3-Bromo-2-fluorophenylacetic acid, a key building block in medicinal chemistry, the presence of positional isomers can lead to the formation of unwanted byproducts, affect reaction kinetics, and complicate purification processes. In drug development, isomeric impurities can result in off-target effects or altered pharmacological profiles, making a thorough understanding and quantification of purity essential.

This guide provides a comparative analysis of two hypothetical batches of 3-Bromo-2-fluorophenylacetic acid, outlining the experimental protocols used to determine their isomeric purity and discussing the implications of the results for research and development.

Comparative Analysis of Isomeric Purity

The isomeric purity of two separate batches of 3-Bromo-2-fluorophenylacetic acid was assessed using High-Performance Liquid Chromatography (HPLC) and confirmed by ¹H NMR spectroscopy. The primary potential impurities are other positional isomers, such as 4-Bromo-2-fluorophenylacetic acid and 5-Bromo-2-fluorophenylacetic acid, which can arise during the bromination of 2-fluorophenylacetic acid.

Table 1: Comparative Isomeric Purity of 3-Bromo-2-fluorophenylacetic Acid Batches

Compound	Batch A (%)	Batch B (%)
3-Bromo-2-fluorophenylacetic acid	99.85	98.10
4-Bromo-2-fluorophenylacetic acid	0.08	1.25
5-Bromo-2-fluorophenylacetic acid	0.05	0.55
Other Unidentified Impurities	0.02	0.10
Total Purity	100.00	100.00

The data clearly indicates that Batch A possesses a significantly higher isomeric purity compared to Batch B. While Batch B's purity of 98.10% may be acceptable for initial screening studies, the higher level of positional isomers could be problematic in later-stage development where regulatory scrutiny and the need for process consistency are paramount.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are designed to be reproducible and serve as a template for in-house quality control.

1. High-Performance Liquid Chromatography (HPLC) for Isomeric Purity

This method is designed to separate and quantify 3-Bromo-2-fluorophenylacetic acid from its major positional isomers.

• Instrumentation:

  • HPLC system with a UV detector (e.g., Agilent 1260 Infinity II or equivalent)

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • 0-2 min: 20% B

  • 2-15 min: Linear gradient from 20% to 80% B

  • 15-17 min: Hold at 80% B

  • 17-18 min: Linear gradient from 80% to 20% B

  • 18-20 min: Hold at 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh and dissolve 10 mg of the 3-Bromo-2-fluorophenylacetic acid sample in 10 mL of a 50:50 mixture of Acetonitrile and Water to create a 1 mg/mL stock solution. Further dilute as necessary.

• Quantification: Peak areas are integrated, and the percentage of each isomer is calculated based on the total area of all integrated peaks.

2. Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR is used as a confirmatory technique to ensure the structural identity of the main component and to detect isomers if they are present at sufficient levels (typically >0.5%).

• Instrumentation: 400 MHz NMR Spectrometer

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• Sample Concentration: 5-10 mg/mL

• Procedure: The sample is dissolved in the deuterated solvent, and the spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. The chemical shifts and coupling constants of the aromatic protons are diagnostic for the substitution pattern and can be used to identify and quantify isomeric impurities by integrating their unique signals relative to the main compound.

Visualized Experimental Workflow and Logic

To ensure clarity in the analytical process, the following workflow diagram outlines the steps from sample reception to final data analysis.

Caption: Workflow for determining the isomeric purity of 3-Bromo-2-fluorophenylacetic acid.

The importance of using high-purity reagents in drug development cannot be overstated. The following diagram illustrates the logical relationship between high isomeric purity and positive outcomes in the drug development pipeline.

Caption: Impact of isomeric purity on drug development outcomes.

Safety & Regulatory Compliance

Proper Disposal of 3-Bromo-2-fluorophenylacetic Acid: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of 3-Bromo-2-fluorophenylacetic acid, a halogenated aromatic compound. Adherence to these protocols is essential to mitigate risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 3-Bromo-2-fluorophenylacetic acid with appropriate safety measures. This compound is categorized as an irritant and is harmful if ingested.

Personal Protective Equipment (PPE): All personnel handling this substance must wear the following PPE to prevent exposure:

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes and fine dust particles.[1][2]

• Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Gloves should be inspected for integrity before each use and disposed of properly after handling the chemical.[1][2]

• Body Protection: A laboratory coat or chemical-resistant apron should be worn to protect the skin.[1]

• Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should be used. All handling of the solid material should ideally be performed in a chemical fume hood to minimize inhalation exposure.[2][3]

Hazard and Safety Data Summary

The following table summarizes the key hazard information for halogenated phenylacetic acids, which are structurally similar to 3-Bromo-2-fluorophenylacetic acid.

Hazard Classification	Description	Precautionary Statements
Acute Oral Toxicity	Harmful if swallowed.[1][4]	Do not eat, drink, or smoke when using this product. If swallowed, call a poison center or doctor. Rinse mouth.[1][4]
Eye Irritation	Causes serious eye irritation.[1][5]	Wear eye protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][5]
Skin Irritation	May cause skin irritation.[4][5]	Wear protective gloves. Wash skin thoroughly after handling. If skin irritation occurs, get medical advice.[4][5]
Respiratory Irritation	May cause respiratory irritation.[4]	Avoid breathing dust. Use only outdoors or in a well-ventilated area. If inhaled, remove person to fresh air.[4]

Step-by-Step Disposal Protocol

The disposal of 3-Bromo-2-fluorophenylacetic acid must be conducted in accordance with institutional guidelines and local, state, and federal regulations. The following protocol provides a general framework for its safe disposal as a hazardous chemical waste.

Step 1: Waste Identification and Segregation

• Classify the Waste: 3-Bromo-2-fluorophenylacetic acid is a halogenated organic acid and should be treated as hazardous chemical waste.

• Segregate the Waste: Do not mix this compound with other waste streams. It should be collected in a designated container for halogenated organic waste.[6] Incompatible materials such as strong bases, oxidizing agents, and metals should be kept separate to prevent violent reactions.[5][6][7]

Step 2: Waste Collection and Container Management

• Select an Appropriate Container: Use a clean, dry, and chemically compatible container, preferably the original container or a polyethylene container.[6][8] The container must have a secure, tight-fitting screw cap to prevent leaks and evaporation.[7][8]

• Label the Container: The waste container must be clearly labeled as "Hazardous Waste."[9] The label should include the full chemical name ("3-Bromo-2-fluorophenylacetic acid") and a clear indication of the hazards (e.g., "Irritant," "Harmful"). Do not use chemical formulas or abbreviations.[9]

• Accumulate Waste Safely: Store the waste container in a designated satellite accumulation area (SAA) at or near the point of generation.[7][10] The SAA should be a secondary containment system, such as a tray, to contain any potential spills. Keep the container closed except when adding waste.[7][8]

Step 3: Final Disposal Procedure

• Do Not Dispose in Sink or Trash: Under no circumstances should 3-Bromo-2-fluorophenylacetic acid be disposed of down the drain or in the regular trash.[1][11] This substance is not readily biodegradable and can be harmful to aquatic life.

• Arrange for Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service to arrange for the pickup and disposal of the chemical waste.[2]

• Incineration: The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[12] This should be performed by a licensed hazardous waste management facility.

Step 4: Emergency Procedures for Spills

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[2]

• Control the Spill: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the substance. Do not use combustible materials like paper towels.

• Collect the Waste: Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled container for hazardous waste disposal.[1][5] Avoid generating dust.[2][5]

• Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Report the Spill: Report the incident to your laboratory supervisor and EHS office.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-Bromo-2-fluorophenylacetic acid.

Caption: Disposal Workflow for 3-Bromo-2-fluorophenylacetic Acid.

References

• 1. aksci.com [aksci.com]
• 2. angenechemical.com [angenechemical.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. fishersci.com [fishersci.com]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. vumc.org [vumc.org]
• 9. benchchem.com [benchchem.com]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. acs.org [acs.org]
• 12. matrixscientific.com [matrixscientific.com]

Personal protective equipment for handling 3-Bromo-2-fluorophenylacetic acid

Essential Safety and Handling Guide for 3-Bromo-2-fluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 3-Bromo-2-fluorophenylacetic acid. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk. The following information is synthesized from safety data for closely related chemical compounds and general best practices for handling corrosive and halogenated organic acids.

Hazard Identification and Safety Data

While a specific Safety Data Sheet (SDS) for 3-Bromo-2-fluorophenylacetic acid was not located, the following table summarizes the typical hazards associated with structurally similar compounds, such as other brominated and fluorinated phenylacetic acids. This information should be treated as a baseline for safe handling procedures.

Hazard Classification	Category	Description
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1][2]
Serious Eye Damage/Irritation	Category 2/2A	Causes serious eye irritation.[1][2][3]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.[1][2]
Acute Oral Toxicity	Category 4	Harmful if swallowed.[3]

Note: This data is based on safety information for closely related chemical compounds and should be used as a guideline. Always consult a specific Safety Data Sheet (SDS) for the exact compound if available.

Operational Plan: Safe Handling Procedure

All handling of 3-Bromo-2-fluorophenylacetic acid must be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[3]

1. Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes.[3]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or chemical-resistant apron are mandatory to prevent skin contact.[4]

• Respiratory Protection: If working outside of a fume hood or if dusts are generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.

2. Handling:

• Avoid creating dust when handling the solid material.[3][4]

• Use only in a well-ventilated area, such as a chemical fume hood.[1][5]

• Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[1][5]

• Avoid contact with skin, eyes, and clothing.[3][4]

• Keep containers tightly closed when not in use.[4]

3. Emergency Procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2][3]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[1][2]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4][5]

• Spills: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal. For large spills, evacuate the area and contact emergency services.[4]

Disposal Plan

All waste containing 3-Bromo-2-fluorophenylacetic acid must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.

1. Waste Collection:

• Collect waste in a designated, properly labeled, and sealed container.

• Halogenated organic waste should be collected separately from non-halogenated waste.

2. Disposal:

• Dispose of the chemical waste through a licensed professional waste disposal service.[3]

• Do not dispose of down the drain or in regular trash.[3]

• Contaminated packaging should be treated as hazardous waste and disposed of accordingly.[3]

Visual Safety Guides

The following diagrams illustrate the safe handling workflow and the relationship between hazards, protective measures, and emergency responses.

References

• 1. fishersci.com [fishersci.com]
• 2. angenechemical.com [angenechemical.com]
• 3. angenechemical.com [angenechemical.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]